1-Boc-Pyrrolidine

• CAS: 86953-79-9

Core Science & Biosynthesis

1-Boc-pyrrolidine CAS number 86953-79-9

An In-Depth Technical Guide to 1-Boc-Pyrrolidine (CAS 86953-79-9)

Audience: Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive technical overview of 1-Boc-pyrrolidine (tert-butyl 1-pyrrolidinecarboxylate), a pivotal reagent in modern organic synthesis and medicinal chemistry. It details the compound's physicochemical properties, synthesis and deprotection protocols, key applications, and spectral data, serving as a practical resource for laboratory professionals.

Physicochemical Properties

1-Boc-pyrrolidine is a versatile building block, typically supplied as a clear, colorless to pale yellow liquid. Its fundamental properties are essential for handling, reaction setup, and purification, and are summarized below.

Property	Value
CAS Number	86953-79-9
Synonyms	tert-Butyl 1-pyrrolidinecarboxylate, N-Boc-pyrrolidine
Molecular Formula	C₉H₁₇NO₂
Molecular Weight	171.24 g/mol
Appearance	Clear, colorless to pale yellow liquid or oil
Boiling Point	80 °C @ 0.2 mmHg
Density	0.977 g/mL at 25 °C
Refractive Index (n²⁰/D)	1.449
Flash Point	86 °C (186.8 °F)
Solubility	Soluble in organic solvents (e.g., chloroform, methanol, dichloromethane).

Synthesis and Experimental Protocols

The primary role of 1-Boc-pyrrolidine is to introduce a protected pyrrolidine nucleus into a target molecule. This is achieved through its synthesis by protecting pyrrolidine, followed by its use in subsequent reactions.

Synthesis of 1-Boc-Pyrrolidine

The most common method for preparing 1-Boc-pyrrolidine is the N-protection of pyrrolidine using di-tert-butyl dicarbonate, often referred to as Boc anhydride ((Boc)₂O), under basic conditions.

Experimental Protocol: Boc Protection of Pyrrolidine

• Materials: Pyrrolidine, Di-tert-butyl dicarbonate ((Boc)₂O), Dichloromethane (DCM), 1 M Sodium hydroxide (NaOH) solution, Water, Brine (saturated NaCl solution), Anhydrous magnesium sulfate (MgSO₄).

• Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve pyrrolidine (1.0 eq.) in dichloromethane (approx. 5-10 mL per gram of pyrrolidine). Cool the solution to 0 °C using an ice-water bath.

  • Reagent Addition: Slowly add a solution of di-tert-butyl dicarbonate (1.05 eq.) in DCM to the stirred pyrrolidine solution. Following this, add 1 M NaOH solution (1.1 eq.) dropwise, ensuring the temperature remains below 10 °C.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for 12-18 hours. Reaction progress can be monitored by Thin-Layer Chromatography (TLC) by observing the consumption of the pyrrolidine starting material.

  • Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with water (2x) and brine (1x).

  • Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: The resulting oil can be purified by vacuum distillation to afford 1-Boc-pyrrolidine as a clear liquid.

Synthesis Workflow Diagram

Caption: Experimental workflow for the synthesis of 1-Boc-pyrrolidine.

Deprotection of the Boc Group

The Boc group is valued for its stability in basic and nucleophilic conditions and its clean, facile removal under acidic conditions. Trifluoroacetic acid (TFA) is commonly used for this transformation.

Experimental Protocol: Boc Deprotection with TFA

• Materials: 1-Boc-pyrrolidine, Dichloromethane (DCM), Trifluoroacetic acid (TFA), Saturated sodium bicarbonate (NaHCO₃) solution.

• Procedure:

  • Reaction Setup: Dissolve the 1-Boc-pyrrolidine derivative (1.0 eq.) in dichloromethane (5-10 volumes).

  • Acid Addition: Cool the solution to 0 °C and add trifluoroacetic acid (2-10 eq., often used as a 25-50% solution in DCM) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring for completion by TLC.

  • Workup: Upon completion, carefully remove the solvent and excess TFA under reduced pressure.

  • Neutralization: Re-dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate or DCM) and wash with saturated NaHCO₃ solution until the aqueous layer is neutral or slightly basic.

  • Isolation: Wash the organic layer with brine, dry over MgSO₄, filter, and concentrate to yield the deprotected pyrrolidine.

Logical Diagram of Protection and Deprotection

Caption: The reversible protection chemistry of the pyrrolidine nitrogen.

Applications in Drug Development

The pyrrolidine scaffold is a privileged structure found in numerous FDA-approved drugs and biologically active natural products. 1-Boc-pyrrolidine serves as a key starting material, allowing for complex synthetic modifications at other positions before the pyrrolidine nitrogen is revealed for further functionalization. It is frequently used in the synthesis of inhibitors for targets such as kinases, proteases, and G-protein coupled receptors.

Conceptual Signaling Pathway Application

In a typical drug discovery program, a novel molecule containing a pyrrolidine moiety might be synthesized to interact with a key protein in a disease-related signaling cascade. The diagram below illustrates a hypothetical scenario where a pyrrolidine-based inhibitor, constructed using 1-Boc-pyrrolidine as a precursor, blocks a critical kinase, thereby halting the downstream cellular response.

Caption: Inhibition of a target kinase by a pyrrolidine-based drug.

Spectroscopic Data

Characterization of 1-Boc-pyrrolidine is routinely performed using NMR and IR spectroscopy to confirm its structure and purity.

Spectroscopic Data	Characteristic Peaks
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	~3.3 (t, 4H, N-CH ₂), ~1.8 (m, 4H, -CH ₂-), 1.46 (s, 9H, C(CH ₃)₃)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	~154.7 (C=O), ~79.0 (C (CH₃)₃), ~46.1 (N-C H₂), ~28.5 (C(C H₃)₃), ~25.0 (-C H₂-)
FT-IR (neat, cm⁻¹)	~2970 & 2875 (C-H stretch), ~1695 (strong, C=O stretch), ~1170 (C-O stretch)

Safety and Handling

1-Boc-pyrrolidine is a combustible liquid that can cause skin and eye irritation. It may also cause respiratory irritation.

• Handling: Use in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat. Avoid breathing vapors.

• Storage: Store in a tightly sealed container in a cool, dry place away from ignition sources.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing vapor), P280 (Wear protective gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

N-Boc-pyrrolidine molecular weight and formula

An In-depth Technical Guide on N-Boc-pyrrolidine: Molecular Properties

This technical guide provides essential information regarding the molecular weight and chemical formula of N-Boc-pyrrolidine, a key reagent in organic synthesis, particularly in the development of pharmaceuticals. The data is presented for researchers, scientists, and professionals in drug development.

Core Molecular Data

N-Boc-pyrrolidine, also known as tert-butyl pyrrolidine-1-carboxylate, is a protected form of pyrrolidine. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amine, which can be removed under acidic conditions. This characteristic makes it a valuable intermediate in the synthesis of more complex molecules.

The fundamental molecular properties of N-Boc-pyrrolidine are summarized below. This data is critical for stoichiometric calculations in reaction planning and for the characterization of synthesized compounds.

Property	Value	Citations
Molecular Formula	C₉H₁₇NO₂	[1][2][3]
Molecular Weight	171.24 g/mol	[1][2][3]
IUPAC Name	tert-butyl pyrrolidine-1-carboxylate	[1]
CAS Number	86953-79-9	[2][3]

Molecular Structure and Composition

The chemical structure of N-Boc-pyrrolidine consists of a central pyrrolidine ring where the nitrogen atom is bonded to a tert-butoxycarbonyl (Boc) protecting group. The diagram below illustrates the logical relationship between these constituent parts.

Diagram illustrating the molecular composition of N-Boc-pyrrolidine.

References

• 1. N-Boc-pyrrolidine | C9H17NO2 | CID 643455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 001chemical.com [001chemical.com]

Technical Guide to the Physical Properties of 1-Boc-Pyrrolidine

This technical guide provides a comprehensive overview of the key physical properties of 1-Boc-pyrrolidine (tert-butyl pyrrolidine-1-carboxylate), with a specific focus on its boiling point. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Core Physical Properties

1-Boc-pyrrolidine is a widely used building block in synthetic organic chemistry. Its physical characteristics are crucial for its handling, reaction setup, and purification.

Quantitative Data Summary

The table below summarizes the key physical properties of 1-Boc-pyrrolidine.

Property	Value	Notes
Boiling Point	80 °C	At a reduced pressure of 0.2 mmHg.
Density	0.977 g/mL	At 25 °C.
Refractive Index	1.449	At 20 °C.
Molecular Formula	C₉H₁₇NO₂
Molecular Weight	171.24 g/mol
Appearance	Clear, colorless liquid
Solubility	Soluble in chloroform and methanol.

Experimental Protocol: Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For high-boiling-point liquids like 1-Boc-pyrrolidine, the boiling point is often determined under reduced pressure to prevent decomposition. A standard laboratory method for determining the boiling point of a liquid is the Thiele tube method.

Thiele Tube Method

Objective: To determine the boiling point of a liquid sample at atmospheric or reduced pressure.

Apparatus and Materials:

• Thiele tube

• Thermometer (-10 to 250 °C range)

• Capillary tube (sealed at one end)

• Small test tube (e.g., fusion tube)

• Rubber band or wire for attaching the test tube to the thermometer

• Heating mantle or Bunsen burner

• Heat transfer fluid (e.g., silicone oil or paraffin oil)

• 1-Boc-pyrrolidine sample

Procedure:

• Sample Preparation: Fill the small test tube with the liquid sample (1-Boc-pyrrolidine) to a depth of about 2-3 cm.

• Capillary Tube Placement: Place the capillary tube, with its sealed end pointing upwards, into the test tube containing the sample.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.

• Thiele Tube Setup: Clamp the Thiele tube in a vertical position and fill it with a suitable heat transfer fluid, ensuring the side arm is also filled.

• Immersion: Immerse the thermometer and the attached test tube into the Thiele tube. The heat transfer fluid should cover the sample in the test tube.

• Heating: Gently heat the side arm of the Thiele tube with a heating mantle or a small flame from a Bunsen burner. The design of the Thiele tube promotes convection currents, ensuring uniform heating of the fluid.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. This is due to the expansion of the air trapped inside.

• Boiling Point Identification: Continue slow heating until a rapid and continuous stream of bubbles escapes from the capillary tube. This indicates that the vapor pressure of the liquid is equal to the external pressure.

• Recording the Boiling Point: Stop heating and allow the apparatus to cool slowly. The temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube is the boiling point of the liquid.

• Repeat: For accuracy, it is advisable to repeat the measurement.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the boiling point determination process.

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Caption: The relationship between vapor pressure, external pressure, and boiling point.

Spectroscopic Data for 1-Boc-pyrrolidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 1-Boc-pyrrolidine (tert-butyl pyrrolidine-1-carboxylate), a crucial building block in synthetic organic chemistry and drug development. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics, along with standardized experimental protocols for data acquisition.

Spectroscopic Data Summary

The structural confirmation and purity assessment of 1-Boc-pyrrolidine rely on a combination of spectroscopic techniques. The data presented below has been compiled from various spectral databases and literature sources.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of 1-Boc-pyrrolidine.[1][2][3]

Table 1: ¹H NMR Spectroscopic Data for 1-Boc-pyrrolidine (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.30	Triplet	2H	H-2, H-5 (N-CH₂)
~1.85	Multiplet	4H	H-3, H-4 (CH₂)
1.46	Singlet	9H	Boc (-C(CH₃)₃)

Table 2: ¹³C NMR Spectroscopic Data for 1-Boc-pyrrolidine (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Assignment
154.7	Carbonyl (C=O) of Boc group
79.0	Quaternary Carbon (-C (CH₃)₃) of Boc group
46.1	C-2, C-5 (N-C H₂)
28.7	Methyl (-C(C H₃)₃) of Boc group
23.3	C-3, C-4 (C H₂)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.[4][5][6] The spectrum of 1-Boc-pyrrolidine is characterized by the prominent absorption bands of the carbamate group.

Table 3: Key IR Absorption Bands for 1-Boc-pyrrolidine

Wavenumber (cm⁻¹)	Intensity	Assignment
~2970	Strong	C-H stretch (alkane)
~1690	Strong	C=O stretch (carbamate)
~1365	Strong	C-H bend (tert-butyl)
~1170	Strong	C-N stretch
~1105	Strong	C-O stretch

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation patterns.[7][8][9]

Table 4: Mass Spectrometry Data for 1-Boc-pyrrolidine

m/z	Interpretation
171.13	Molecular Ion [M]⁺
115.08	[M - C₄H₈]⁺ (Loss of isobutylene)
70.07	[M - Boc]⁺ (Loss of the Boc group)
57.07	[C₄H₉]⁺ (tert-butyl cation)

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data presented above. Instrument-specific parameters may require optimization.

NMR Spectroscopy Protocol

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.[1][10]

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Boc-pyrrolidine in 0.5-0.7 mL of deuterated chloroform (CDCl₃).[10] Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher.

  • Pulse Sequence: Standard single-pulse.

  • Number of Scans: 16-64.[11]

  • Relaxation Delay: 1-2 seconds.[11]

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz (or corresponding frequency for the ¹H spectrometer).

  • Pulse Sequence: Proton-decoupled.

  • Number of Scans: 512-2048 (more for dilute samples).[11]

  • Relaxation Delay: 2-5 seconds.[11]

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).[11] Chemical shifts are referenced to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).[1]

IR Spectroscopy Protocol

Objective: To identify the functional groups in 1-Boc-pyrrolidine.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation: As 1-Boc-pyrrolidine is a liquid at room temperature, place a small drop directly onto the ATR crystal.[11]

• Instrument Parameters (FT-IR):

  • Technique: Fourier Transform Infrared (FT-IR) with an ATR accessory.[11]

  • Spectral Range: 4000 - 400 cm⁻¹.[11]

  • Resolution: 4 cm⁻¹.[11]

  • Number of Scans: 16-32.[11]

• Data Acquisition:

  • Acquire a background spectrum of the clean, empty ATR crystal.[11]

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol

Objective: To determine the molecular weight and analyze the fragmentation pattern of 1-Boc-pyrrolidine.

Methodology (Electron Ionization - EI, coupled with Gas Chromatography - GC):

• Sample Preparation: Prepare a dilute solution of 1-Boc-pyrrolidine (e.g., 10-100 µg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.[12]

• GC Parameters:

  • Column: A non-polar capillary column (e.g., HP-5ms).

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280 °C) to ensure separation from any impurities.

  • Carrier Gas: Helium.

• MS Parameters (EI):

  • Ionization Energy: 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 40-300.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to identify characteristic neutral losses and fragment ions.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 1-Boc-pyrrolidine.

Caption: General workflow for spectroscopic analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. NMR Spectroscopy [www2.chemistry.msu.edu]
• 4. amherst.edu [amherst.edu]
• 5. webassign.net [webassign.net]
• 6. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 7. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 8. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. fiveable.me [fiveable.me]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

An In-Depth Technical Guide to the ¹H NMR Spectrum Analysis of 1-Boc-pyrrolidine

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 1-Boc-pyrrolidine (tert-butyl pyrrolidine-1-carboxylate). Aimed at researchers, scientists, and drug development professionals, this document details the expected spectral features, a standard experimental protocol for data acquisition, and visual representations of the molecular structure and analytical workflow.

Molecular Structure and Proton Environments

1-Boc-pyrrolidine is a five-membered saturated heterocyclic amine protected with a tert-butoxycarbonyl (Boc) group. The molecule's structure gives rise to three distinct proton environments, which are crucial for interpreting its ¹H NMR spectrum:

• The Boc Group Protons: Nine equivalent protons of the three methyl groups on the tert-butyl moiety. These protons are in a chemically identical environment and are expected to produce a single, strong signal.

• The α-Pyrrolidine Protons: Four protons on the two carbons (C2 and C5) adjacent to the nitrogen atom. These protons are influenced by the electron-withdrawing effect of the nitrogen and the carbamate functionality.

• The β-Pyrrolidine Protons: Four protons on the two carbons (C3 and C4) further from the nitrogen atom. These protons are in a more shielded environment compared to the α-protons.

Due to the symmetry of the unsubstituted pyrrolidine ring, the four α-protons are chemically equivalent, as are the four β-protons.

¹H NMR Spectrum Analysis

The ¹H NMR spectrum of 1-Boc-pyrrolidine is characterized by three main signals corresponding to the distinct proton environments. The large tert-butyl group of the Boc protecting group gives rise to a prominent singlet, while the protons on the pyrrolidine ring appear as multiplets due to spin-spin coupling.

Data Presentation

The expected ¹H NMR spectral data for 1-Boc-pyrrolidine in a standard deuterated solvent such as chloroform-d (CDCl₃) are summarized in the table below. It is important to note that while the chemical shift for the Boc group is highly predictable, the precise chemical shifts for the pyrrolidine ring protons are based on data from the closely related compound, (R/S)-N-Boc-3-pyrrolidinol, due to the limited availability of specific, freely accessible spectral data for the parent 1-Boc-pyrrolidine.[1]

Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Boc-group (C(CH₃)₃)	~1.46	Singlet (s)	9H
α-CH₂ (C2-H, C5-H)	~3.3 - 3.5	Multiplet (m)	4H
β-CH₂ (C3-H, C4-H)	~1.8 - 2.0	Multiplet (m)	4H

Data Interpretation

• Boc Group Signal: The nine equivalent protons of the tert-butyl group are shielded and do not have any adjacent protons to couple with, resulting in a sharp singlet at approximately 1.46 ppm. This signal is a characteristic feature of the Boc protecting group.

• α-Pyrrolidine Protons: The four protons on the carbons adjacent to the nitrogen (α-protons) are deshielded due to the electron-withdrawing nature of the nitrogen atom and the carbamate group. They are expected to resonate in the region of 3.3 - 3.5 ppm. These protons couple with the adjacent β-protons, leading to a multiplet signal.

• β-Pyrrolidine Protons: The four protons on the carbons at the 3 and 4 positions of the pyrrolidine ring (β-protons) are in a more shielded environment compared to the α-protons and are expected to appear as a multiplet around 1.8 - 2.0 ppm. This signal arises from the coupling of these protons with the neighboring α-protons.

Experimental Protocols

A standard protocol for acquiring the ¹H NMR spectrum of 1-Boc-pyrrolidine is as follows:

1. Sample Preparation:

• Dissolve approximately 5-10 mg of 1-Boc-pyrrolidine in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).
• Ensure the sample is fully dissolved and the solution is homogeneous.
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Parameters (for a 400 MHz spectrometer):

• Spectrometer: 400 MHz or higher field strength.
• Pulse Sequence: Standard single-pulse experiment.
• Number of Scans: 16 to 64 scans.
• Relaxation Delay: 1-5 seconds.
• Spectral Width: Typically 0-12 ppm.
• Temperature: Room temperature.

3. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).
• Perform phase correction and baseline correction.
• Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS).
• Integrate the signals to determine the relative number of protons.

Mandatory Visualization

The following diagrams illustrate the molecular structure of 1-Boc-pyrrolidine with its proton environments and the general workflow for its ¹H NMR spectrum analysis.

Caption: Molecular structure of 1-Boc-pyrrolidine with proton environments.

Caption: Experimental workflow for ¹H NMR spectrum analysis.

Conclusion

The ¹H NMR spectrum of 1-Boc-pyrrolidine is relatively straightforward to interpret, with three distinct signals corresponding to the Boc group and the α- and β-protons of the pyrrolidine ring. This technical guide provides the expected spectral data, a reliable experimental protocol, and clear visual aids to assist researchers in the structural elucidation and quality control of this important building block in drug discovery and organic synthesis. The provided data, including the estimated chemical shifts for the pyrrolidine ring protons based on a close structural analog, serves as a valuable reference for the analysis of 1-Boc-pyrrolidine and related compounds.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the ¹³C NMR Chemical Shifts of N-Boc-pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts of N-Boc-pyrrolidine (tert-butyl pyrrolidine-1-carboxylate). A thorough understanding of the NMR spectral data is crucial for the characterization, quality control, and utilization of this important building block in organic synthesis and drug discovery. This document presents a compilation of reported ¹³C NMR data, detailed experimental protocols for data acquisition, and a structural representation to aid in spectral assignment.

¹³C NMR Chemical Shift Data

The ¹³C NMR spectrum of N-Boc-pyrrolidine exhibits distinct signals corresponding to the carbon atoms of the pyrrolidine ring and the tert-butoxycarbonyl (Boc) protecting group. The chemical shifts are influenced by the electronic environment of each carbon atom. The data presented below is compiled from various sources and is typically recorded in deuterated chloroform (CDCl₃), a common solvent for NMR analysis.

Carbon Atom	Chemical Shift (δ, ppm)
C=O (Boc)	~154.7
C(CH₃)₃ (Boc)	~78.9
C2 & C5 (Pyrrolidine)	~46.4
C3 & C4 (Pyrrolidine)	~23.4
C(CH₃)₃ (Boc)	~28.7

Note: The chemical shifts for the C2/C5 and C3/C4 carbons of the pyrrolidine ring may appear as a single resonance or as closely spaced signals due to their chemical equivalence in an achiral solvent.

Structural Representation and Carbon Numbering

To facilitate the assignment of the ¹³C NMR signals, a diagram illustrating the structure of N-Boc-pyrrolidine with the conventional carbon numbering is provided below.

Caption: Structure of N-Boc-pyrrolidine with carbon numbering.

Experimental Protocols

The following is a generalized protocol for acquiring a high-quality ¹³C NMR spectrum of N-Boc-pyrrolidine. Specific parameters may need to be optimized based on the available instrumentation.

1. Sample Preparation:

• Weigh approximately 10-20 mg of N-Boc-pyrrolidine and dissolve it in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a standard 5 mm NMR tube.

• Ensure the solution is clear and free of any particulate matter.

2. NMR Data Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Technique: The spectrum is typically acquired using a standard proton-decoupled ¹³C NMR experiment.

• Temperature: The experiment is usually performed at room temperature (approximately 298 K).

• Referencing: The chemical shifts are referenced to the residual solvent peak of CDCl₃, which is set to 77.16 ppm.[1]

• Acquisition Parameters (Typical):

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

  • Number of Scans (NS): A sufficient number of scans (e.g., 128 to 1024) should be acquired to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (D1): A relaxation delay of 1-2 seconds is typically used.

  • Spectral Width (SW): A spectral width of approximately 200-250 ppm is generally sufficient to cover the expected chemical shift range.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction to ensure a flat baseline.

• Calibrate the spectrum by setting the residual CDCl₃ peak to 77.16 ppm.

• Integrate the peaks if quantitative analysis is required, although ¹³C NMR is not inherently quantitative without specific experimental setups.

• Peak pick the signals and record their chemical shifts in ppm.

Logical Workflow for ¹³C NMR Analysis

The following diagram illustrates the logical workflow from sample preparation to final data analysis for obtaining the ¹³C NMR spectrum of N-Boc-pyrrolidine.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety Data of 1-Boc-pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Boc-pyrrolidine (tert-Butyl pyrrolidine-1-carboxylate), a common reagent in organic synthesis. The following sections detail its physical and chemical properties, potential hazards, handling procedures, and emergency responses, compiled from various safety data sheets (SDS). All quantitative data is presented in structured tables for clarity and ease of comparison.

Chemical and Physical Properties

1-Boc-pyrrolidine is a liquid at room temperature.[1] Its key physical and chemical properties are summarized below.

Property	Value	Source
Molecular Formula	C9H17NO2	[2]
Molecular Weight	171.24 g/mol	[3]
CAS Number	86953-79-9	[1]
Appearance	Clear, colorless liquid/oil	[1][2][3]
Boiling Point	80 °C @ 0.2 mmHg	[1][4]
Density	0.977 g/mL at 25 °C	[4]
Refractive Index	1.449 @ 20 °C	[4]
Solubility	Soluble in Chloroform, Methanol	[3]
Vapor Pressure	No information available	[1]
Vapor Density	No information available	[1]

Hazard Identification and Classification

According to the 2012 OSHA Hazard Communication Standard, 1-Boc-pyrrolidine is considered a hazardous chemical.[1] It is classified as a combustible liquid.[1] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications for similar Boc-protected pyrrolidine derivatives, which may be relevant:

• Skin Irritation (Category 2)[5]

• Serious Eye Irritation (Category 2)[5]

• Specific target organ toxicity — single exposure (Respiratory system)[1][5]

Signal Word: Warning[1]

Hazard Statements:

• H227: Combustible liquid[1]

• H315: Causes skin irritation[5]

• H319: Causes serious eye irritation[5]

• H335: May cause respiratory irritation[5]

Fire and Explosion Data

Property	Value	Source
Flash Point	86 °C / 186.8 °F	[1]
Autoignition Temperature	No data available	[1]
Flammability Limits (Upper)	No data available	[1]
Flammability Limits (Lower)	No data available	[1]
Suitable Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.	[6]
Specific Hazards	May produce carbon dioxide and nitrogen oxides (NOx) upon combustion.	[6]

Toxicological Information

The toxicological properties of 1-Boc-pyrrolidine have not been fully investigated.[1] The available data is summarized below.

Effect	Information	Source
Acute Toxicity	No data available.	[7]
Skin Corrosion/Irritation	Causes skin irritation.	[5]
Serious Eye Damage/Irritation	Causes serious eye irritation.	[5]
Respiratory or Skin Sensitization	No information available.	[7]
Germ Cell Mutagenicity	No information available.	[1]
Carcinogenicity	No ingredient of this product present at levels greater than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC.	[6][7]
Reproductive Toxicity	No information available.	[1]
STOT - Single Exposure	May cause respiratory irritation.	[1][5]
STOT - Repeated Exposure	None known.	[1]
Aspiration Hazard	No information available.	[1]
Symptoms of Overexposure	May include headache, dizziness, tiredness, nausea, and vomiting.	[1]

Experimental Protocols

Detailed experimental protocols for the determination of the data presented in the SDS are not publicly available. This information is typically generated by certified laboratories following standardized procedures, such as those outlined by the OECD (Organisation for Economic Co-operation and Development) or other regulatory bodies, and is considered proprietary.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-Boc-pyrrolidine, from hazard recognition to appropriate response measures.

Caption: Logical workflow for the safe handling of 1-Boc-pyrrolidine.

Exposure Controls and Personal Protection

To minimize exposure to 1-Boc-pyrrolidine, the following control measures and personal protective equipment (PPE) are recommended:

Control Parameter	Recommendation	Source
Engineering Controls	Ensure adequate ventilation, especially in confined areas. Use explosion-proof electrical/ventilating/lighting equipment. Eyewash stations and safety showers should be close to the workstation.	[1]
Eye/Face Protection	Wear safety glasses with side-shields or chemical goggles.	[1]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.	[1]
Respiratory Protection	No protective equipment is needed under normal use conditions with adequate ventilation.	[1]
Hand Protection	Handle with gloves. Recommended material: Butyl rubber.	[8]

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route	First-Aid Procedure	Source
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.	[1]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention.	[1]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.	[1]
Ingestion	Do NOT induce vomiting. Get medical attention.	[1]

Handling and Storage

Proper handling and storage are crucial for maintaining the stability of 1-Boc-pyrrolidine and ensuring a safe laboratory environment.

Aspect	Recommendation	Source
Safe Handling	Handle in a well-ventilated area, preferably in a chemical fume hood.[9] Avoid contact with skin, eyes, and clothing.[9] Use non-sparking tools.[9] Wash hands thoroughly after handling.[9]
Storage Conditions	Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Recommended storage temperature is between 2-8°C.[9] Keep away from incompatible materials and sources of ignition.[1][9]

Stability and Reactivity

Aspect	Information	Source
Reactivity	Vapors may form an explosive mixture with air.	[8]
Chemical Stability	Stable under normal conditions.	[1]
Possibility of Hazardous Reactions	Hazardous polymerization does not occur.	[1]
Conditions to Avoid	Keep away from open flames, hot surfaces, and sources of ignition.	[1]
Incompatible Materials	Strong oxidizing agents.	[8]

This guide is intended for informational purposes and should not be a substitute for a formal risk assessment or the full Safety Data Sheet provided by the manufacturer. Always consult the most current SDS for 1-Boc-pyrrolidine before use.

References

• 1. fishersci.com [fishersci.com]
• 2. 1-Boc-pyrrolidine, 98%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. 1-Boc-Pyrrolidine CAS#: 86953-79-9 [amp.chemicalbook.com]
• 4. 1-Boc-Pyrrolidine | 86953-79-9 [chemicalbook.com]
• 5. N-Boc-pyrrolidine | C9H17NO2 | CID 643455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. capotchem.com [capotchem.com]
• 7. 1-Boc-pyrrolidine-3-carboxylic acid - Safety Data Sheet [chemicalbook.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]

Commercial Availability and Synthetic Utility of tert-Butyl 1-Pyrrolidinecarboxylate: A Technical Guide for Drug Development

Introduction

tert-Butyl 1-pyrrolidinecarboxylate, a key building block in modern medicinal chemistry, serves as a versatile scaffold in the synthesis of a wide array of biologically active molecules. Its rigid, five-membered ring structure, coupled with the protecting tert-butyloxycarbonyl (Boc) group, allows for precise stereochemical control and functionalization, making it an invaluable tool for researchers, scientists, and drug development professionals. This technical guide provides a comprehensive overview of the commercial availability of tert-butyl 1-pyrrolidinecarboxylate and its derivatives, details key experimental protocols for its use, and illustrates its application in cutting-edge therapeutic modalities such as PROTACs and DPP-4 inhibitors.

Commercial Availability

A diverse range of tert-butyl 1-pyrrolidinecarboxylate derivatives are commercially available from various chemical suppliers. These compounds are offered at different purity levels and in various quantities to cater to the needs of both academic research and industrial drug development. Below is a summary of representative commercially available derivatives, their suppliers, purity, and pricing information.

Product Name	Supplier(s)	Purity	CAS Number	Price (USD)
tert-Butyl pyrrolidine-1-carboxylate	BLDpharm	98%	86953-79-9	Inquire
(3S)-3-Aminopyrrolidine, N1-BOC protected	Apollo Scientific	-	147081-44-5	£15.00/1g, £17.00/5g, £40.00/25g, £150.00/100g, £710.00/500g[1]
(R)-tert-Butyl 3-(aminomethyl)pyrrolidine-1-carboxylate	SynHet	>99%	199174-29-3	Inquire
tert-Butyl 3-(bromomethyl)pyrrolidine-1-carboxylate	Chem-Impex	≥ 95% (GC)	305329-97-9	Inquire[2]
tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate	BLDpharm	-	170491-63-1	Inquire[3]
tert-Butyl 3-formylpyrrolidine-1-carboxylate	Bouling Chemical Co.	95%+	872728-32-4	Inquire[4]

Note: Pricing is subject to change and may vary based on the supplier and quantity ordered. It is recommended to contact the suppliers directly for the most up-to-date information.

Physicochemical Properties and Safety Information

tert-Butyl 1-pyrrolidinecarboxylate and its derivatives are typically stable compounds under standard laboratory conditions. Key physicochemical data and safety information are summarized below.

Property	Value
Molecular Formula	C9H17NO2
Molecular Weight	171.24 g/mol
Appearance	Colorless to pale yellow liquid or solid
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate)[4]
Storage	Store in a cool, dry, well-ventilated area away from heat and ignition sources. Keep container tightly sealed.[4]

Safety Precautions: Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or under a fume hood. Avoid inhalation, ingestion, and contact with skin and eyes. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Key Experimental Protocols

The Boc-protected pyrrolidine scaffold is utilized in a multitude of synthetic transformations. Below are detailed methodologies for two fundamental experimental procedures: the N-Boc protection of pyrrolidine and a representative α-arylation reaction.

N-tert-Butoxycarbonylation of Pyrrolidine

This procedure describes the protection of the secondary amine of pyrrolidine using di-tert-butyl dicarbonate (Boc)₂O.

Materials:

• Pyrrolidine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Chloroform (CHCl₃)

• Brine

• Anhydrous Potassium Carbonate (K₂CO₃)

Procedure:

• Dissolve 3-aminopyrrolidine (0.86 g, 10 mmol) in CHCl₃ (50 mL) in a round-bottom flask and cool the solution to 0°C in an ice bath.

• Prepare a solution of di-tert-butyl dicarbonate (2.06 g, 10 mmol) in CHCl₃ (50 mL).

• Add the (Boc)₂O solution dropwise to the stirred pyrrolidine solution at 0°C.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Wash the reaction mixture with brine.

• Dry the organic layer over anhydrous K₂CO₃, filter, and concentrate under reduced pressure to yield the N-Boc protected pyrrolidine as a yellow oil (1.8 g, 98% yield), which can often be used without further purification.[5]

α-Arylation of N-Boc Pyrrolidine

This protocol details the palladium-catalyzed α-arylation of N-Boc pyrrolidine, a key reaction for introducing aromatic substituents.

Materials:

• N-Boc-pyrrolidine

• (+)-Sparteine

• sec-Butyllithium (sec-BuLi) in cyclohexane

• Zinc chloride (ZnCl₂) in THF

• Methyl 4-bromobenzoate

• Tri-tert-butylphosphonium tetrafluoroborate (tBu₃P·HBF₄)

• Palladium(II) acetate (Pd(OAc)₂)

• Methyl tert-butyl ether (MTBE)

• Dimethylformamide (DMF)

• Water (H₂O)

Procedure:

• To an oven-dried 500 mL three-necked round-bottomed flask under a nitrogen atmosphere, add MTBE (120 mL), N-Boc-pyrrolidine (10.0 g, 58.4 mmol), and (+)-sparteine (13.7 g, 58.4 mmol).

• Cool the solution to between -70°C and -78°C using a dry ice/acetone bath.

• Add 1.4 M sec-BuLi in cyclohexane (45.2 mL, 63.3 mmol) dropwise over 30 minutes, maintaining the internal temperature below -65°C. Age the resulting orange-red solution at -65°C to -78°C for 3 hours.

• Add a 0.7 M solution of ZnCl₂ in THF (97.3 mL, 68.1 mmol) dropwise over 60 minutes, keeping the internal temperature below -65°C.

• Remove the dry ice/acetone bath and allow the reaction to warm to room temperature (~25°C). Age for an additional 45 minutes.

• Add methyl 4-bromobenzoate (10.5 g, 48.8 mmol) as a solid in a single portion.

• Simultaneously add solid tBu₃P·HBF₄ (0.85 g, 2.92 mmol) and Pd(OAc)₂ (0.54 g, 2.43 mmol).

• Degas the reaction mixture with nitrogen via three evacuate-refill cycles.

• After the reaction is complete (monitored by TLC or LC-MS), quench the reaction and purify the product via crystallization from a DMF/water mixture to obtain tert-butyl (S)-2-(4-(methoxycarbonyl)phenyl)pyrrolidine-1-carboxylate.[6]

Applications in Drug Development

The tert-butyl 1-pyrrolidinecarboxylate scaffold is a cornerstone in the development of novel therapeutics, particularly in the areas of targeted protein degradation and enzyme inhibition.

Targeted Protein Degradation: PROTACs

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that induce the degradation of specific target proteins by hijacking the cell's ubiquitin-proteasome system.[7][8][9][10] The pyrrolidine ring, often derived from tert-butyl 1-pyrrolidinecarboxylate, frequently serves as a rigid and versatile component of the linker that connects the target-binding ligand to the E3 ligase-recruiting ligand.[11][12][] The stereochemistry and substitution pattern of the pyrrolidine ring can significantly influence the orientation of the two ligands, thereby affecting the formation and stability of the ternary complex (Target Protein-PROTAC-E3 Ligase) and ultimately the efficiency of protein degradation.[14]

Caption: The PROTAC mechanism of action.

Enzyme Inhibition: DPP-4 Inhibitors

Dipeptidyl peptidase-4 (DPP-4) is a serine protease that plays a crucial role in glucose metabolism by inactivating incretin hormones.[15][16] Inhibition of DPP-4 is a validated therapeutic strategy for the treatment of type 2 diabetes.[17][18][19] Several approved DPP-4 inhibitors, known as "gliptins," feature a pyrrolidine-based scaffold. The tert-butyl 1-pyrrolidinecarboxylate core provides a rigid framework for the precise positioning of functional groups that interact with key residues in the active site of the DPP-4 enzyme, leading to potent and selective inhibition.[17]

Caption: A generalized workflow for the synthesis and testing of DPP-4 inhibitors.

tert-Butyl 1-pyrrolidinecarboxylate and its derivatives are readily available and highly valuable building blocks in the synthesis of complex, biologically active molecules. Their utility is particularly evident in the development of innovative therapeutics such as PROTACs and DPP-4 inhibitors. The ability to introduce diverse functionalities onto the pyrrolidine ring with stereochemical control allows for the fine-tuning of molecular properties to achieve desired pharmacological effects. This guide provides a foundational understanding of the commercial landscape, synthetic applications, and strategic importance of this scaffold, empowering researchers to leverage its potential in their drug discovery and development endeavors.

References

• 1. 147081-44-5 Cas No. | (3S)-3-Aminopyrrolidine, N1-BOC protected | Apollo [store.apolloscientific.co.uk]
• 2. chemimpex.com [chemimpex.com]
• 3. 170491-63-1|tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 4. Tert-Butyl 3-Formylpyrrolidine-1-Carboxylate Supplier China | High Purity Chemical, Uses, Safety, COA | Buy Online [chemheterocycles.com]
• 5. tert-Butyl 3-aminopyrrolidine-1-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Merging PROTAC and molecular glue for degrading BTK and GSPT1 proteins concurrently - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in targeted protein degraders as potential therapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeted protein degradation: advances in drug discovery and clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. mdpi.com [mdpi.com]
• 16. Discovery of dipeptidyl peptidase IV (DPP4) inhibitors based on a novel indole scaffold [html.rhhz.net]
• 17. Synthesis of New DPP-4 Inhibitors Based on a Novel Tricyclic Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 18. nusearch.nottingham.ac.uk [nusearch.nottingham.ac.uk]
• 19. Pyrazole Incorporated New Thiosemicarbazones: Design, Synthesis and Investigation of DPP-4 Inhibitory Effects - PMC [pmc.ncbi.nlm.nih.gov]

The Reactive Potential of N-Boc-Pyrrolidine: An In-depth Guide to C-H Insertion Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental reactivity of N-Boc-pyrrolidine towards C-H insertion reactions. The pyrrolidine scaffold is a ubiquitous motif in pharmaceuticals and natural products, and the ability to selectively functionalize its C-H bonds offers a powerful tool for the synthesis of novel and complex molecular architectures. This document details key methodologies for the C-H functionalization of N-Boc-pyrrolidine, focusing on palladium-catalyzed α-arylation, rhodium-catalyzed carbene insertion, iridium-catalyzed β-silylation, and rhodium-catalyzed nitrene insertion. Each section includes a summary of quantitative data, detailed experimental protocols, and mechanistic diagrams to provide a thorough understanding of these transformative reactions.

Palladium-Catalyzed α-Arylation of N-Boc-Pyrrolidine

The α-position of N-Boc-pyrrolidine is particularly susceptible to deprotonation and subsequent functionalization. Palladium catalysis has emerged as a robust method for the α-arylation of this heterocycle, providing access to a wide range of 2-arylpyrrolidine derivatives, which are valuable building blocks in medicinal chemistry.

Quantitative Data

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Yield (%)	ee (%)	Reference
1	4-Bromotoluene	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	85	92	[1][2]
2	4-Bromoanisole	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	82	93	[1][2]
3	3-Bromopyridine	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	75	91	[1][2]
4	1-Bromonaphthalene	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	88	90	[1][2]

Experimental Protocol: Enantioselective α-Arylation

A solution of N-Boc-pyrrolidine (1.0 equiv) and (-)-sparteine (1.2 equiv) in anhydrous Et₂O is cooled to -78 °C under an inert atmosphere. To this solution, s-BuLi (1.2 equiv) is added dropwise, and the resulting mixture is stirred for 3 hours at -78 °C. A solution of anhydrous ZnCl₂ (1.2 equiv) in THF is then added, and the reaction is allowed to warm to room temperature over 30 minutes. In a separate flask, a catalyst solution is prepared by dissolving Pd(OAc)₂ (2 mol%) and t-Bu₃P-HBF₄ (4 mol%) in THF. The aryl bromide (1.0 equiv) is added to the organozinc solution, followed by the catalyst solution. The reaction is stirred at room temperature until completion, as monitored by TLC or LC-MS. The reaction is quenched with saturated aqueous NH₄Cl, and the aqueous layer is extracted with EtOAc. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the desired 2-aryl-N-Boc-pyrrolidine.[1][2]

Signaling Pathway

Palladium-catalyzed α-arylation workflow.

Rhodium-Catalyzed C-H Insertion with Diazo Compounds

Rhodium carbenoids, generated from the reaction of a rhodium(II) catalyst with a diazo compound, are highly effective for C-H insertion reactions. In the case of N-Boc-pyrrolidine, these reactions typically occur at the α-position due to the activating effect of the nitrogen atom. This methodology allows for the introduction of a variety of functionalized alkyl groups.

Quantitative Data

Entry	Diazo Compound	Catalyst (mol%)	Solvent	Yield (%)	dr	ee (%)	Reference
1	Methyl phenyldiazoacetate	Rh₂(OAc)₄ (1)	CH₂Cl₂	85	3:1	-	[3]
2	Methyl phenyldiazoacetate	Rh₂(S-DOSP)₄ (1)	Hexane	78	>19:1	94	[3]
3	Ethyl diazoacetate	Rh₂(OAc)₄ (1)	CH₂Cl₂	75	-	-	[3]
4	Methyl 4-methoxyphenyldiazoacetate	Rh₂(S-DOSP)₄ (1)	Hexane	82	>19:1	96	[3]

Experimental Protocol: Rhodium-Catalyzed C-H Insertion

To a solution of N-Boc-pyrrolidine (5.0 equiv) and the rhodium(II) catalyst (1 mol%) in the specified solvent at the desired temperature is added a solution of the diazo compound (1.0 equiv) in the same solvent via syringe pump over a period of 4 hours. The reaction mixture is stirred for an additional hour after the addition is complete. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the C-H insertion product.[3]

Signaling Pathway

Rhodium-catalyzed carbene C-H insertion.

Iridium-Catalyzed β-C-H Silylation

While functionalization of the α-position is common, selective C-H insertion at the β-position of N-Boc-pyrrolidine is more challenging. Iridium catalysis has been successfully employed for the directed silylation of β-C-H bonds in N-Boc-pyrrolidine derivatives, providing access to valuable 3-silylpyrrolidines.

Quantitative Data

Entry	Substrate	Catalyst (mol%)	Ligand (mol%)	Yield (%)	rr (β:α)	Reference
1	N-Boc-N-(2-methyl-2-propenyl)pyrrolidine	[Ir(cod)OMe]₂ (2.5)	dtbpy (5)	75	>20:1	[4][5][6]
2	N-Boc-N-allylpyrrolidine	[Ir(cod)OMe]₂ (2.5)	dtbpy (5)	72	>20:1	[4][5][6]
3	N-Boc-N-(2-butenyl)pyrrolidine	[Ir(cod)OMe]₂ (2.5)	dtbpy (5)	68	>20:1	[4][5][6]

Experimental Protocol: Iridium-Catalyzed β-Silylation

In a nitrogen-filled glovebox, a vial is charged with [Ir(cod)OMe]₂ (2.5 mol%), 4,4′-di-tert-butyl-2,2′-bipyridine (dtbpy, 5 mol%), and the N-Boc-pyrrolidine derivative (1.0 equiv). The vial is sealed, and the appropriate hydrosilane (1.5 equiv) and solvent (e.g., THF) are added. The reaction mixture is heated at the specified temperature until the starting material is consumed, as monitored by GC-MS. The solvent is then removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel to afford the β-silylated product.[4][5][6]

Signaling Pathway

Iridium-catalyzed β-C-H silylation cycle.

Rhodium-Catalyzed Intramolecular C-H Amination (Nitrene Insertion)

Rhodium-catalyzed nitrene insertion provides a direct method for the formation of C-N bonds. While intermolecular examples with simple N-Boc-pyrrolidine are scarce, intramolecular variants using tethered sulfamate esters on the pyrrolidine ring demonstrate the feasibility of this approach for constructing fused heterocyclic systems.

Quantitative Data

Entry	Substrate	Catalyst (mol%)	Oxidant	Yield (%)	dr	Reference
1	Pyrrolidin-3-ylmethyl sulfamate	Rh₂(esp)₂ (2)	PhI(OAc)₂	85	>20:1	[1][7][8]
2	(R)-Pyrrolidin-3-yl)methyl sulfamate	Rh₂(esp)₂ (2)	PhI(OAc)₂	82	>20:1	[1][7][8]
3	(S)-Pyrrolidin-3-yl)methyl sulfamate	Rh₂(esp)₂ (2)	PhI(OAc)₂	83	>20:1	[1][7][8]

Experimental Protocol: Intramolecular C-H Amination

To a solution of the pyrrolidine-derived sulfamate ester (1.0 equiv) and MgO (2.0 equiv) in a suitable solvent (e.g., CH₂Cl₂) is added the rhodium(II) catalyst (2 mol%). The mixture is stirred at room temperature, and a solution of the oxidant (e.g., PhI(OAc)₂, 1.1 equiv) in the same solvent is added dropwise over 1 hour. The reaction is stirred until the starting material is consumed (monitored by TLC). The reaction mixture is then filtered through a pad of Celite, and the filtrate is concentrated. The residue is purified by flash column chromatography on silica gel to afford the cyclized product.[1][7][8]

Signaling Pathway

Intramolecular rhodium-catalyzed nitrene insertion.

This guide highlights the versatility of N-Boc-pyrrolidine as a substrate for a variety of powerful C-H insertion reactions. The methodologies presented herein provide researchers and drug development professionals with a robust toolkit for the synthesis of novel and complex pyrrolidine-containing molecules. The detailed protocols and mechanistic insights are intended to facilitate the application and further development of these important synthetic transformations.

References

• 1. Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 3. Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hartwig.cchem.berkeley.edu [hartwig.cchem.berkeley.edu]
• 5. Iridium-catalyzed silylation of unactivated C-H bonds | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 6. Iridium-Catalyzed, β-Selective C(sp3)-H Silylation of Aliphatic Amines To Form Silapyrrolidines and 1,2-Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stereochemical models for rh-catalyzed amination reactions of chiral sulfamates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Chiral Rhodium Carboxamidate Catalyst for Enantioselective C—H Amination - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Heterocycle: A Technical Guide to 1-Boc-Pyrrolidine in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrolidine ring is a cornerstone of medicinal chemistry, appearing in a significant number of FDA-approved drugs and natural products.[1][2] Its non-planar, three-dimensional structure provides an excellent scaffold for exploring pharmacophore space, a concept often referred to as "escaping flatland" in drug design.[1] The introduction of the tert-butoxycarbonyl (Boc) protecting group to the pyrrolidine nitrogen atom, forming 1-Boc-pyrrolidine, has created a highly versatile and widely used building block in modern synthetic organic chemistry. This technical guide provides an in-depth overview of the synthesis, functionalization, and application of 1-Boc-pyrrolidine in drug discovery, complete with quantitative data, detailed experimental protocols, and visualizations of key chemical and biological pathways.

Introduction: The Significance of the Pyrrolidine Scaffold

The five-membered saturated nitrogen heterocycle, pyrrolidine, is a privileged scaffold in drug discovery due to several key features:

• Three-Dimensionality: The inherent non-planarity of the pyrrolidine ring, a phenomenon known as "pseudorotation," allows for a greater exploration of 3D space compared to its aromatic counterpart, pyrrole. This contributes to enhanced molecular recognition and binding affinity to biological targets.[1]

• Stereochemical Richness: The potential for multiple stereogenic centers on the pyrrolidine ring allows for the creation of a diverse array of stereoisomers, each with potentially unique biological activities.[1]

• Improved Physicochemical Properties: The incorporation of a pyrrolidine moiety can enhance aqueous solubility and other desirable pharmacokinetic properties of drug candidates.

• Prevalence in Nature and Medicine: The pyrrolidine ring is a fundamental component of the amino acid proline and is found in numerous alkaloids with diverse biological activities.[1] It is also a key structural feature in over 20 FDA-approved drugs, highlighting its therapeutic relevance.[3]

The Boc protecting group on 1-Boc-pyrrolidine provides a crucial handle for synthetic chemists. It allows for the selective functionalization of the pyrrolidine ring at various positions while preventing unwanted reactions at the nitrogen atom. The Boc group is stable under a wide range of reaction conditions but can be readily removed under acidic conditions, making it an ideal protecting group for multi-step syntheses.

Synthesis and Functionalization of 1-Boc-Pyrrolidine Derivatives

1-Boc-pyrrolidine serves as a versatile starting material for the synthesis of a wide array of substituted pyrrolidine building blocks. Key functionalization strategies include enantioselective deprotonation and subsequent electrophilic trapping, as well as transition metal-catalyzed cross-coupling reactions.

Enantioselective α-Functionalization

A powerful method for the asymmetric functionalization of 1-Boc-pyrrolidine is the enantioselective deprotonation at the C2 position using a chiral base, followed by reaction with an electrophile. The use of sec-butyllithium (s-BuLi) in the presence of the chiral ligand (-)-sparteine is a well-established method for generating a configurationally stable 2-lithio-N-Boc-pyrrolidine intermediate.[4]

A general workflow for this process is depicted below:

Caption: Asymmetric α-functionalization of 1-Boc-pyrrolidine.

This approach allows for the introduction of a wide range of substituents at the C2 position with high enantioselectivity.

Palladium-Catalyzed α-Arylation

The direct α-arylation of 1-Boc-pyrrolidine can be achieved through a palladium-catalyzed Negishi coupling reaction. This one-pot procedure involves the initial enantioselective deprotonation with s-BuLi/(-)-sparteine, followed by transmetalation with zinc chloride to form a stereochemically rigid 2-pyrrolidinozinc reagent. This intermediate then undergoes palladium-catalyzed cross-coupling with various aryl halides.[4][5]

The general workflow for this powerful transformation is as follows:

Caption: Palladium-catalyzed α-arylation of 1-Boc-pyrrolidine.

This methodology provides a highly convergent and reliable route to a broad range of functionalized 2-aryl-N-Boc-pyrrolidines with excellent enantioselectivity.[5]

Applications of 1-Boc-Pyrrolidine in Drug Discovery

The versatility of 1-Boc-pyrrolidine as a building block is showcased in its application in the synthesis of numerous biologically active molecules, including enzyme inhibitors and central nervous system agents.

Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

DPP-4 inhibitors are a class of oral hypoglycemic agents used for the treatment of type 2 diabetes. Several DPP-4 inhibitors feature a pyrrolidine scaffold. The synthesis of these inhibitors often utilizes 1-Boc-pyrrolidine derivatives as key intermediates.[][7]

Drug/Compound	Pyrrolidine Building Block	Key Synthetic Step	Biological Activity (IC₅₀)
Vildagliptin	(S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile	Coupling with 3-amino-1-adamantanol	19 nM[8]
Teneligliptin	1-(1,3-thiazol-5-ylmethyl)piperazine	Reductive amination with a pyrrolidinone derivative	Data not available in provided search results.

Antiviral Agents

The pyrrolidine ring is a common feature in several antiviral drugs, particularly those targeting the hepatitis C virus (HCV) NS3/4A protease and NS5A protein.[9]

Drug	Pyrrolidine Building Block	Key Synthetic Step	Target
Grazoprevir	Boc-protected trans-4-hydroxy-L-proline derivative	Multi-step synthesis involving esterification and oxidation	HCV NS3/4A Protease
Voxilaprevir	Functionalized pyrrolidine derivative	Multi-step synthesis	HCV NS3/4A Protease
Glecaprevir	Functionalized pyrrolidine derivative	Multi-step synthesis	HCV NS3/4A Protease
Daclatasvir	N-protected proline	Alkylation and amidation	HCV NS5A

Synthesis of Natural Products and Bioactive Alkaloids

1-Boc-pyrrolidine is a crucial starting material for the total synthesis of various natural products and alkaloids with interesting biological activities. A notable example is the synthesis of (R)-Crispine A, an isoquinoline alkaloid with antitumor properties.[10][11] The enantioselective palladium-catalyzed α-arylation of N-Boc-pyrrolidine is a key step in a convergent synthesis of this molecule.[5]

Experimental Protocols

This section provides detailed experimental methodologies for key transformations involving 1-Boc-pyrrolidine.

Protocol for Enantioselective Palladium-Catalyzed α-Arylation of N-Boc-Pyrrolidine[13]

Materials:

• N-Boc-pyrrolidine

• (-)-Sparteine

• sec-Butyllithium (s-BuLi) in cyclohexane

• Zinc chloride (ZnCl₂) solution in THF

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• Tri-tert-butylphosphonium tetrafluoroborate (t-Bu₃P·HBF₄)

• Anhydrous methyl tert-butyl ether (MTBE)

• Aqueous ammonium hydroxide (NH₄OH)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add anhydrous MTBE, N-Boc-pyrrolidine (1.0 equiv), and (-)-sparteine (1.2 equiv).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add s-BuLi (1.2 equiv) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• Add a solution of ZnCl₂ in THF (1.2 equiv) dropwise, maintaining the temperature below -65 °C.

• In a separate flask, prepare the catalyst by dissolving Pd(OAc)₂ (0.02 equiv) and t-Bu₃P·HBF₄ (0.04 equiv) in anhydrous MTBE.

• Add the aryl bromide (1.0 equiv) to the main reaction flask, followed by the catalyst solution.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Quench the reaction with aqueous NH₄OH and stir vigorously.

• Filter the mixture through Celite to remove zinc salts, washing with EtOAc.

• Separate the layers of the filtrate and extract the aqueous layer with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data Example for α-Arylation: [12]

Aryl Bromide	Yield (%)	ee (%)
4-Bromoanisole	75	92
4-Bromotoluene	78	92
Methyl 4-bromobenzoate	63	92
3-Bromopyridine	65	92

Protocol for the Synthesis of (S)-1-Boc-2-(aminomethyl)pyrrolidine from (S)-Prolinol[14]

This multi-step synthesis involves the protection of the pyrrolidine nitrogen, activation of the primary alcohol, conversion to an azide, and subsequent reduction to the amine.

Step 1: Boc Protection of (S)-Prolinol

• Dissolve (S)-prolinol (1.0 equiv) and triethylamine (1.5 equiv) in dichloromethane (CH₂Cl₂).

• Add di-tert-butyl dicarbonate (Boc)₂O (1.1 equiv) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Perform an aqueous work-up and purify by column chromatography to yield N-Boc-(S)-prolinol.

Step 2: Mesylation of N-Boc-(S)-prolinol

• Dissolve N-Boc-(S)-prolinol (1.0 equiv) and triethylamine (1.5 equiv) in anhydrous CH₂Cl₂ at 0 °C under an inert atmosphere.

• Slowly add methanesulfonyl chloride (MsCl) (1.2 equiv).

• Stir the reaction at 0 °C until completion (monitor by TLC).

• Perform an aqueous work-up to yield the crude mesylate.

Step 3: Azide Formation

• Dissolve the crude mesylate (1.0 equiv) in dimethylformamide (DMF).

• Add sodium azide (NaN₃) (1.5 equiv).

• Heat the reaction mixture (e.g., 60-80 °C) until completion (monitor by TLC).

• Perform an aqueous work-up to yield the crude azide.

Step 4: Reduction to the Amine

• Dissolve the crude azide (1.0 equiv) in methanol or ethanol.

• Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere until completion (monitor by TLC).

• Filter through Celite and concentrate to obtain the crude (S)-1-Boc-2-(aminomethyl)pyrrolidine.

• Purify by column chromatography.

Signaling Pathway Modulation by a 1-Boc-Pyrrolidine-Derived Molecule

Derivatives of (S)-1-Boc-2-(aminomethyl)pyrrolidine have been investigated as inhibitors of the IκB kinase β (IKKβ) signaling pathway, which is a key regulator of inflammation.[2]

Caption: Inhibition of the IKKβ signaling pathway.

Conclusion

1-Boc-pyrrolidine is a remarkably versatile and valuable heterocyclic building block for drug discovery and development. Its inherent three-dimensional structure, coupled with the synthetic tractability afforded by the Boc protecting group, allows for the efficient construction of complex and stereochemically diverse molecules. The well-established methodologies for its enantioselective functionalization provide access to a wide range of chiral pyrrolidine derivatives that are key components of numerous therapeutic agents. As the demand for novel drug candidates with improved efficacy and pharmacokinetic profiles continues to grow, the strategic application of 1-Boc-pyrrolidine and its derivatives will undoubtedly remain a cornerstone of modern medicinal chemistry.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. enamine.net [enamine.net]
• 4. Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine [organic-chemistry.org]
• 5. Enantioselective, palladium-catalyzed alpha-arylation of N-Boc-pyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oatext.com [oatext.com]
• 9. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of crispine A analogues via an intramolecular Schmidt reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of 2-aryl-N-Boc-pyrrolidines via Palladium Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-aryl-pyrrolidine motif is a crucial scaffold in a multitude of biologically active compounds and approved pharmaceuticals. The development of robust and efficient synthetic methodologies to access these structures, particularly in an enantiomerically pure form, is of significant interest to the drug development community. Palladium-catalyzed cross-coupling reactions have emerged as a powerful tool for the synthesis of 2-aryl-N-Boc-pyrrolidines, offering a convergent and versatile approach. This document provides detailed application notes and experimental protocols for the palladium-catalyzed synthesis of 2-aryl-N-Boc-pyrrolidines, focusing on a widely adopted method involving enantioselective deprotonation, transmetalation, and subsequent Negishi coupling.[1][2][3][4] This approach allows for the reliable preparation of a diverse range of functionalized 2-aryl-N-Boc-pyrrolidines in high enantioselectivity.[1][3]

General Reaction Scheme

The predominant palladium-catalyzed route to enantiomerically enriched 2-aryl-N-Boc-pyrrolidines involves a three-step, one-pot sequence:

• Enantioselective Deprotonation: N-Boc-pyrrolidine is deprotonated at the α-position using a strong base, typically sec-butyllithium (s-BuLi), in the presence of a chiral ligand, most commonly (-)-sparteine. This step establishes the stereochemistry of the final product.[1][3][5][6]

• Transmetalation: The resulting α-lithiated intermediate, which can be stereochemically labile, is transmetalated with a zinc salt, such as zinc chloride (ZnCl₂), to generate a more stable and stereochemically rigid organozinc reagent.[1][3]

• Palladium-Catalyzed Negishi Coupling: The organozinc species is then coupled with an aryl halide (typically a bromide) in the presence of a palladium catalyst and a suitable ligand to afford the desired 2-aryl-N-Boc-pyrrolidine.[2][5][6]

Data Presentation

The following tables summarize representative quantitative data for the synthesis of 2-aryl-N-Boc-pyrrolidines using the enantioselective deprotonation/transmetalation/Negishi coupling protocol.

Table 1: Scope of Aryl Bromides in the Enantioselective Synthesis of 2-aryl-N-Boc-pyrrolidines [2][3]

Entry	Aryl Bromide	Product	Yield (%)	er (enantiomeric ratio)
1	4-Bromotoluene	tert-butyl 2-(p-tolyl)pyrrolidine-1-carboxylate	85	96:4
2	4-Bromoanisole	tert-butyl 2-(4-methoxyphenyl)pyrrolidine-1-carboxylate	82	96:4
3	4-Bromobenzonitrile	tert-butyl 2-(4-cyanophenyl)pyrrolidine-1-carboxylate	78	96:4
4	3-Bromopyridine	tert-butyl 2-(pyridin-3-yl)pyrrolidine-1-carboxylate	75	96:4
5	2-Bromonaphthalene	tert-butyl 2-(naphthalen-2-yl)pyrrolidine-1-carboxylate	88	96:4
6	1-Bromo-4-fluorobenzene	tert-butyl 2-(4-fluorophenyl)pyrrolidine-1-carboxylate	80	96:4

Table 2: Influence of Reaction Parameters on Yield and Enantioselectivity [1][3]

Parameter	Variation	Effect on Yield	Effect on Enantioselectivity
Ligand for Pd	t-Bu₃P·HBF₄	High yields	Consistently high (96:4 er)
P(o-tol)₃	Lower yields	-
Palladium Source	Pd(OAc)₂	Optimal results	Consistently high (96:4 er)
Pd₂(dba)₃	Slightly lower yields	-
Solvent	Toluene	Good results	-
Et₂O	Good results	-
TBME	Good results	-
Temperature	-78 °C (lithiation)	Crucial for selectivity	High enantioselectivity
Room Temperature (coupling)	Efficient coupling	Stereochemical integrity maintained

Experimental Protocols

General Procedure for the Enantioselective Synthesis of 2-aryl-N-Boc-pyrrolidines[5][6]

Materials:

• N-Boc-pyrrolidine

• sec-Butyllithium (s-BuLi) in cyclohexane

• (-)-Sparteine

• Anhydrous Zinc Chloride (ZnCl₂)

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• Tri-tert-butylphosphonium tetrafluoroborate (t-Bu₃P·HBF₄)

• Anhydrous solvent (e.g., Diethyl ether (Et₂O) or Toluene)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Preparation of the Organozinc Reagent:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add N-Boc-pyrrolidine (1.0 equiv) and anhydrous diethyl ether.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add (-)-sparteine (1.2 equiv) dropwise.

  • Slowly add s-BuLi (1.1 equiv) dropwise over 30 minutes, ensuring the internal temperature remains below -70 °C.

  • Stir the resulting solution at -78 °C for 3 hours.

  • In a separate flame-dried flask, prepare a solution of anhydrous ZnCl₂ (1.2 equiv) in anhydrous diethyl ether.

  • Add the ZnCl₂ solution to the lithiated pyrrolidine solution at -78 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Palladium-Catalyzed Cross-Coupling:

  • In a separate flask, add Pd(OAc)₂ (0.02 equiv) and t-Bu₃P·HBF₄ (0.04 equiv).

  • Add the aryl bromide (1.0 equiv) to the flask containing the catalyst mixture.

  • Transfer the prepared organozinc reagent to the flask containing the catalyst and aryl bromide via cannula.

  • Stir the reaction mixture at room temperature overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Visualizations

Caption: General workflow for the synthesis of 2-aryl-N-Boc-pyrrolidines.

Caption: Simplified catalytic cycle for the Negishi cross-coupling step.

Conclusion

The palladium-catalyzed synthesis of 2-aryl-N-Boc-pyrrolidines via an enantioselective deprotonation/transmetalation/Negishi coupling sequence is a highly effective and versatile method.[4] It provides access to a wide array of enantiomerically enriched 2-aryl-pyrrolidines, which are valuable building blocks in medicinal chemistry and drug discovery. The provided protocols and data serve as a comprehensive guide for researchers aiming to implement this powerful synthetic strategy. Further developments in this area include the exploration of alternative chiral ligands and the expansion of the substrate scope to include more complex and diverse aryl halides.[5][6]

References

• 1. researchgate.net [researchgate.net]
• 2. Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine [organic-chemistry.org]
• 3. Enantioselective, palladium-catalyzed alpha-arylation of N-Boc-pyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. slideserve.com [slideserve.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Enantioselective α-Arylation of N-Boc-Pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

The enantioselective α-arylation of N-Boc-pyrrolidine is a powerful transformation in modern organic synthesis, providing access to chiral 2-arylpyrrolidines. These structural motifs are prevalent in a wide range of biologically active compounds and are valuable building blocks in medicinal chemistry and drug development. This document provides detailed protocols and application notes for a robust and widely used palladium-catalyzed method.

The predominant strategy for this transformation involves a three-step, one-pot sequence:

• Enantioselective Deprotonation: N-Boc-pyrrolidine is deprotonated at the α-position using a strong base in the presence of a chiral ligand. The use of s-butyllithium (s-BuLi) with the chiral diamine (-)-sparteine is a well-established method for achieving high enantioselectivity.[1][2][3][4][5][6]

• Transmetalation: The resulting enantiomerically enriched α-lithiated species is stereochemically unstable. To mitigate this, it is transmetalated with a zinc salt, typically zinc chloride (ZnCl₂), to form a more configurationally robust organozinc intermediate.[1][2][7]

• Palladium-Catalyzed Cross-Coupling: The final step is a Negishi-type cross-coupling reaction between the organozinc reagent and an aryl halide (commonly an aryl bromide) catalyzed by a palladium complex. A common catalytic system for this step is palladium(II) acetate (Pd(OAc)₂) with a bulky, electron-rich phosphine ligand such as tri-tert-butylphosphine tetrafluoroborate (t-Bu₃P·HBF₄).[1][2][3][5][6]

This methodology has been shown to be effective for a broad range of aryl bromides, including those with both electron-donating and electron-withdrawing groups, as well as heteroaromatic systems.[2][3]

Experimental Workflow

The overall experimental workflow for the enantioselective α-arylation of N-Boc-pyrrolidine can be visualized as follows:

Figure 1. Experimental workflow for the enantioselective α-arylation of N-Boc-pyrrolidine.

Quantitative Data Summary

The following table summarizes the reaction outcomes for the α-arylation of N-Boc-pyrrolidine with various aryl bromides using the described palladium-catalyzed Negishi coupling protocol.

Entry	Aryl Bromide	Product	Yield (%)	Enantiomeric Ratio (e.r.)
1	4-Bromotoluene	N-Boc-2-(4-tolyl)pyrrolidine	85	96:4
2	4-Bromoanisole	N-Boc-2-(4-methoxyphenyl)pyrrolidine	88	96:4
3	4-Bromobenzonitrile	N-Boc-2-(4-cyanophenyl)pyrrolidine	75	96:4
4	Methyl 4-bromobenzoate	N-Boc-2-(4-(methoxycarbonyl)phenyl)pyrrolidine	82	96:4
5	3-Bromopyridine	N-Boc-2-(pyridin-3-yl)pyrrolidine	72	96:4
6	2-Bromonaphthalene	N-Boc-2-(naphthalen-2-yl)pyrrolidine	80	96:4
7	1-Bromo-4-fluorobenzene	N-Boc-2-(4-fluorophenyl)pyrrolidine	81	96:4
8	4-Bromo-1,1'-biphenyl	N-Boc-2-(biphenyl-4-yl)pyrrolidine	79	96:4

Data compiled from representative literature procedures. Yields are for the isolated product.

Detailed Experimental Protocol

This protocol is adapted from a procedure published in Organic Syntheses.[8]

Materials:

• N-Boc-pyrrolidine

• (-)-Sparteine

• s-Butyllithium (s-BuLi) in cyclohexane (typically ~1.4 M)

• Zinc chloride (ZnCl₂) solution in THF (typically ~0.7 M)

• Aryl bromide (e.g., Methyl 4-bromobenzoate)

• Palladium(II) acetate (Pd(OAc)₂)

• Tri-tert-butylphosphine tetrafluoroborate (t-Bu₃P·HBF₄)

• Methyl tert-butyl ether (MTBE), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Aqueous ammonium hydroxide (NH₄OH)

• Saturated aqueous sodium chloride (brine)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Equipment:

• Three-necked round-bottom flask

• Schlenk line or nitrogen/argon inlet

• Magnetic stirrer and stir bar

• Low-temperature thermometer

• Syringes and needles

• Dry ice/acetone bath

• Standard glassware for workup and purification

Procedure:

• Reaction Setup:

  • An oven-dried three-necked round-bottom flask equipped with a magnetic stir bar, a temperature probe, and a rubber septum is placed under a nitrogen atmosphere.

  • The flask is charged with N-Boc-pyrrolidine (1.20 equiv), (-)-sparteine (1.20 equiv), and anhydrous MTBE.

  • The resulting solution is cooled to -78 °C using a dry ice/acetone bath.[8]

• Deprotonation:

  • s-BuLi in cyclohexane (1.30 equiv) is added dropwise via syringe over 30-60 minutes, ensuring the internal temperature does not rise above -65 °C.[8] The solution typically turns from yellow to a deep orange-red color.

  • The reaction mixture is stirred at -78 °C for 3 hours.[8]

• Transmetalation:

  • A solution of ZnCl₂ in THF (1.40 equiv) is added dropwise via syringe over 60 minutes, again maintaining an internal temperature below -65 °C.[8]

  • After the addition is complete, the cooling bath is removed, and the reaction is allowed to warm to room temperature and stirred for an additional 45 minutes. The slurry will become a hazy yellow solution.[8]

• Negishi Coupling:

  • The aryl bromide (1.00 equiv) is added as a solid in one portion.[8]

  • Palladium(II) acetate (0.05 equiv) and t-Bu₃P·HBF₄ (0.06 equiv) are then added simultaneously as solids.[8]

  • The reaction mixture is stirred at room temperature. The reaction progress can be monitored by TLC or LC-MS. An exotherm is often observed, and the color of the reaction mixture may change significantly.[8]

• Workup and Purification:

  • Upon completion, the reaction is quenched by the addition of aqueous ammonium hydroxide.

  • The mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate or MTBE).

  • The combined organic layers are washed with brine, dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford the enantiomerically enriched 2-aryl-N-Boc-pyrrolidine.

Signaling Pathway and Logical Relationship Diagram

The logical progression of the key chemical transformations in this protocol can be represented as a signaling pathway-style diagram.

References

• 1. Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioselective, palladium-catalyzed α-arylation of N-Boc pyrrolidine: in situ react IR spectroscopic monitoring, scope, and synthetic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pure.york.ac.uk [pure.york.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for 1-Boc-Pyrrolidine in Solid-Phase Peptide Synthesis (SPPS)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1-Boc-pyrrolidine derivatives, specifically N-tert-butyloxycarbonyl-proline (Boc-Pro), in solid-phase peptide synthesis (SPPS). This document outlines the strategic importance of incorporating proline residues into peptide sequences, details established protocols for its use in Boc-SPPS, and provides expected quantitative outcomes.

The incorporation of proline, a cyclic secondary amino acid, imparts significant conformational constraints on the peptide backbone.[1] This unique structural feature can lead to the formation of specific secondary structures, such as turns and kinks, which can enhance receptor binding affinity and selectivity.[1] Furthermore, the inclusion of D-proline, a stereoisomer, can significantly increase the metabolic stability of peptides by providing resistance to enzymatic degradation by proteases, which typically recognize L-amino acids.[1]

The tert-butyloxycarbonyl (Boc) protecting group strategy is a well-established and robust method for SPPS, particularly for the synthesis of long or hydrophobic peptides where aggregation can be a challenge.[1] N-Boc-proline is readily incorporated using standard Boc-SPPS protocols.[1]

Data Presentation

The following tables summarize key quantitative parameters associated with the use of N-Boc-proline in a typical Boc-SPPS workflow.

Table 1: Typical Synthesis Parameters for N-Boc-Proline Incorporation [1]

Parameter	Value	Notes
Resin Substitution	0.3 - 0.8 mmol/g	Merrifield or PAM resin for C-terminal acids; MBHA or BHA resin for C-terminal amides.
Boc-Amino Acid Excess	3 - 5 equivalents	Relative to resin substitution.
Coupling Reagent Excess	3 - 5 equivalents	Relative to resin substitution.
Coupling Time	1 - 4 hours	Reaction completion should be monitored.
Deprotection Solution	50% TFA in DCM	A short pre-wash followed by a longer deprotection step.
Deprotection Time	20 - 30 minutes	At room temperature.

Table 2: Expected Yields and Purity [1]

Parameter	Value	Notes
Overall Crude Peptide Yield	50 - 80%	Highly dependent on peptide length and sequence.
Crude Peptide Purity (by HPLC)	40 - 70%	Purification is typically required.
Final Purified Peptide Yield	10 - 30%	Dependent on the efficiency of purification steps.

Experimental Protocols

Detailed methodologies for the key steps in Boc-SPPS incorporating N-Boc-proline are provided below.

Protocol 1: Boc Deprotection[1]

This procedure removes the temporary N-terminal Boc protecting group.

• Resin Swelling: Swell the peptide-resin in dichloromethane (DCM) for 20-30 minutes.[1]

• Pre-wash: Drain the DCM and wash the resin with the deprotection solution (50% trifluoroacetic acid (TFA) in DCM) for 1-2 minutes.[1]

• Deprotection: Drain the pre-wash solution and add fresh deprotection solution. Agitate the mixture for 20-30 minutes at room temperature.[1]

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (5 times) to remove residual TFA.[2]

Protocol 2: Coupling of N-Boc-Proline[1]

This protocol describes the coupling of the N-Boc-proline to the deprotected N-terminus of the growing peptide chain.

• Resin Preparation: Following Boc deprotection and washing, neutralize the resin with a 5% solution of diisopropylethylamine (DIEA) in DCM (2 x 2 minutes), followed by thorough washing with DCM (5 times).[2]

• Amino Acid Activation: In a separate vessel, pre-activate the N-Boc-proline (3-5 equivalents) with a suitable coupling reagent such as HBTU (3.9 equivalents) in DMF.[2] Alternatively, for carbodiimide activation, dissolve N-Boc-proline (3-5 equivalents) and HOBt (3-5 equivalents) in DMF or DCM. Add a carbodiimide such as DIC (N,N'-diisopropylcarbodiimide) (3-5 equivalents).[1]

• Coupling Reaction: Add the activated N-Boc-proline solution to the neutralized peptide-resin. Agitate the mixture at room temperature for 1-4 hours.[1]

• Monitoring: Monitor the completion of the coupling reaction using a qualitative test suitable for secondary amines, such as the Isatin or Chloranil test. A negative test indicates complete coupling. If the test is positive, a second coupling (recoupling) with freshly prepared activated amino acid is recommended.[1]

• Washing: After complete coupling, wash the resin with DMF and DCM to remove excess reagents and byproducts.

Protocol 3: Cleavage and Deprotection[1]

This procedure cleaves the completed peptide from the resin and removes side-chain protecting groups.

• Resin Preparation: Wash the final peptide-resin with DCM and dry it under vacuum.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail appropriate for the peptide sequence and side-chain protecting groups. A common cocktail is TFMSA/TFA/thioanisole.[1]

• Cleavage Reaction: Suspend the dried peptide-resin in the cleavage cocktail. Stir the mixture at room temperature for 1-2 hours.[1]

• Peptide Precipitation: Filter the resin and precipitate the peptide from the filtrate by adding cold diethyl ether.[1]

• Isolation: Centrifuge or filter to collect the crude peptide, wash with cold ether, and dry under vacuum.[1]

Potential Side Reactions

• Racemization: The choice of coupling reagent and solvent can influence the degree of proline racemization. The combination of a carbodiimide like DIC with HOBt in DMF has been shown to increase the rate of racemization.[2] Using coupling reagents like HCTU in DCM can help minimize this side reaction.[2]

• Diketopiperazine (DKP) Formation: When proline is one of the first two amino acids at the C-terminus, the dipeptide is susceptible to intramolecular cyclization to form a diketopiperazine, leading to premature cleavage from the resin.[2][3] In situ neutralization protocols, where neutralization and coupling steps are combined, can reduce this side reaction.[2]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]

Application Notes and Protocols for the Boc Deprotection of 1-Boc-pyrrolidine using Trifluoroacetic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely utilized amine protecting group in organic synthesis, valued for its stability in a variety of reaction conditions and its facile removal under acidic conditions.[1] Trifluoroacetic acid (TFA) is a common and effective reagent for the cleavage of the Boc group.[2][3] This document provides a detailed protocol for the deprotection of 1-Boc-pyrrolidine to yield pyrrolidine, a key intermediate in the synthesis of many pharmaceutical compounds. The reaction proceeds via an acid-catalyzed mechanism, where the carbamate is protonated, leading to the formation of a stable tert-butyl cation, carbon dioxide, and the free amine.[4][5]

Reaction Scheme

N-(tert-butoxycarbonyl)pyrrolidine → Pyrrolidine

Quantitative Data Summary

The following table summarizes typical reaction conditions for the Boc deprotection of amines using TFA, as extrapolated from general protocols. Yields for this specific transformation are generally high.

Parameter	Value/Condition	Notes
Substrate	1-Boc-pyrrolidine
Reagent	Trifluoroacetic Acid (TFA)	Can be used neat or in a solvent.
Solvent	Dichloromethane (DCM)	Anhydrous DCM is recommended.[4]
TFA Concentration	25-50% (v/v) in DCM or 1:1 TFA:DCM	Higher concentrations can lead to faster reactions.[6][7]
Temperature	0 °C to Room Temperature	The reaction is typically started at 0°C and then allowed to warm to room temperature.[3][4]
Reaction Time	1 - 4 hours	Monitor by TLC or LC-MS for completion.[2][4]
Work-up	Basic wash (e.g., sat. NaHCO₃)	To neutralize excess TFA.[2][8]
Typical Yield	>90%	Generally high and clean conversion.

Experimental Protocol

Materials:

• 1-Boc-pyrrolidine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-Boc-pyrrolidine in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.5 M.[4]

• Addition of TFA: Cool the solution to 0 °C using an ice bath. Slowly add trifluoroacetic acid (TFA) dropwise to the stirred solution. A common ratio is 1:1 (v/v) of DCM to TFA.[6]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 1-4 hours.[2][4]

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.[2]

• Work-up: a. Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM.[2] b. Dissolve the residue in an organic solvent such as ethyl acetate or DCM.[4] c. Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid. Be cautious of CO₂ evolution, which can cause pressure buildup in the separatory funnel.[2] d. Wash the organic layer with brine. e. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[2] f. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude pyrrolidine.

• Purification: The resulting pyrrolidine is often of sufficient purity for subsequent steps. If necessary, it can be further purified by distillation.

Safety Precautions:

• Trifluoroacetic acid is a strong, corrosive acid and should be handled with extreme care in a well-ventilated fume hood.[2]

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2]

• Avoid inhalation of TFA vapors and contact with skin and eyes. In case of contact, flush the affected area immediately with copious amounts of water.[2]

• The deprotection reaction evolves carbon dioxide gas; therefore, the reaction should not be performed in a closed system.[1][5]

• When using a rotary evaporator to remove TFA, be aware that TFA is corrosive to glass and other materials over time. Use equipment with TFA-resistant components where possible.[9]

Visualizations

References

• 1. jk-sci.com [jk-sci.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. Boc Deprotection - TFA [commonorganicchemistry.com]
• 7. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. rdworldonline.com [rdworldonline.com]

Application Notes and Protocols: 1-Boc-Pyrrolidine as a Chiral Building Block in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern asymmetric synthesis, the pyrrolidine scaffold stands out as a privileged structural motif, integral to a vast array of pharmaceuticals, natural products, and chiral catalysts.[1] The tert-butoxycarbonyl (Boc)-protected pyrrolidine, particularly in its chiral forms, serves as a versatile and highly valuable building block for the construction of complex molecular architectures with high stereocontrol. This document provides detailed application notes and experimental protocols for the use of 1-Boc-pyrrolidine and its derivatives in the synthesis of various classes of chiral organocatalysts and their application in key asymmetric transformations. The inherent chirality of the pyrrolidine ring, when appropriately functionalized, allows for the creation of catalysts that can induce high levels of enantioselectivity in carbon-carbon bond-forming reactions, which are fundamental to the synthesis of active pharmaceutical ingredients.[2]

Synthesis of Chiral Organocatalysts from (S)-1-Boc-2-(aminomethyl)pyrrolidine

(S)-1-Boc-2-(aminomethyl)pyrrolidine is a readily accessible and versatile chiral precursor for a range of highly effective organocatalysts.[3] Its structure allows for the straightforward introduction of additional functionalities, leading to catalysts with tailored properties for specific asymmetric reactions. The following sections detail the synthesis of three major classes of organocatalysts derived from this building block: bifunctional thiourea organocatalysts, prolinamide-based organocatalysts, and chiral ionic liquids.

Bifunctional Thiourea Organocatalysts

Bifunctional thiourea organocatalysts derived from (S)-1-Boc-2-(aminomethyl)pyrrolidine have proven to be powerful tools in a variety of asymmetric transformations.[3] These catalysts operate through a dual activation mechanism: the thiourea moiety activates the electrophile via hydrogen bonding, while the pyrrolidine nitrogen activates the nucleophile through the formation of an enamine or iminium ion.[3]

This protocol describes the synthesis of a fluorous-tagged thiourea catalyst, which facilitates catalyst recovery and reuse through fluorous solid-phase extraction (F-SPE).[3]

Materials:

• 4-(Perfluorooctyl)aniline

• Phenyl Chlorothioformate

• Pyridine

• Dichloromethane (CH2Cl2)

• (S)-1-Boc-2-(aminomethyl)pyrrolidine

• N,N-Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

Procedure:

• Synthesis of the Intermediate Isothiocyanate:

  • In a flask, dissolve 4-(perfluorooctyl)aniline in CH2Cl2 and add pyridine.

  • Cool the solution to 0 °C and slowly add phenyl chlorothioformate.

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

  • Perform an aqueous work-up and purify the crude product to obtain the isothiocyanate.

• Formation of the Boc-Protected Fluorous Thiourea:

  • Dissolve the intermediate isothiocyanate in CH2Cl2.

  • In a separate flask, dissolve (S)-1-Boc-2-(aminomethyl)pyrrolidine and DIPEA in CH2Cl2.

  • Slowly add the isothiocyanate solution to the amine solution at 0 °C.

  • Stir the mixture at room temperature overnight.

  • Perform an aqueous work-up and purify the crude product by column chromatography to yield the Boc-protected fluorous thiourea.

• Deprotection to Yield the Final Catalyst:

  • Dissolve the Boc-protected fluorous thiourea in a mixture of TFA and CH2Cl2 (e.g., 1:1 v/v).

  • Stir the solution at room temperature for 1-2 hours until deprotection is complete (monitored by TLC).

  • Remove the solvent and excess TFA under reduced pressure to yield the final fluorous thiourea catalyst.

Caption: Synthetic workflow for a fluorous (S)-pyrrolidine-thiourea catalyst.

Prolinamide-Based Organocatalysts

Prolinamide organocatalysts are another important class of catalysts derived from (S)-1-Boc-2-(aminomethyl)pyrrolidine. The amide functionality can participate in hydrogen bonding to activate the electrophile, complementing the enamine-forming capability of the pyrrolidine nitrogen.[4]

This protocol details the synthesis of a prolinamide catalyst through amide coupling followed by deprotection.[4]

Materials:

• N-Boc-L-proline

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Dichloromethane (DCM)

• (S)-1-Boc-2-(aminomethyl)pyrrolidine

• Trifluoroacetic acid (TFA)

• Saturated aqueous NaHCO₃ solution

Procedure:

• Amide Coupling:

  • To a solution of N-Boc-L-proline (1.0 eq) in DCM, add EDC (1.2 eq) and HOBt (1.2 eq).

  • Stir the mixture at 0 °C for 30 minutes.

  • Add a solution of (S)-1-Boc-2-(aminomethyl)pyrrolidine (1.0 eq) in DCM to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Perform an aqueous work-up and purify the crude product by column chromatography to yield the Boc-protected prolinamide.

• Deprotection:

  • Dissolve the Boc-protected prolinamide from Step 1 in a solution of TFA in DCM (e.g., 20-50% TFA v/v).

  • Stir the mixture at room temperature for 1-2 hours until the deprotection is complete (monitored by TLC).

  • Remove the solvent and excess TFA under reduced pressure.

  • Neutralize the residue with a saturated aqueous NaHCO₃ solution and extract the product with DCM.

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the (S)-N-((S)-pyrrolidin-2-ylmethyl)prolinamide catalyst.[4]

Caption: Synthetic workflow for a prolinamide organocatalyst.

Chiral Ionic Liquids (CILs)

Chiral ionic liquids synthesized from (S)-1-Boc-2-(aminomethyl)pyrrolidine offer the dual advantage of being effective organocatalysts and environmentally benign reaction media.[3] Their low volatility and potential for recyclability make them an attractive alternative to conventional organic solvents and catalysts.[3]

This protocol outlines the synthesis of a chiral ionic liquid via a Zincke reaction followed by anion exchange and deprotection.[3]

Materials:

• (S)-1-Boc-2-(aminomethyl)pyrrolidine

• 1-(2,4-dinitrophenyl)pyridinium chloride (Zincke salt)

• Ethanol

• Lithium bis(trifluoromethanesulfonyl)imide (LiNTf₂) or Sodium tetrafluoroborate (NaBF₄)

• Trifluoroacetic acid (TFA)

• Dichloromethane (CH2Cl2)

Procedure:

• Zincke Reaction:

  • React (S)-1-Boc-2-(aminomethyl)pyrrolidine (1.0 eq) with a suitable Zincke salt (e.g., 1-(2,4-dinitrophenyl)pyridinium chloride) (1.0 eq) in ethanol.

  • Heat the reaction mixture to reflux and monitor by TLC.

  • After completion, cool the reaction mixture and isolate the crude Boc-protected pyridinium salt.

• Anion Exchange:

  • Perform an anion exchange reaction by treating the pyridinium salt with a salt containing the desired anion (e.g., LiNTf₂ or NaBF₄).

  • Purify the resulting Boc-protected chiral ionic liquid.

• Deprotection:

  • Remove the Boc protecting group using trifluoroacetic acid in dichloromethane to yield the final chiral ionic liquid.[3]

Applications in Asymmetric Synthesis

The chiral organocatalysts derived from 1-Boc-pyrrolidine are highly effective in a range of asymmetric transformations. The following sections provide data and protocols for their application in Michael additions and aldol reactions, as well as the direct enantioselective α-arylation of N-Boc-pyrrolidine itself.

Asymmetric Michael Addition

The asymmetric Michael addition is a powerful C-C bond-forming reaction, and pyrrolidine-based organocatalysts have shown exceptional performance in catalyzing the addition of ketones and aldehydes to nitroolefins.

Entry	Ketone	Nitroolefin	Catalyst	Yield (%)	dr (syn/anti)	ee (%) (syn)
1	Cyclohexanone	trans-β-Nitrostyrene	Pyrrolidine-thiourea	95	96:4	97
2	Cyclohexanone	trans-1-Nitro-2-(4-chlorophenyl)ethene	Pyrrolidine-thiourea	98	98:2	98
3	Cyclohexanone	trans-1-Nitro-2-(4-methoxyphenyl)ethene	Pyrrolidine-thiourea	96	97:3	96
4	Cyclohexanone	(E)-3-Methyl-1-nitrobut-1-ene	Pyrrolidine-thiourea	63	99:1	94
5	Acetone	trans-β-Nitrostyrene	Pyrrolidine-thiourea	80	-	48
6	Cyclopentanone	trans-β-Nitrostyrene	Pyrrolidine-thiourea	27	-	moderate
7	Cyclohexanone	trans-β-Nitrostyrene	Pyrrolidinium CIL	92	96:4	95

Data sourced from multiple studies for representative examples.

This protocol is a general procedure for the Michael addition using a pyrrolidine-thiourea catalyst.

Materials:

• Pyrrolidine-thiourea catalyst (e.g., 20 mol%)

• n-Butyric acid (e.g., 10 mol%)

• Cyclohexanone

• trans-β-Nitrostyrene

Procedure:

• To a solution of the pyrrolidine-thiourea catalyst (0.05 mmol) and n-butyric acid (0.0025 mmol) in cyclohexanone (0.5 mL, 20 eq), stir the mixture for 15 minutes at the required temperature (e.g., room temperature).

• Add the nitroolefin (0.25 mmol, 1 eq).

• Monitor the reaction by TLC.

• After the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the resulting residue by flash chromatography to give the product.

References

• 1. Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric Michael Addition Mediated by Chiral Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application of 1-Boc-Pyrrolidine in the Synthesis of Methylphenidate Analogues: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of methylphenidate analogues utilizing 1-Boc-pyrrolidine as a key starting material. The primary synthetic strategy focuses on a rhodium(II)-catalyzed intermolecular C-H insertion reaction, a powerful method for forming carbon-carbon bonds directly on the pyrrolidine ring. This approach offers a convergent and efficient route to a variety of substituted pyrrolidine-based analogues of methylphenidate, which are of significant interest in medicinal chemistry and drug discovery for their potential as therapeutic agents.

Introduction

Methylphenidate is a widely prescribed psychostimulant used in the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD). The therapeutic effects of methylphenidate are primarily attributed to its action as a dopamine and norepinephrine reuptake inhibitor. The synthesis of analogues of methylphenidate is a crucial area of research aimed at developing compounds with improved pharmacokinetic profiles, enhanced selectivity for specific monoamine transporters, and reduced side effects.

The substitution of the piperidine ring in methylphenidate with a pyrrolidine moiety offers a promising avenue for structural modification. 1-Boc-pyrrolidine serves as an excellent and readily available precursor for this purpose. The tert-butoxycarbonyl (Boc) protecting group activates the adjacent C-H bonds for insertion reactions and can be easily removed under acidic conditions in the final synthetic step.

The key transformation described herein is the rhodium(II)-catalyzed reaction of N-Boc-pyrrolidine with a methyl aryldiazoacetate. This reaction proceeds via a rhodium carbene intermediate that undergoes a highly regioselective C-H insertion into the C2 position of the pyrrolidine ring. The choice of rhodium catalyst and the substituents on the aryldiazoacetate allows for the synthesis of a diverse library of analogues. Subsequent deprotection of the Boc group yields the final methylphenidate analogues.

Data Presentation

The following table summarizes the quantitative data for the synthesis of various methylphenidate analogues derived from 1-Boc-pyrrolidine via the rhodium-catalyzed C-H insertion reaction. The data is based on the seminal work in this area and provides a comparative overview of the efficiency and stereoselectivity of the process.

Aryl Group (Ar)	Rhodium Catalyst	Diastereomeric Ratio (erythro:threo)	Yield (%)	Reference
Phenyl	Rh₂(OAc)₄	1:1	75	[1]
4-Methylphenyl	Rh₂(OAc)₄	1:1	78	[1]
4-Methoxyphenyl	Rh₂(OAc)₄	1:1	80	[1]
4-Chlorophenyl	Rh₂(OAc)₄	1:1	72	[1]
2-Naphthyl	Rh₂(OAc)₄	1.2:1	68	[1]
Phenyl	Rh₂(S-DOSP)₄	1:1.5	70 (94% ee for threo)	[1]

Note: Yields are for the coupled N-Boc protected product.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the synthesis of methylphenidate analogues from 1-Boc-pyrrolidine.

Protocol 1: General Procedure for the Rhodium(II)-Catalyzed C-H Insertion of Methyl Aryldiazoacetates with 1-Boc-Pyrrolidine

This protocol describes the synthesis of the N-Boc-protected pyrrolidine precursor to the final methylphenidate analogue.

Materials:

• 1-Boc-pyrrolidine

• Methyl aryldiazoacetate (e.g., methyl phenyldiazoacetate)

• Rhodium(II) catalyst (e.g., Rhodium(II) acetate dimer, Rh₂(OAc)₄)

• Anhydrous dichloromethane (DCM)

• Syringe pump

• Standard glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a rubber septum, add 1-Boc-pyrrolidine (5.0 mmol, 5.0 equiv) and the rhodium(II) catalyst (0.01 mmol, 0.01 equiv).

• Dissolve the reactants in anhydrous dichloromethane (10 mL) under an inert atmosphere (e.g., argon or nitrogen).

• In a separate flame-dried flask, prepare a solution of the methyl aryldiazoacetate (1.0 mmol, 1.0 equiv) in anhydrous dichloromethane (5 mL).

• Using a syringe pump, add the solution of the methyl aryldiazoacetate to the stirred solution of 1-Boc-pyrrolidine and the rhodium catalyst over a period of 4 hours at room temperature. A slow addition rate is crucial to maintain a low concentration of the diazo compound and minimize side reactions.

• After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours, or until TLC analysis indicates complete consumption of the diazoacetate.

• Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-Boc-protected methyl 2-aryl-2-(pyrrolidin-2-yl)acetate. The product will be a mixture of diastereomers.

Protocol 2: Deprotection of the N-Boc Group to Yield the Methylphenidate Analogue

This protocol describes the final step to obtain the free amine analogue of methylphenidate.

Materials:

• N-Boc-protected methyl 2-aryl-2-(pyrrolidin-2-yl)acetate (from Protocol 1)

• Trifluoroacetic acid (TFA)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Diethyl ether or ethyl acetate for extraction

• Magnesium sulfate or sodium sulfate for drying

Procedure:

• Dissolve the N-Boc-protected methyl 2-aryl-2-(pyrrolidin-2-yl)acetate (1.0 mmol) in anhydrous dichloromethane (10 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (5.0 mmol, 5.0 equiv) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, or until TLC analysis shows complete removal of the Boc group.

• Carefully quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution until the effervescence ceases and the aqueous layer is basic (pH > 8).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic extracts and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl 2-aryl-2-(pyrrolidin-2-yl)acetate.

• If necessary, the product can be further purified by crystallization or conversion to its hydrochloride salt.

Visualizations

The following diagrams illustrate the synthetic pathway and the general experimental workflow.

Caption: Synthetic pathway for methylphenidate analogues.

Caption: General experimental workflow for the synthesis.

References

• 1. Synthesis of methylphenidate analogues and their binding affinities at dopamine and serotonin transport sites - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Enantioselective Deprotonation of N-Boc-Pyrrolidine with Sparteine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective functionalization of pyrrolidines is a critical process in modern synthetic chemistry, offering access to a wide array of chiral building blocks essential for drug discovery and development. The pyrrolidine scaffold is a common motif in numerous pharmaceuticals and natural products. The catalytic asymmetric deprotonation of N-Boc-pyrrolidine has become a powerful and versatile strategy for the stereocontrolled introduction of substituents at the C2 position. This method typically employs a strong organolithium base in the presence of a chiral ligand, such as (-)-sparteine, to selectively remove a proton, generating a configurationally stable organolithium intermediate. This intermediate can then be trapped with various electrophiles to yield enantioenriched 2-substituted pyrrolidines.[1]

This document provides detailed application notes and experimental protocols for the enantioselective deprotonation of N-Boc-pyrrolidine using sparteine, including subsequent functionalization reactions.

Core Concepts and Reaction Mechanism

The fundamental principle of this methodology lies in the use of the chiral diamine ligand, (-)-sparteine, to complex with an achiral organolithium base, typically sec-butyllithium (s-BuLi). This complex acts as a chiral Brønsted base, selectively abstracting one of the enantiotopic protons at the C2 position of N-Boc-pyrrolidine.[1] This process leads to the formation of a configurationally stable enantioenriched organolithium intermediate.[2][3] The stereochemical integrity of this intermediate is crucial and is maintained at low temperatures, typically -78 °C.[2] This chiral nucleophile can then react with a variety of electrophiles to produce the desired 2-substituted pyrrolidine with high enantioselectivity.[1]

The overall transformation can be visualized as a two-step process: enantioselective deprotonation followed by electrophilic trapping.

References

• 1. benchchem.com [benchchem.com]
• 2. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Application Notes and Protocols: Negishi Coupling of 2-Lithio-N-Boc-pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Negishi cross-coupling reaction utilizing 2-lithio-N-Boc-pyrrolidine. This methodology is a powerful tool for the synthesis of 2-substituted-N-Boc-pyrrolidines, which are valuable building blocks in medicinal chemistry and drug development due to their prevalence in biologically active molecules.

Introduction

The Negishi coupling is a palladium- or nickel-catalyzed cross-coupling reaction between an organozinc compound and an organic halide. The reaction of 2-lithio-N-Boc-pyrrolidine, generated in situ, with a zinc salt followed by a Negishi coupling provides a direct and efficient route to introduce aryl, heteroaryl, and alkyl substituents at the 2-position of the pyrrolidine ring. Both enantioselective and racemic variants of this transformation have been developed, offering access to a wide range of chiral and achiral 2-substituted pyrrolidines.

Reaction Principle

The overall transformation involves three key steps:

• Deprotonation: N-Boc-pyrrolidine is deprotonated at the 2-position using a strong base, typically an organolithium reagent like sec-butyllithium (s-BuLi), to form 2-lithio-N-Boc-pyrrolidine. In the case of enantioselective synthesis, a chiral ligand such as (-)-sparteine or a (+)-sparteine surrogate is used to mediate the deprotonation.

• Transmetalation: The resulting organolithium species is then transmetalated with a zinc salt, most commonly zinc chloride (ZnCl₂), to generate the more stable and catalytically active organozinc reagent.

• Cross-Coupling: The organozinc reagent undergoes a palladium- or nickel-catalyzed Negishi cross-coupling reaction with an organic halide (e.g., aryl bromide, alkyl iodide) to form the desired 2-substituted-N-Boc-pyrrolidine.

Data Presentation

Enantioselective Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine[1][2]

This method allows for the synthesis of a broad range of 2-aryl-N-Boc-pyrrolidines with high enantiomeric ratios. The process involves an enantioselective deprotonation mediated by (-)-sparteine, followed by transmetalation and a palladium-catalyzed Negishi coupling.

Entry	Aryl Bromide	Catalyst (mol %)	Ligand (mol %)	Solvent	Temp (°C)	Yield (%)	er
1	4-Bromobenzonitrile	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	MTBE	23	85	96:4
2	Methyl 4-bromobenzoate	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	MTBE	23	90	96:4
3	4-Bromoanisole	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	MTBE	23	88	96:4
4	3-Bromopyridine	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	MTBE	23	75	95:5
5	2-Bromonaphthalene	Pd(OAc)₂ (2)	t-Bu₃P-HBF₄ (4)	MTBE	23	82	96:4

er = enantiomeric ratio

Enantioconvergent Nickel-Catalyzed α-Alkylation of N-Boc-pyrrolidine[3][4][5]

This approach enables the coupling of racemic α-zincated N-Boc-pyrrolidine with unactivated secondary alkyl halides, providing a route to various 2-alkylpyrrolidines. The use of a chiral nickel catalyst allows for an enantioconvergent process.

Entry	Alkyl Iodide	Catalyst (mol %)	Ligand (mol %)	Solvent	Temp (°C)	Yield (%)	ee (%)
1	Cyclohexyl iodide	NiCl₂·glyme (10)	Ligand 1 (11)	DMPU	23	86	93
2	Cyclopentyl iodide	NiCl₂·glyme (10)	Ligand 1 (11)	DMPU	23	81	90
3	Cycloheptyl iodide	NiCl₂·glyme (10)	Ligand 1 (11)	DMPU	23	78	92
4	2-Iodobutane	NiCl₂·glyme (10)	Ligand 1 (11)	DMPU	23	75	88
5	3-Iodopentane	NiCl₂·glyme (10)	Ligand 1 (11)	DMPU	23	72	89

ee = enantiomeric excess; Ligand 1 is a specific chiral 1,2-diamine ligand referenced in the source literature.

Experimental Protocols

General Protocol for Enantioselective Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine[2][6]

This protocol is adapted from the work of Campos and colleagues.

Materials:

• N-Boc-pyrrolidine

• (-)-Sparteine

• sec-Butyllithium (s-BuLi) in cyclohexane

• Zinc chloride (ZnCl₂) solution in THF

• Palladium(II) acetate (Pd(OAc)₂)

• Tri-tert-butylphosphonium tetrafluoroborate (t-Bu₃P-HBF₄)

• Aryl bromide

• Methyl tert-butyl ether (MTBE), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• To an oven-dried flask under an inert atmosphere, add N-Boc-pyrrolidine (1.2 equiv) and anhydrous MTBE.

• Add (-)-sparteine (1.2 equiv) to the solution.

• Cool the mixture to -78 °C using a dry ice/acetone bath.

• Slowly add s-BuLi (1.3 equiv) dropwise, maintaining the internal temperature below -65 °C.

• Stir the resulting solution at -78 °C for 3 hours.

• In a separate flask under an inert atmosphere, add Pd(OAc)₂ (0.02 equiv) and t-Bu₃P-HBF₄ (0.04 equiv).

• Add the aryl bromide (1.0 equiv) to the catalyst mixture.

• To the organolithium solution at -78 °C, add a solution of ZnCl₂ (1.3 equiv) in THF.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Transfer the resulting organozinc solution via cannula to the flask containing the catalyst and aryl bromide.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Quench the reaction by adding saturated aqueous NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Enantioconvergent Nickel-Catalyzed α-Alkylation of N-Boc-pyrrolidine[3][5]

This protocol is based on the work of Fu and colleagues.

Materials:

• N-Boc-pyrrolidine

• sec-Butyllithium (s-BuLi) in cyclohexane

• Zinc chloride (ZnCl₂)

• Nickel(II) chloride glyme complex (NiCl₂·glyme)

• Chiral 1,2-diamine ligand

• Alkyl iodide

• 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU), anhydrous

• Diethyl ether (Et₂O), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Sodium sulfate (Na₂SO₄)

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• To an oven-dried flask under an inert atmosphere, add N-Boc-pyrrolidine (1.5 equiv) and anhydrous diethyl ether.

• Cool the solution to -78 °C.

• Add s-BuLi (1.5 equiv) dropwise and stir the mixture at -78 °C for 1 hour.

• Add solid ZnCl₂ (1.5 equiv) and allow the mixture to warm to room temperature and stir for 1 hour. The solvent is then removed in vacuo.

• In a separate flask under an inert atmosphere, add NiCl₂·glyme (0.10 equiv) and the chiral 1,2-diamine ligand (0.11 equiv).

• Add anhydrous DMPU to the catalyst mixture.

• Add the alkyl iodide (1.0 equiv) to the catalyst solution.

• Add the prepared solid organozinc reagent to the catalyst/alkyl iodide mixture.

• Stir the reaction at room temperature until completion (monitor by GC or LC-MS).

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Workflow for the Negishi coupling of 2-lithio-N-Boc-pyrrolidine.

Caption: Simplified catalytic cycle for the Negishi cross-coupling reaction.

Application Notes and Protocols: One-Pot Synthesis and Deprotection of Substituted Pyrrolidines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the efficient one-pot synthesis of substituted pyrrolidines and their subsequent deprotection. The methodologies outlined are selected for their high efficiency, operational simplicity, and applicability in medicinal chemistry and drug development.

Introduction

Pyrrolidines are privileged five-membered nitrogen-containing heterocyclic scaffolds frequently found in a wide array of natural products, pharmaceuticals, and catalysts. Their stereochemical complexity and diverse substitution patterns are crucial for their biological activity. One-pot syntheses offer a streamlined and resource-efficient approach to constructing these valuable molecules by minimizing intermediate purification steps, saving time, and reducing waste. This document details selected one-pot methodologies for synthesizing substituted pyrrolidines and standard protocols for the removal of common nitrogen-protecting groups.

I. One-Pot Synthesis of Substituted Pyrrolidines

Several one-pot strategies have been developed for the synthesis of pyrrolidines, including domino reactions, organocatalytic approaches, and multicomponent reactions. Below are protocols for two distinct and effective methods.

A. Organocatalytic Enantioselective One-Pot Synthesis

This method utilizes a chiral phase-transfer catalyst to achieve an asymmetric conjugate addition followed by a reductive cyclization to yield enantiomerically enriched pyrrolidine core structures.[1]

Entry	α,β-Enone	Glycine Ester	Catalyst	Yield (%)	Enantiomeric Excess (ee, %)
1	3a	2a	(S)-4b	88	94
2	3b	2b	(S)-4b	85	90

Data is based on an organocatalytic approach to enantioselective one-pot synthesis of pyrrolidine core structures.[1]

Materials:

• Appropriate α,β-enone (e.g., 3a or 3b)

• Glycine ester (e.g., 2a or 2b)

• Chiral phase-transfer catalyst (e.g., (S)-4b)

• Potassium carbonate (K₂CO₃)

• Cesium chloride (CsCl)

• Diethyl ether (Et₂O)

• Hantzsch ester

• Trifluoroacetic acid (CF₃CO₂H)

• Ethanol (EtOH)

• Water

Procedure:

• To a solution of the α,β-enone (2.0 equiv) and glycine ester (1.0 equiv) in Et₂O at 0 °C, add K₂CO₃ (5.0 equiv), CsCl, and the chiral phase-transfer catalyst (S)-4b.

• Stir the reaction mixture at 0 °C for 15-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the conjugate addition, add Hantzsch ester (5.0 equiv) and a solution of CF₃CO₂H in aqueous EtOH.

• Heat the reaction mixture to 60 °C for 48 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired substituted pyrrolidine.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Use of 1-Boc-pyrrolidine Derivatives in Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-Boc-pyrrolidine derivatives as versatile intermediates in pharmaceutical synthesis. The unique structural features of the pyrrolidine ring, combined with the labile tert-butoxycarbonyl (Boc) protecting group, make these compounds invaluable building blocks in the construction of complex, biologically active molecules. This document outlines the physicochemical properties, key applications, and detailed experimental protocols for several important 1-Boc-pyrrolidine derivatives.

Introduction

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of natural products and synthetic drugs.[1][2][3] Its five-membered ring offers a three-dimensional geometry that can effectively mimic peptide turns and present substituents in well-defined spatial orientations, crucial for target binding. The incorporation of a Boc protecting group on the pyrrolidine nitrogen provides a stable yet easily removable handle, allowing for sequential and controlled chemical transformations. This makes 1-Boc-pyrrolidine derivatives highly sought-after intermediates in the synthesis of pharmaceuticals for various therapeutic areas, including oncology, central nervous system (CNS) disorders, and infectious diseases.[2][4][5]

Key 1-Boc-Pyrrolidine Derivatives and Their Applications

A variety of substituted 1-Boc-pyrrolidine derivatives serve as critical starting materials in drug discovery and development. The nature and position of the substituent on the pyrrolidine ring dictate its specific application.

(R)- and (S)-1-Boc-3-Hydroxypyrrolidine

These chiral building blocks are fundamental in the synthesis of compounds where a specific stereochemistry is essential for biological activity.[6] The hydroxyl group provides a reactive site for further functionalization.

• Applications:

  • Synthesis of ligands for the nicotinic acetylcholine receptor.[7]

  • Key intermediates in the development of muscarinic receptor agonists, such as Talsaclidine analogues, for the treatment of neurological disorders like Alzheimer's disease.[6]

1-Boc-pyrrolidine-3-carboxylic Acid

This derivative incorporates a carboxylic acid functional group, offering a versatile point for amide bond formation and other modifications.

• Applications:

  • A crucial building block in the synthesis of peptidomimetics, which mimic the structure and function of peptides but with improved stability and bioavailability.[8]

  • Used in the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes.[3]

(S)-1-Boc-2-(aminomethyl)pyrrolidine and (S)-1-Boc-3-(aminomethyl)pyrrolidine

These derivatives feature a primary amine, providing a nucleophilic center for the introduction of various substituents.

• Applications:

  • Serve as key intermediates in the synthesis of drugs targeting neurological disorders.[9]

  • Utilized in peptide chemistry to enhance the stability and bioavailability of peptide-based therapeutics.[9]

1-Boc-3-Pyrrolidinone

The ketone functionality in this derivative allows for a range of chemical transformations, including reductive amination and aldol reactions.

• Applications:

  • An important intermediate for a variety of medicines and agricultural chemicals.[10]

Data Presentation

The following tables summarize the key physicochemical properties of selected 1-Boc-pyrrolidine derivatives.

Table 1: Physicochemical Properties of Key 1-Boc-Pyrrolidine Derivatives

Derivative	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)
(R)-1-Boc-3-hydroxypyrrolidine	109431-87-0	C₉H₁₇NO₃	187.24	White to off-white solid	62-65
(S)-1-Boc-3-hydroxypyrrolidine	101469-92-5	C₉H₁₇NO₃	187.24	Not specified	Not specified
N-Boc-pyrrolidine-3-carboxylic acid	59378-75-5	C₁₀H₁₇NO₄	215.25	Gray-white solid	133-138
(S)-1-Boc-2-(aminomethyl)pyrrolidine	119020-01-8	C₁₀H₂₀N₂O₂	200.28	Solid	Not specified
1-Boc-3-pyrrolidinone	Not specified	Not specified	Not specified	Not specified	Not specified

Data compiled from multiple sources.[6][8][11][12]

Experimental Protocols

The following are representative experimental protocols for the synthesis and application of 1-Boc-pyrrolidine derivatives.

Protocol 1: Synthesis of a Talsaclidine Analogue from (R)-(-)-N-Boc-3-pyrrolidinol[6]

This three-step synthesis highlights the utility of (R)-(-)-N-Boc-3-pyrrolidinol as a chiral building block.

Step 1: O-Alkylation

• To a solution of (R)-(-)-N-Boc-3-pyrrolidinol (1.0 eq) in a suitable aprotic solvent (e.g., THF, DMF), add sodium hydride (NaH, 1.2 eq) portion-wise at 0 °C.

• Stir the suspension at 0 °C for 30 minutes.

• Add propargyl bromide (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield (R)-N-Boc-3-(prop-2-yn-1-yloxy)pyrrolidine.

Step 2: N-Boc Deprotection

• Dissolve (R)-N-Boc-3-(prop-2-yn-1-yloxy)pyrrolidine (1.0 eq) in a solution of 4M HCl in 1,4-dioxane.

• Stir the reaction mixture at room temperature for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Remove the solvent under reduced pressure.

• Basify the residue with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield (R)-3-(prop-2-yn-1-yloxy)pyrrolidine.

Step 3: Mannich Reaction

• To a solution of (R)-3-(prop-2-yn-1-yloxy)pyrrolidine (1.0 eq) in ethanol, add aqueous formaldehyde (1.1 eq, 37% solution) and pyrrolidine (1.1 eq).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Evaporate the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield the final Talsaclidine analogue.

Protocol 2: Synthesis of 1-tert-butoxycarbonyl-3-pyrrolidone[10]

This protocol describes a multi-step synthesis starting from glycine.

• Synthesis of Ethyl Glycinate Hydrochloride: React glycine with ethanol in the presence of thionyl chloride as a catalyst.

• Michael Addition: Remove the hydrochloric acid from the ethyl glycinate hydrochloride and perform a Michael addition with ethyl acrylate.

• Boc Protection: React the product from step 2 with di-tert-butyl dicarbonate in the presence of triethylamine as a catalyst.

• Cyclization: Carry out cyclization of the product from step 3 in the presence of sodium methoxide as a catalyst.

• Decarboxylation: Decarboxylate the product from step 4 to obtain the final 1-tert-butoxycarbonyl-3-pyrrolidone product.

Visualizations

The following diagrams illustrate key pathways and workflows related to the application of 1-Boc-pyrrolidine derivatives.

Caption: Synthetic route to a Talsaclidine analogue.[6]

Caption: Mechanism of action of DPP-4 inhibitors.[3]

Conclusion

1-Boc-pyrrolidine derivatives are indispensable tools in modern pharmaceutical research and development. Their stereochemical diversity and the presence of versatile functional handles allow for the efficient and controlled synthesis of a wide range of complex molecules. The strategic use of these intermediates enables the rapid exploration of chemical space and the optimization of lead compounds, ultimately accelerating the discovery of new and effective therapeutics. The protocols and data presented herein provide a valuable resource for scientists engaged in the design and synthesis of novel pharmaceutical agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. Commercial Production of High-Purity 1-Boc-Pyrrolidine. [ranechem.com]
• 6. benchchem.com [benchchem.com]
• 7. (R)-1-Boc-3-hydroxypyrrolidine | 109431-87-0 [chemicalbook.com]
• 8. nbinno.com [nbinno.com]
• 9. chemimpex.com [chemimpex.com]
• 10. CN102241617A - Synthesis method of 1-tert-butoxycarbonyl-3-pyrrolidone - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. (R)-1-N-Boc-3-hydroxypyrrolidine｜lookchem [lookchem.com]

Application Notes and Protocols for the Incorporation of (S)-1-Boc-2-(aminomethyl)pyrrolidine in Peptides

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the incorporation of the chiral building block, (S)-1-Boc-2-(aminomethyl)pyrrolidine, into peptide sequences. This versatile molecule is of significant interest in medicinal chemistry for the development of peptidomimetics and conformationally constrained peptides with potential therapeutic applications, including as inhibitors of IκB kinase β (IKKβ) and as dopamine D2 receptor antagonists.

Physicochemical Properties

(S)-1-Boc-2-(aminomethyl)pyrrolidine, also known as tert-butyl (S)-2-(aminomethyl)pyrrolidine-1-carboxylate, is a stable, solid compound at room temperature.[1] Its key physicochemical properties are summarized below.

Property	Value
Molecular Formula	C₁₀H₂₀N₂O₂
Molecular Weight	200.28 g/mol
CAS Number	119020-01-8
Appearance	Solid
Optical Purity	≥97.5% enantiomeric excess (GC)[1]
Storage Temperature	2-8°C[1]

Core Applications in Peptide Synthesis

Incorporating (S)-1-Boc-2-(aminomethyl)pyrrolidine into a peptide sequence can serve several strategic purposes:

• C-Terminal Modification: The primary amine of this building block allows for its coupling to the C-terminal carboxylic acid of a peptide, creating a stable amide bond and modifying the peptide's overall charge and pharmacokinetic properties.

• Introduction of a Chiral Scaffold: The rigid pyrrolidine ring introduces a conformational constraint on the peptide backbone, which can help to stabilize specific secondary structures, such as β-turns. This is crucial for enhancing binding affinity and selectivity to biological targets.[2]

• Development of Peptidomimetics: This building block is a key component in the synthesis of peptidomimetics, where the peptide backbone is altered to improve stability against enzymatic degradation and to enhance oral bioavailability.

Experimental Protocols

The following protocols describe the incorporation of (S)-1-Boc-2-(aminomethyl)pyrrolidine onto the C-terminus of a peptide chain using Boc-based Solid-Phase Peptide Synthesis (SPPS).

Protocol 1: Standard Boc-SPPS of the Linear Peptide

This protocol outlines the general steps for assembling the desired peptide sequence on a solid support prior to the coupling of (S)-1-Boc-2-(aminomethyl)pyrrolidine.

Materials:

• Merrifield or PAM resin

• Boc-protected amino acids

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., HBTU, HATU, or DIC/HOBt)

• Washing solvents (DCM, DMF, Isopropanol)

Procedure:

• Resin Swelling: Swell the resin in DCM for 30 minutes, followed by DMF for 30 minutes.

• First Amino Acid Coupling: Couple the first Boc-protected amino acid to the resin using standard coupling procedures.

• Boc Deprotection: Remove the Boc protecting group by treating the resin with a solution of 50% TFA in DCM for 30 minutes.[3]

• Washing: Wash the resin thoroughly with DCM, Isopropanol, and DMF to remove residual TFA and byproducts.

• Neutralization: Neutralize the protonated N-terminal amine with a solution of 5% DIEA in DMF.

• Amino Acid Coupling: Couple the subsequent Boc-protected amino acids sequentially using a coupling agent such as HBTU or HATU in the presence of DIEA in DMF. Monitor the coupling reaction using a qualitative test such as the Kaiser test.

• Repeat Cycles: Repeat the deprotection, washing, neutralization, and coupling cycles until the desired peptide sequence is assembled.

• Final Boc Deprotection: After the final amino acid has been coupled, perform a final Boc deprotection step as described in step 3.

• Washing and Drying: Wash the resin-bound peptide thoroughly with DCM and methanol, and dry under vacuum.

Figure 1: General workflow for Boc-based Solid-Phase Peptide Synthesis (SPPS).

Protocol 2: Coupling of (S)-1-Boc-2-(aminomethyl)pyrrolidine to the Resin-Bound Peptide

This protocol details the procedure for attaching the chiral building block to the C-terminus of the synthesized peptide.

Materials:

• Resin-bound peptide with a free C-terminal carboxylic acid

• (S)-1-Boc-2-(aminomethyl)pyrrolidine

• Coupling reagents (e.g., HBTU, HATU, or DIC/HOBt)

• Diisopropylethylamine (DIEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Swelling: Swell the resin-bound peptide in DMF for 30 minutes.

• Activation of C-terminus: In a separate vessel, pre-activate the C-terminal carboxylic acid of the resin-bound peptide. To the swelled resin, add the coupling reagent (e.g., HBTU, 3 equivalents) and DIEA (6 equivalents) in DMF and agitate for 10-15 minutes.

• Coupling Reaction: Add (S)-1-Boc-2-(aminomethyl)pyrrolidine (3 equivalents) dissolved in a minimal amount of DMF to the activated resin-bound peptide.

• Reaction Monitoring: Allow the reaction to proceed for 2-4 hours at room temperature. Monitor the completion of the coupling reaction by a suitable method, such as a negative chloranil test for the primary amine of the pyrrolidine derivative.

• Washing: Once the reaction is complete, thoroughly wash the resin with DMF, DCM, and methanol to remove excess reagents and byproducts.

• Drying: Dry the resin-bound, C-terminally modified peptide under vacuum.

Protocol 3: Cleavage and Deprotection

This protocol describes the final step of cleaving the modified peptide from the resin and removing any side-chain protecting groups.

Materials:

• Resin-bound C-terminally modified peptide

• Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA)

• Scavengers (e.g., anisole, thioanisole)

• Cold diethyl ether

Procedure:

• Preparation for Cleavage: Place the dried resin in a suitable reaction vessel for HF or TFMSA cleavage.

• Cleavage Reaction: Add the cleavage cocktail (e.g., HF/anisole 9:1) to the resin and stir for 1-2 hours at 0°C.

• Removal of Cleavage Reagent: Evaporate the HF or TFMSA under a stream of nitrogen.

• Peptide Precipitation: Precipitate the crude peptide by adding cold diethyl ether.

• Isolation and Washing: Isolate the precipitated peptide by centrifugation or filtration and wash several times with cold diethyl ether to remove scavengers and residual cleavage reagents.

• Drying: Dry the crude peptide under vacuum.

Protocol 4: Purification and Analysis

Procedure:

• Purification: Purify the crude peptide by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

• Analysis: Characterize the purified peptide by analytical RP-HPLC to determine its purity and by mass spectrometry to confirm its molecular weight.

Quantitative Data Summary

The following table provides representative data for the synthesis of a C-terminally modified peptide using a primary amine, which can be expected for the incorporation of (S)-1-Boc-2-(aminomethyl)pyrrolidine. Actual results may vary depending on the peptide sequence and specific reaction conditions.

Parameter	Typical Value	Method of Determination
Coupling Efficiency	>98% per step	Qualitative Kaiser Test / Quantitative HPLC analysis of cleaved peptide
Crude Peptide Purity	50-80%	Analytical RP-HPLC
Purified Peptide Yield	15-35%	Gravimetric analysis after purification
Final Purity	>95%	Analytical RP-HPLC

Signaling Pathways

(S)-1-Boc-2-(aminomethyl)pyrrolidine is a valuable building block for the synthesis of molecules targeting key signaling pathways involved in inflammation and neurotransmission.

IKKβ/NF-κB Signaling Pathway

The IKKβ/NF-κB pathway is a central regulator of the inflammatory response.[4] Aberrant activation of this pathway is implicated in numerous inflammatory diseases and cancers. (S)-1-Boc-2-(aminomethyl)pyrrolidine has been used as a scaffold to synthesize potent inhibitors of IKKβ, thereby blocking the downstream activation of NF-κB.[3]

Figure 2: IKKβ/NF-κB Signaling Pathway.

Dopamine D2 Receptor Signaling Pathway

The dopamine D2 receptor (D2R) is a G protein-coupled receptor (GPCR) that plays a critical role in neurotransmission. It is a primary target for antipsychotic drugs used in the treatment of schizophrenia. (S)-1-Boc-2-(aminomethyl)pyrrolidine is a key chiral intermediate in the synthesis of potent and selective D2 receptor antagonists.[3]

Figure 3: Dopamine D2 Receptor Signaling Pathway.

Conclusion

The incorporation of (S)-1-Boc-2-(aminomethyl)pyrrolidine into peptides via solid-phase synthesis offers a powerful strategy for the development of novel peptidomimetics with enhanced biological activity and stability. The protocols and data presented herein provide a comprehensive guide for researchers to effectively utilize this versatile chiral building block in their drug discovery and development efforts.

References

• 1. A Backbone Linker for BOC-Based Peptide Synthesis and On-Resin Cyclization: Synthesis of Stylostatin 1(,) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chempep.com [chempep.com]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. Solid-phase synthesis of C-terminal modified peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Directed Lithiation and Alkylation of N-Boc-Pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the directed lithiation and subsequent alkylation of N-Boc-pyrrolidine, a cornerstone reaction in modern synthetic chemistry for the generation of functionalized pyrrolidine scaffolds. These structures are prevalent in a vast array of pharmaceuticals and natural products. The protocols described herein cover both racemic and highly enantioselective transformations, offering a versatile toolkit for medicinal chemistry and drug development programs.

Core Concepts and Reaction Mechanism

Directed lithiation of N-Boc-pyrrolidine involves the regioselective deprotonation at the carbon atom adjacent to the nitrogen of the pyrrolidine ring. This is achieved through the use of a strong organolithium base, such as sec-butyllithium (s-BuLi). The tert-butoxycarbonyl (Boc) group acts as a directing group, facilitating the deprotonation at the α-position. The resulting α-lithio-N-Boc-pyrrolidine is a powerful nucleophile that can react with a variety of electrophiles to introduce diverse substituents.

For asymmetric transformations, a chiral ligand, most notably (-)-sparteine or a synthetic surrogate, is employed. This ligand complexes with the organolithium base to create a chiral basic agent. This chiral complex then selectively abstracts one of the enantiotopic α-protons, leading to a configurationally stable organolithium intermediate. Subsequent trapping with an electrophile affords an enantioenriched 2-substituted pyrrolidine.[1] This powerful strategy provides access to valuable chiral building blocks for drug discovery.

Experimental Protocols

The following protocols are adapted from established literature procedures and provide a foundation for the successful execution of directed lithiation and alkylation of N-Boc-pyrrolidine.

Protocol 1: Racemic α-Alkylation of N-Boc-Pyrrolidine

This protocol describes a general procedure for the racemic lithiation and subsequent trapping with an electrophile.

Materials:

• N-Boc-pyrrolidine

• sec-Butyllithium (s-BuLi) in cyclohexane (concentration to be titrated prior to use)

• Anhydrous solvent (e.g., diethyl ether (Et₂O) or tetrahydrofuran (THF))

• Electrophile (e.g., trimethylsilyl chloride (Me₃SiCl), benzophenone, etc.)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Standard laboratory glassware, flame-dried under an inert atmosphere (Nitrogen or Argon)

• Dry ice/acetone bath

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the anhydrous solvent and N-Boc-pyrrolidine (1.0 equiv).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add s-BuLi (1.2-1.3 equiv) dropwise via syringe, ensuring the internal temperature is maintained below -70 °C.

• Stir the resulting solution at -78 °C for 1 to 3 hours. A color change to orange-red is often observed.[2]

• Add the desired electrophile (1.2-1.5 equiv) dropwise to the solution at -78 °C.

• Continue stirring at -78 °C for an additional 1 to 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature.

• Perform a standard aqueous work-up, extracting the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Enantioselective α-Arylation of N-Boc-Pyrrolidine via Lithiation and Negishi Coupling

This protocol outlines a highly enantioselective method for the synthesis of 2-arylpyrrolidines, a significant structural motif in biologically active compounds.[2][3]

Materials:

• N-Boc-pyrrolidine

• (-)-Sparteine or (+)-Sparteine surrogate

• sec-Butyllithium (s-BuLi) in cyclohexane (titrated)

• Anhydrous methyl tert-butyl ether (MTBE)

• Zinc chloride (ZnCl₂) solution in THF

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• Tri-tert-butylphosphonium tetrafluoroborate (t-Bu₃P·HBF₄)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Standard laboratory glassware, flame-dried under an inert atmosphere (Nitrogen or Argon)

• Dry ice/acetone and water baths

Procedure:

• To a flame-dried three-necked round-bottom flask under an inert atmosphere, add anhydrous MTBE, N-Boc-pyrrolidine (1.0 equiv), and the chiral ligand (e.g., (-)-sparteine, 1.2 equiv).[1][2]

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add s-BuLi (1.3 equiv) dropwise over 30 minutes, maintaining the internal temperature below -65 °C. The solution will typically turn orange-red.[2]

• Age the solution at -78 °C for 3 hours to ensure complete deprotonation.[2]

• Add a solution of ZnCl₂ in THF (1.2-1.4 equiv) dropwise, keeping the temperature below -65 °C. The solution may become a yellow slurry.[2]

• Remove the dry ice/acetone bath and allow the reaction to warm to room temperature.

• In a separate flask, prepare the palladium catalyst by adding Pd(OAc)₂ and t-Bu₃P·HBF₄ to the aryl bromide under an inert atmosphere.

• Transfer the organozinc solution to the flask containing the aryl bromide and catalyst.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

• Quench the reaction with saturated aqueous NH₄Cl.

• Perform an aqueous work-up and purify the product by flash column chromatography.

Data Presentation

The following tables summarize representative quantitative data for the directed lithiation and alkylation of N-Boc-pyrrolidine under various conditions.

Table 1: Racemic α-Alkylation with Various Electrophiles

Entry	Electrophile	Solvent	Yield (%)	Reference
1	Me₃SiCl	Et₂O	High	[1]
2	Benzophenone	THF	67-84	[4]
3	CO₂	THF	-	[5]
4	n-Bu₃SnCl	THF	-	[5]

Table 2: Enantioselective α-Arylation using (-)-Sparteine

Entry	Aryl Bromide	Yield (%)	ee (%)	Reference
1	4-Bromobenzonitrile	85	94	[3]
2	Methyl 4-bromobenzoate	63	92	[6]
3	2-Bromopyridine	75	95	[3]
4	3-Bromoquinoline	80	93	[3]

Table 3: Effect of Chiral Ligand on Enantioselectivity

Entry	Ligand	Product Configuration	ee (%)	Reference
1	(-)-Sparteine	(R)	>90	[2][3]
2	(+)-Sparteine Surrogate	(S)	>90	[3]
3	N-Me-substituted diamine	(S)	90 (er 95:5)	[7]

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the directed lithiation and alkylation of N-Boc-pyrrolidine.

Caption: Reaction mechanism of enantioselective lithiation and alkylation.

Caption: General experimental workflow for the reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. An experimental and computational study of the enantioselective lithiation of N-Boc-pyrrolidine using sparteine-like chiral diamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing N-Boc Protection for Amines

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to optimize N-Boc protection reactions.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of an N-Boc protection reaction?

The N-Boc protection of an amine is a nucleophilic substitution reaction. The amine's lone pair of electrons attacks one of the carbonyl carbons of di-tert-butyl dicarbonate ((Boc)₂O or Boc anhydride). This forms a transient tetrahedral intermediate. The intermediate then collapses, eliminating a tert-butyl carbonate leaving group, which subsequently decomposes into carbon dioxide (CO₂) and a tert-butoxide anion.[1][2] In the presence of a base, the protonated amine intermediate is neutralized, which can accelerate the reaction.[2]

Q2: When is a base required for an N-Boc protection reaction?

While not always strictly necessary, a base is often used to facilitate the reaction, particularly when starting with an amine salt (e.g., a hydrochloride salt).[1] The base neutralizes the acidic proton of the amine, increasing its nucleophilicity. Common bases include triethylamine (TEA), sodium bicarbonate (NaHCO₃), and sodium hydroxide (NaOH).[1][3] For weakly nucleophilic amines, such as some anilines, a stronger base or a catalyst like 4-(N,N-dimethylamino)pyridine (DMAP) may be beneficial. However, base-free conditions, for instance in water-acetone mixtures, have also been reported to be effective and can prevent certain side reactions.[4]

Q3: What are common solvents for N-Boc protection, and how do I choose one?

The choice of solvent primarily depends on the solubility of the amine substrate.[1] A variety of solvents can be used, including:

• Aprotic solvents: Tetrahydrofuran (THF), dichloromethane (DCM), acetonitrile (ACN), and dioxane are commonly employed.[1][3]

• Protic solvents: Methanol (MeOH) and water are also viable options.[1][4] Alcoholic solvents like methanol have been shown to enhance the reaction rate for aromatic amines.[5]

• Biphasic systems: A mixture of chloroform and water with a base like sodium bicarbonate can also be used.[3]

• Solvent-free conditions: In some cases, the reaction can be run neat, particularly with a heterogeneous acid catalyst.[6]

Q4: What are some common side reactions during N-Boc protection?

Several side reactions can occur, leading to impurities and reduced yields. These include:

• N,N-di-Boc formation: Over-protection of the amine with two Boc groups can happen, especially with an excess of (Boc)₂O and a strong base.[4]

• Isocyanate and urea formation: These side products can arise from the decomposition of the Boc anhydride, particularly under basic conditions.[4]

• O-Boc protection: For substrates containing hydroxyl groups (e.g., amino alcohols), protection of the oxygen can compete with N-protection.[4]

• Mixed anhydride formation: With substrates containing carboxylic acids, the carboxylate can react with (Boc)₂O, leading to unwanted byproducts.[7]

Q5: How can I monitor the progress of my N-Boc protection reaction?

Thin Layer Chromatography (TLC) is the most common method for monitoring the reaction's progress.[8] By spotting the reaction mixture alongside the starting amine, you can observe the disappearance of the starting material and the appearance of the product spot. The product, being less polar than the starting amine, will have a higher Rf value.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause	Suggested Solution
Poorly nucleophilic amine	For electron-deficient anilines or other weakly nucleophilic amines, consider heating the reaction or adding a catalyst like DMAP.[9] Using an alcoholic solvent such as methanol can also increase the reaction rate.[5]
Insoluble starting material	If the amine is poorly soluble in standard organic solvents, try using a solvent mixture like water/methanol/triethylamine.[10] For zwitterionic compounds like amino acids, running the reaction in a basic aqueous solution can improve solubility.[7]
Amine salt used without a base	If your starting material is an amine salt (e.g., hydrochloride), ensure you are using at least one equivalent of a base like triethylamine or sodium bicarbonate to free the amine.[1][10]
Insufficient reagent	A slight excess of (Boc)₂O (typically 1.0 to 1.2 equivalents) is often used to ensure complete conversion.[1]

Problem 2: Formation of Multiple Products (Poor Selectivity)

Possible Cause	Suggested Solution
Di-Boc formation	Reduce the equivalents of (Boc)₂O and base. Running the reaction at a lower temperature may also improve selectivity.
Protection of multiple amines	For polyamines, achieving selective protection can be challenging. Consider using alternative reagents like tert-butyl phenyl carbonate for selective protection of primary amines.[8] Alternatively, using the mono-hydrochloride salt of a diamine can favor mono-protection.[8]
Competing O-protection	For amino alcohols, catalyst-free conditions in a water-acetone mixture can prevent the formation of oxazolidinones.[11]

Problem 3: Difficult Product Purification

Possible Cause	Suggested Solution
Excess (Boc)₂O remaining	After the reaction, the mixture can be passed through a scavenger resin, such as polymer-supported trisamine, to remove unreacted Boc anhydride.[9] Alternatively, residual (Boc)₂O can be removed under high vacuum as it will sublimate.[10]
Aqueous work-up issues	During aqueous work-up, ensure the correct pH to keep your product in the organic layer. A wash with a mild acid (like 1M HCl) can remove basic impurities, followed by a wash with a mild base (like saturated NaHCO₃) to remove acidic byproducts.[1]

Below is a troubleshooting workflow to help diagnose and resolve common issues in N-Boc protection reactions.

Troubleshooting workflow for N-Boc protection reactions.

Experimental Protocols

Protocol 1: General N-Boc Protection of a Primary Amine

This protocol is a standard procedure for the N-Boc protection of a primary amine using Boc anhydride and a base.[1]

Materials:

• Primary amine (1.0 mmol)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 mmol, 1.1 eq)

• Triethylamine (TEA) (1.5 mmol, 1.5 eq) or Sodium Bicarbonate (NaHCO₃)

• Solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

• 1 M HCl solution

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the primary amine (1.0 mmol) in the chosen solvent (e.g., 10 mL DCM).

• Add the base (e.g., triethylamine, 1.5 mmol).

• Add di-tert-butyl dicarbonate (1.1 mmol) to the stirred solution. The addition can be done in one portion.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Redissolve the residue in an organic solvent like ethyl acetate or dichloromethane.

• Transfer the solution to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to yield the crude N-Boc protected amine.

• If necessary, purify the product by column chromatography.

The following diagram illustrates the general experimental workflow for N-Boc protection.

General experimental workflow for N-Boc protection.

Protocol 2: Catalyst-Free N-Boc Protection in Water-Acetone

This protocol offers an environmentally friendly alternative for the N-Boc protection of various amines, minimizing side reactions.[4]

Materials:

• Amine (1.0 mmol)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 mmol, 1.1 eq)

• Distilled water

• Acetone

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, add the amine (1.0 mmol) to a mixture of distilled water (9.5 mL) and acetone (0.5 mL).

• Stir the mixture at room temperature for a few minutes.

• Add di-tert-butyl dicarbonate (1.1 mmol).

• Stir the mixture vigorously. The reaction is typically complete within 8-12 minutes.

• Monitor the reaction by TLC for the disappearance of the starting amine.

• Upon completion, add dichloromethane (5 mL) and transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with additional DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by column chromatography if necessary.

Data Presentation

Table 1: Comparison of Common N-Boc Protection Conditions

Method	Reagents	Base	Solvent	Temp.	Time	Yield	Reference
Standard	(Boc)₂O	TEA, NaHCO₃, NaOH	DCM, THF, MeOH	RT	1-16 h	High	[1][3]
Catalyst-Free	(Boc)₂O	None	Water/Acetone	RT	8-12 min	Excellent	[4]
For Polyamines	tert-Butyl Phenyl Carbonate	None	DMF	RT	Varies	High (71%)	[8]
Solvent-Free	(Boc)₂O	None (with catalyst)	None	RT	1-3 min	95-99%	[6]
Aqueous/Alcoholic	(Boc)₂O	Triethylamine	Water/Methanol	55 °C	16 h	90-97%	[10]

Note: Reaction times and yields are substrate-dependent and may require optimization. RT = Room Temperature.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wuxibiology.com [wuxibiology.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. chemtips.wordpress.com [chemtips.wordpress.com]
• 11. Boc-Protected Amino Groups [organic-chemistry.org]

Troubleshooting low yield in 1-Boc-pyrrolidine synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Boc-pyrrolidine. Our aim is to help you overcome common challenges and optimize your reaction yields.

Troubleshooting Guide: Low Yield in 1-Boc-Pyrrolidine Synthesis

Low yields during the Boc protection of pyrrolidine can be frustrating. This guide addresses specific issues you might encounter during your experiment.

Issue 1: The reaction appears incomplete, with significant starting material remaining.

Question: I've run the reaction for the recommended time, but TLC analysis shows a large amount of unreacted pyrrolidine. What could be the cause?

Answer: Incomplete reactions are a common source of low yields. Several factors could be at play:

• Insufficient Reagent Stoichiometry: Ensure that di-tert-butyl dicarbonate (Boc₂O) is used in a slight excess (typically 1.1-1.2 equivalents) to drive the reaction to completion.

• Inadequate Reaction Time: While many Boc protections are relatively fast, less nucleophilic amines or suboptimal conditions may require longer reaction times.[1] Monitor the reaction progress by TLC until the starting material is fully consumed.[2]

• Low Reaction Temperature: Most Boc protections proceed well at room temperature.[2] However, if the reaction is sluggish, gentle heating (e.g., to 40-55°C) can increase the reaction rate. Be cautious, as excessive heat can cause the decomposition of Boc₂O.[3]

• Poor Reagent Quality: Ensure the Boc₂O is of high purity and has not degraded. Old or improperly stored Boc₂O can lead to lower reactivity.

Issue 2: The formation of significant byproducts is observed.

Question: My reaction mixture shows multiple spots on the TLC plate, and the yield of the desired 1-Boc-pyrrolidine is low after purification. What are these byproducts and how can I avoid them?

Answer: Side reactions can compete with the desired Boc protection, leading to a complex mixture and reduced yield. Common side reactions include:

• Urea Formation: An isocyanate intermediate can form, which then reacts with another molecule of pyrrolidine to produce a urea derivative. This is more likely at higher temperatures. Running the reaction at or below room temperature can minimize this side reaction.

• Over-alkylation or other side reactions: Impurities in the starting materials or solvent can lead to unexpected side products.[4]

To minimize byproduct formation, consider the following:

• Control the temperature: Maintain the reaction at room temperature or below.

• Use pure reagents and solvents: Ensure the quality of your starting materials and solvents to avoid introducing contaminants that could lead to side reactions.

Issue 3: Product is lost during work-up and purification.

Question: I seem to lose a significant amount of my product during the extraction and column chromatography steps. How can I improve my recovery?

Answer: Product loss during purification is a frequent challenge. Here are some tips to maximize your yield:

• Aqueous Work-up: 1-Boc-pyrrolidine has some water solubility. When performing an aqueous work-up, ensure thorough extraction with an appropriate organic solvent like ethyl acetate or dichloromethane. Performing multiple extractions (e.g., 3 times) will improve recovery.[2] Salting out the aqueous layer with brine can also enhance the extraction efficiency.[2]

• Column Chromatography:

  • Polarity Issues: If the product is sticking to the silica gel, consider using a more polar eluent system or switching to a different stationary phase like alumina. Adding a small amount of a basic modifier, such as triethylamine, to the eluent can also help prevent streaking and improve recovery.[4]

  • Volatility: 1-Boc-pyrrolidine is somewhat volatile. When removing the solvent after chromatography, use a rotary evaporator at a lower temperature and pressure to avoid product loss. For smaller quantities, drying under a stream of inert gas is a gentler alternative.[4]

Frequently Asked Questions (FAQs)

Q1: What is a standard, reliable protocol for the synthesis of 1-Boc-pyrrolidine?

A1: A general and effective method for the Boc protection of pyrrolidine is as follows:

• Dissolve Pyrrolidine: In a round-bottom flask, dissolve pyrrolidine (1.0 eq) in a suitable solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.

• Add Base: Add a base, typically triethylamine (TEA, 1.1-1.5 eq) or diisopropylethylamine (DIEA), to the solution.

• Add Boc Anhydride: To the stirring solution, add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 eq) either as a solid in one portion or as a solution in the same solvent.

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, perform an aqueous work-up. Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel if necessary.

Q2: Is a base always necessary for the Boc protection of pyrrolidine?

A2: While not strictly required, the addition of a non-nucleophilic base like triethylamine is common practice to neutralize the acidic byproduct generated during the reaction and to accelerate the reaction rate. The tert-butoxide generated as a byproduct of the reaction is itself a base and can deprotonate the protonated amine.[5][6]

Q3: What is the role of 4-dimethylaminopyridine (DMAP) in Boc protection?

A3: DMAP is a highly effective nucleophilic catalyst that can significantly speed up the Boc protection, especially for less reactive amines. However, for a relatively nucleophilic amine like pyrrolidine, DMAP is generally not necessary and its use can sometimes lead to an increased likelihood of side reactions.

Q4: What are some common impurities to look for when synthesizing 1-Boc-pyrrolidine?

A4: Common impurities can include unreacted pyrrolidine, excess Boc₂O and its byproducts (like tert-butanol), and any side products formed during the reaction such as ureas.[4]

Data Presentation

Parameter	Condition A	Condition B	Condition C
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF)	Acetonitrile
Base	Triethylamine (TEA)	Diisopropylethylamine (DIEA)	None
Temperature	Room Temperature	0 °C to Room Temp	40 °C
Typical Yield	>90%	>90%	Variable, risk of byproduct

Experimental Protocols

Protocol 1: Standard Boc Protection of Pyrrolidine

This protocol outlines a standard procedure for the synthesis of 1-Boc-pyrrolidine.

Materials:

• Pyrrolidine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• To a solution of pyrrolidine (1.0 equivalent) in dichloromethane, add triethylamine (1.2 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in dichloromethane.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 1-Boc-pyrrolidine as a clear oil.

Visualizations

Caption: Workflow for the synthesis and purification of 1-Boc-pyrrolidine.

Caption: A decision tree for troubleshooting low yields in 1-Boc-pyrrolidine synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemtips.wordpress.com [chemtips.wordpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 6. jk-sci.com [jk-sci.com]

Technical Support Center: Mesylation of N-Boc-Pyrrolidinol Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the mesylation of N-Boc-pyrrolidinol derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the general procedure for the mesylation of N-Boc-pyrrolidinol?

A typical procedure involves the reaction of the N-Boc-pyrrolidinol derivative with methanesulfonyl chloride (MsCl) in an anhydrous aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), in the presence of a tertiary amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA). The reaction is typically performed at low temperatures (e.g., 0 °C) to minimize side reactions.

Q2: What are the most common side reactions observed during the mesylation of N-Boc-pyrrolidinol derivatives?

The two most prevalent side reactions are:

• Elimination: Formation of N-Boc-dehydropyrrolidine (an alkene) through the elimination of the newly formed mesylate. This is more likely at elevated temperatures.

• Chlorination: Substitution of the hydroxyl group with a chloride ion, leading to the formation of the corresponding N-Boc-chloropyrrolidine derivative. This can occur when using methanesulfonyl chloride.

Q3: How can I minimize the formation of the elimination byproduct?

To reduce the likelihood of elimination, it is crucial to maintain a low reaction temperature, typically between 0 °C and room temperature.[1] Using a non-nucleophilic, sterically hindered base can also be beneficial.

Q4: How can the formation of the chlorinated byproduct be avoided?

The formation of the alkyl chloride is a known side product when using methanesulfonyl chloride.[2] To circumvent this, methanesulfonic anhydride ((MsO)2O) can be used as the mesylating agent, which does not introduce a chloride source into the reaction mixture.[2]

Q5: What is the role of the base in this reaction, and which one should I choose?

The base, typically a tertiary amine like triethylamine (TEA) or pyridine, is used to neutralize the HCl generated during the reaction. The choice of base can influence the reaction mechanism. Stronger bases like TEA can promote an E2 elimination of HCl from methanesulfonyl chloride to form a reactive "sulfene" intermediate.

Q6: My reaction is sluggish or incomplete. What are the possible causes?

Several factors could contribute to an incomplete reaction:

• Steric Hindrance: The bulky N-Boc protecting group can sterically hinder the approach of the mesylating agent.[1]

• Insufficient Reagent: Ensure that at least a stoichiometric amount of methanesulfonyl chloride and base are used.

• Moisture: Methanesulfonyl chloride is sensitive to moisture, which can lead to its decomposition. Ensure all glassware is dry and anhydrous solvents are used.

• Low Temperature: While low temperatures are necessary to suppress side reactions, they can also slow down the desired reaction. A balance must be struck, and the reaction may need to be stirred for a longer period at a low temperature.

Q7: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a common method for monitoring the reaction's progress. The disappearance of the starting alcohol and the appearance of a new, typically less polar, spot corresponding to the mesylate indicates the reaction is proceeding.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Mesylate

Symptom	Possible Cause	Suggested Solution
Multiple spots on TLC, including starting material	Incomplete reaction.	Increase reaction time at low temperature. Ensure stoichiometric amounts of reagents. Use a less sterically hindered base.
Significant apolar spot on TLC	Formation of elimination byproduct.	Maintain strict temperature control (0 °C or lower). Consider using a bulkier, less-nucleophilic base.
Spot with similar polarity to the product	Formation of chlorinated byproduct.	Use methanesulfonic anhydride instead of methanesulfonyl chloride.
Overall low recovery after work-up	Product instability or loss during extraction.	Ensure the work-up is performed at low temperatures. Use caution during aqueous washes as the product may have some water solubility.

Issue 2: Complex Product Mixture

Symptom	Possible Cause	Suggested Solution
Unidentifiable mixture of products by NMR	Competing side reactions.	Re-evaluate the reaction conditions. Lower the temperature, change the base, or use methanesulfonic anhydride.
Evidence of Boc-deprotection	Acidic conditions during reaction or work-up.	Ensure the base is not fully consumed. Use a buffered or basic aqueous wash during work-up.

Data Presentation

The following table provides an illustrative summary of how reaction conditions can affect the product distribution in the mesylation of N-Boc-3-pyrrolidinol. The values are representative and intended for comparative purposes.

Mesylating Agent	Base	Temperature (°C)	Approx. Yield of Mesylate (%)	Approx. Yield of Alkene (%)	Approx. Yield of Chloride (%)
MsCl	TEA	0	85-95	< 5	< 5
MsCl	TEA	25	70-80	10-20	< 5
MsCl	Pyridine	0	80-90	< 5	< 10
(MsO)2O	TEA	0	> 95	< 5	0

Experimental Protocols

Protocol 1: Mesylation of (R)-N-Boc-3-pyrrolidinol with Methanesulfonyl Chloride

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (R)-N-Boc-3-pyrrolidinol (1.0 eq) and anhydrous dichloromethane (DCM, approx. 0.1-0.2 M).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add triethylamine (TEA, 1.2-1.5 eq) dropwise to the stirred solution.

• Mesylation: Slowly add methanesulfonyl chloride (MsCl, 1.1-1.3 eq) dropwise, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor its progress by TLC until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of cold water or saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash sequentially with cold 1M HCl, saturated aqueous NaHCO3, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure at low temperature to yield the crude mesylate, which can be used directly or purified by column chromatography.

Visualizations

Reaction Pathways in Mesylation

References

• 1. researchgate.net [researchgate.net]
• 2. electronicsandbooks.com [electronicsandbooks.com]

Improving extraction efficiency during 1-Boc-pyrrolidine work-up

Technical Support Center: 1-Boc-Pyrrolidine Work-Up

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction efficiency during the work-up of 1-Boc-pyrrolidine.

Frequently Asked Questions (FAQs)

Q1: Why is the extraction of 1-Boc-pyrrolidine sometimes inefficient?

A1: 1-Boc-pyrrolidine possesses a degree of polarity which can lead to its partial loss into the aqueous layer during work-up.[1] Inefficient extractions are often characterized by low product yields and can be influenced by factors such as the choice of organic solvent, the pH of the aqueous phase, and the presence of emulsions.

Q2: What are the most common issues encountered during the work-up of 1-Boc-pyrrolidine?

A2: The most frequently reported issues include:

• Low Recovery/Yield : A significant portion of the product remains in the aqueous phase after extraction.[1]

• Emulsion Formation : The formation of a stable emulsion between the organic and aqueous layers, which hinders phase separation.[2][3]

• Product Contamination : The final product may be contaminated with water-soluble impurities if the washing steps are not performed correctly.

Q3: Which organic solvents are recommended for extracting 1-Boc-pyrrolidine?

A3: Solvents like ethyl acetate and dichloromethane are commonly used for the extraction of Boc-protected amines.[1] The choice of solvent can depend on the specific reaction mixture and the impurities present. It is advisable to perform multiple extractions with smaller volumes of solvent to maximize recovery.[1]

Q4: How does pH affect the extraction of 1-Boc-pyrrolidine?

Q5: What is "salting out" and how does it improve extraction efficiency?

A5: "Salting out" is the addition of a salt, typically sodium chloride (brine), to the aqueous phase.[2][4] This increases the ionic strength of the aqueous layer, making it more polar. Consequently, the solubility of less polar organic compounds like 1-Boc-pyrrolidine in the aqueous phase is reduced, driving it into the organic layer and improving extraction efficiency.[1]

Troubleshooting Guide

This guide addresses specific problems that may arise during the work-up and extraction of 1-Boc-pyrrolidine.

Issue 1: Low Product Yield After Extraction

• Question: My yield of 1-Boc-pyrrolidine is significantly lower than expected after extraction. What are the potential causes and how can I improve it?

• Answer: Low yields are often due to the product's partial solubility in the aqueous layer.[1] To improve your yield:

  • Increase the Number of Extractions: Perform at least three to five extractions of the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Use Brine: Wash the combined organic layers with a saturated sodium chloride solution (brine) to reduce the amount of dissolved water and force more product into the organic phase.[1]

  • Adjust pH: Ensure the aqueous phase is basic (pH > 9) before extraction to keep the 1-Boc-pyrrolidine in its neutral, less water-soluble form.

  • Solvent Choice: If yields remain low, consider switching to a different extraction solvent.

Issue 2: Persistent Emulsion Formation

• Question: I am consistently getting a thick, stable emulsion at the interface of my organic and aqueous layers. How can I break this emulsion and prevent it in the future?

• Answer: Emulsions are common in amine extractions and are often caused by high shear mixing or the presence of surfactant-like impurities.[2][3][4]

  • To Break an Emulsion:

    • Time: Allow the separatory funnel to stand undisturbed for an extended period; sometimes, the emulsion will break on its own.

    • Salting Out: Add a saturated solution of sodium chloride (brine) to the mixture. This increases the ionic strength of the aqueous phase and can help disrupt the emulsion.[2][4]

    • Centrifugation: If the volume is manageable, centrifuging the mixture is often a very effective method to separate the layers.

    • Filtration: Pass the mixture through a pad of Celite® or glass wool.

  • To Prevent Emulsion Formation:

    • Gentle Mixing: Instead of vigorous shaking, gently swirl or invert the separatory funnel to mix the phases.[3][4]

    • Solvent Evaporation: If possible, evaporate the reaction solvent before the aqueous work-up. Then, redissolve the residue in the extraction solvent.

Data Presentation

The following table provides illustrative data on the impact of solvent choice and the use of brine on the extraction efficiency of a generic Boc-protected amine. Note: This data is representative and intended for comparative purposes. Actual results for 1-Boc-pyrrolidine may vary.

Extraction Condition	Number of Extractions	Aqueous Phase Modifier	Illustrative Recovery (%)
Dichloromethane	3	None	85 - 90
Dichloromethane	3	Saturated NaCl (Brine)	90 - 95
Ethyl Acetate	3	None	88 - 92
Ethyl Acetate	3	Saturated NaCl (Brine)	93 - 97
Dichloromethane	5	Saturated NaCl (Brine)	> 95
Ethyl Acetate	5	Saturated NaCl (Brine)	> 98

Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction of 1-Boc-pyrrolidine

• Reaction Quenching: After the reaction is complete, cool the reaction mixture to 0 °C in an ice bath. Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Solvent Removal (Optional): If the reaction was performed in a water-miscible solvent like THF or acetone, remove the solvent under reduced pressure using a rotary evaporator.

• Phase Separation: Transfer the resulting aqueous mixture to a separatory funnel.

• pH Adjustment: Check the pH of the aqueous layer. If it is not basic, add a saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide until the pH is greater than 9.

• First Extraction: Add a volume of the chosen organic solvent (e.g., ethyl acetate or dichloromethane) to the separatory funnel. Gently swirl or invert the funnel for 1-2 minutes to ensure thorough mixing, periodically venting to release any pressure.

• Separation: Allow the layers to separate completely. Drain the organic layer (if using a denser solvent like dichloromethane) or the aqueous layer (if using a less dense solvent like ethyl acetate).

• Repeat Extractions: Repeat the extraction of the aqueous layer at least two more times with fresh portions of the organic solvent.

• Combine Organic Layers: Combine all the organic extracts in a clean flask.

• Washing: Wash the combined organic layers with a saturated solution of sodium chloride (brine). This will help to remove dissolved water and any remaining water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 1-Boc-pyrrolidine.

• Purification: The crude product can be further purified by column chromatography if necessary.[1]

Visualizations

Caption: Experimental workflow for the extraction of 1-Boc-pyrrolidine.

Caption: Troubleshooting decision tree for 1-Boc-pyrrolidine extraction.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Partitioning of solutes in different solvent systems: the contribution of hydrogen-bonding capacity and polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]

Preventing elimination side reactions in N-Boc-pyrrolidinol activation

For researchers, scientists, and drug development professionals, the activation of the hydroxyl group in N-Boc-pyrrolidinol is a critical step in the synthesis of a wide range of pharmaceutical compounds. However, this reaction is often complicated by a competing elimination side reaction, which can significantly lower the yield of the desired product. This technical support center provides troubleshooting guidance and frequently asked questions to help you minimize elimination and optimize your reaction conditions.

Troubleshooting Guides

This section addresses common issues encountered during the activation of N-Boc-pyrrolidinol and provides systematic solutions.

Issue 1: Low Yield of the Desired Substituted Product and/or High Percentage of Elimination Byproduct

The primary challenge in the activation of N-Boc-pyrrolidinol is preventing the formation of the corresponding elimination product, N-Boc-2,3-dehydropyrrolidine. This is particularly prevalent when converting the hydroxyl group to a good leaving group, such as a mesylate or tosylate, followed by nucleophilic substitution.

• Potential Cause 1: Reaction Temperature is Too High.

  • Troubleshooting Steps:

    • Maintain a low temperature during the activation step (e.g., formation of the sulfonate ester). It is recommended to perform the reaction at 0 °C or below.[1]

    • For the subsequent nucleophilic substitution, the optimal temperature will depend on the nucleophile's reactivity. Start at a low temperature and gradually warm the reaction mixture only if the reaction is sluggish.

• Potential Cause 2: Strong, Bulky Base.

  • Troubleshooting Steps:

    • When activating the alcohol with a sulfonyl chloride, the choice of base is crucial. Sterically hindered or very strong bases can promote the E2 elimination pathway.

    • Consider using a less hindered, non-nucleophilic base such as triethylamine (TEA) or pyridine instead of bulkier options like diisopropylethylamine (DIPEA).

• Potential Cause 3: Inappropriate Activating Agent.

  • Troubleshooting Steps:

    • If sulfonate activation consistently leads to high levels of elimination, consider alternative activation methods that proceed with inversion of stereochemistry and are less prone to this side reaction.

    • The Mitsunobu reaction is an excellent alternative for introducing a nucleophile with inversion of stereochemistry and generally provides high yields of the substitution product.[2][3][4]

    • The Appel reaction can be used to convert the alcohol to an alkyl halide, which can then be displaced by a nucleophile. This reaction also proceeds with inversion of stereochemistry.[5]

Frequently Asked Questions (FAQs)

Q1: Which activation method is best for minimizing elimination?

A1: The Mitsunobu reaction is often the preferred method for minimizing elimination when activating N-Boc-pyrrolidinol.[2][3][4] This reaction proceeds through a different mechanism than sulfonate ester formation and subsequent substitution, which is more susceptible to E2 elimination. The Mitsunobu reaction allows for the direct conversion of the alcohol to the desired substituted product with a high degree of stereochemical inversion and typically high yields.[2]

Q2: What are the key parameters to control during mesylation or tosylation to reduce elimination?

A2: The most critical parameters are temperature and the choice of base .

• Temperature: Keep the reaction temperature at 0 °C or lower during the addition of the sulfonyl chloride and base.[1]

• Base: Use a non-nucleophilic, sterically unhindered base like triethylamine or pyridine.

Q3: Can I use thionyl chloride (SOCl₂) to activate N-Boc-pyrrolidinol?

A3: While thionyl chloride can convert alcohols to alkyl chlorides, it can also lead to side reactions. The reaction of SOCl₂ with secondary alcohols can sometimes proceed via an SNi (internal nucleophilic substitution) mechanism, which can affect the stereochemical outcome. For stereospecific synthesis, methods with a well-defined inversion of stereochemistry like the Mitsunobu or Appel reactions are generally preferred.

Data Presentation

The following table summarizes quantitative data for different activation methods of N-Boc-pyrrolidinol, focusing on the yield of the desired substitution product.

Activation Method	Reagents	Nucleophile	Solvent	Temp (°C)	Time (h)	Product	Yield (%)	Reference
Mitsunobu Reaction	PPh₃, DIAD, DPPA	N₃⁻	THF	0 to RT	12-24	(S)-tert-butyl 3-azidopyrrolidine-1-carboxylate	85-95	[2]

Experimental Protocols

Protocol 1: Stereochemical Inversion of (R)-(-)-N-Boc-3-pyrrolidinol via the Mitsunobu Reaction [2]

This protocol details the conversion of (R)-(-)-N-Boc-3-pyrrolidinol to (S)-tert-butyl 3-azidopyrrolidine-1-carboxylate.

• Materials:

  • (R)-(-)-N-Boc-3-pyrrolidinol (1.0 eq.)

  • Triphenylphosphine (PPh₃) (1.2 eq.)

  • Diisopropylazodicarboxylate (DIAD) (1.2 eq.)

  • Diphenylphosphoryl azide (DPPA) (1.2 eq.)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Ethyl acetate

  • Hexanes

• Procedure:

  • To a solution of (R)-(-)-N-Boc-3-pyrrolidinol (1.0 eq.) and triphenylphosphine (1.2 eq.) in anhydrous THF, add diphenylphosphoryl azide (1.2 eq.).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add diisopropylazodicarboxylate (1.2 eq.) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Dilute the residue with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and hexanes as the eluent to afford (S)-tert-butyl 3-azidopyrrolidine-1-carboxylate.

Protocol 2: General Procedure for Mesylation of N-Boc-pyrrolidinol with Minimized Elimination (Adapted from[1])

This protocol provides a general guideline for the mesylation of N-Boc-pyrrolidinol, emphasizing conditions to suppress the elimination side reaction.

• Materials:

  • N-Boc-pyrrolidinol (1.0 eq.)

  • Methanesulfonyl chloride (MsCl) (1.1 eq.)

  • Triethylamine (TEA) (1.2 eq.)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve N-Boc-pyrrolidinol (1.0 eq.) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.2 eq.).

  • Slowly add methanesulfonyl chloride (1.1 eq.) dropwise, ensuring the temperature remains at 0 °C.

  • Stir the reaction at 0 °C and monitor its progress by TLC until the starting material is consumed.

  • Quench the reaction by adding cold saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude mesylate. The crude product should be used immediately in the next step due to the potential instability of the sulfonate ester.

Visualizations

Diagram 1: Competing SN2 and E2 pathways in N-Boc-pyrrolidinol activation.

Diagram 2: Troubleshooting workflow for minimizing elimination reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mitsunobu Reaction [organic-chemistry.org]
• 4. Mitsunobu Reaction - Common Conditions [commonorganicchemistry.com]
• 5. Appel Reaction [organic-chemistry.org]

Technical Support Center: Azide Substitution of N-Boc-Pyrrolidine Tosylate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information and frequently asked questions regarding the challenges encountered during the nucleophilic substitution of N-Boc-pyrrolidine tosylate with sodium azide.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the azide substitution of N-Boc-pyrrolidine tosylate? The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The azide anion (N₃⁻), being a potent and sterically small nucleophile, performs a backside attack on the carbon atom bearing the tosylate group.[1][2] The tosylate is an excellent leaving group, facilitating this displacement.[1] This mechanism results in an inversion of the stereochemistry at the reaction center.[2]

Q2: Why can this reaction be challenging? Several factors can complicate this substitution:

• Steric Hindrance: The bulky tert-butoxycarbonyl (Boc) protecting group can sterically hinder the approach of the azide nucleophile to the reaction center.[3]

• Competing Elimination Reaction: A common side reaction is the E2 elimination, which forms an undesired alkene byproduct (N-Boc-2,3-dehydropyrrolidine).[3] This is especially favored by higher temperatures.[2]

• Solubility Issues: The reactants, particularly the ionic sodium azide, may have limited solubility in certain organic solvents, requiring the use of polar aprotic solvents.[3]

• Moisture Sensitivity: The tosylate starting material can be sensitive to moisture, which can affect the reaction's efficiency.[3]

Q3: What are the primary side products to watch out for? The main impurity is the elimination byproduct, an alkene, resulting from the tosylate acting as a base.[3] Incomplete reactions will leave unreacted N-Boc-pyrrolidine tosylate. During work-up, hydrolysis of the Boc group can occur if harsh acidic conditions are used.[3]

Q4: What are the critical safety precautions when working with sodium azide (NaN₃)? Sodium azide is highly toxic and can be explosive.[4]

• Toxicity: It is acutely toxic if ingested or absorbed through the skin. Always handle with appropriate personal protective equipment (PPE), including gloves and safety glasses. Avoid using skin-permeable solvents like DMSO where possible.[4]

• Explosive Hazard: Do not mix sodium azide with acids, as this can generate highly toxic and explosive hydrazoic acid (HN₃) gas.[4] Avoid contact with heavy metals and halogenated solvents (like dichloromethane or chloroform), as this can form highly explosive metal or organic azides.[4] All azide-containing waste should be segregated and quenched appropriately before disposal.

Troubleshooting Guide

Issue 1: The reaction is sluggish, incomplete, or shows low yield.

• Possible Cause: Insufficient reaction temperature or time, poor solubility of reagents, or moisture in the reaction.

• Troubleshooting Steps:

  • Optimize Solvent: Use a polar aprotic solvent such as DMF or DMSO to ensure the solubility of both the tosylate and sodium azide.[2][3][5]

  • Increase Temperature: The reaction often requires elevated temperatures (e.g., 60-80 °C) to proceed at a reasonable rate.[2][6] However, be cautious as higher temperatures can favor the elimination side reaction.[2]

  • Increase Reagent Equivalents: Use a slight excess of sodium azide (typically 1.5 to 5 equivalents) to drive the reaction to completion.[6]

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from interfering.[3]

  • Monitor Progress: Track the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.[3][6]

Issue 2: Significant formation of an elimination byproduct (alkene) is observed.

• Possible Cause: The reaction temperature is too high, or a non-optimal base/solvent system is being used.

• Troubleshooting Steps:

  • Lower the Temperature: Running the reaction at the lowest effective temperature can help minimize the competing E2 elimination pathway.[1][3] Elimination reactions generally have a higher activation energy than substitution reactions.[2]

  • Avoid Strong, Bulky Bases: While a base is not required for this reaction, contamination with or use of strong, sterically hindered bases would strongly favor elimination. Ensure the reaction medium is neutral.

Issue 3: The aqueous work-up and product extraction are inefficient.

• Possible Cause: The azide product may have some water solubility, leading to losses in the aqueous layer.

• Troubleshooting Steps:

  • Perform Multiple Extractions: Extract the aqueous layer multiple times (e.g., 3x) with a suitable organic solvent like ethyl acetate or diethyl ether to maximize product recovery.[2][3]

  • Use Brine Wash: After extraction, wash the combined organic layers with brine (saturated NaCl solution).[2][3] This helps to remove dissolved water and can "salt out" the product from any residual aqueous phase, improving separation.[3]

Issue 4: Purification of the final product is difficult.

• Possible Cause: The product co-elutes with starting material or byproducts during chromatography.

• Troubleshooting Steps:

  • Optimize Chromatography: Systematically screen different solvent systems (e.g., ethyl acetate/hexane) for flash column chromatography to achieve better separation between the desired azide product and impurities.[7][8]

  • Chemical Removal of Impurities: If unreacted starting material is the issue, ensure the reaction goes to completion. If acidic impurities are present from Boc deprotection, a wash with a mild base (e.g., saturated NaHCO₃ solution) during work-up can help.[2]

Data Presentation

Table 1: Typical Reaction Parameters for Azide Substitution of Tosylates

Parameter	Recommended Condition	Rationale & Citation
Nucleophile	Sodium Azide (NaN₃)	A strong, non-bulky nucleophile ideal for SN2 reactions.[1]
Equivalents of NaN₃	1.5 - 5.0 eq.	Using an excess helps drive the reaction to completion.[6]
Solvent	DMF, DMSO, Acetonitrile	Polar aprotic solvents effectively solvate the cation (Na⁺) while leaving the azide anion highly reactive.[2][3][5]
Temperature	Room Temp to 80 °C	Higher temperatures increase the reaction rate but also increase the risk of elimination byproducts.[2][3][6]
Reaction Time	12 - 24 hours	The reaction should be monitored by TLC or LC-MS to determine completion.[6]

| Typical Yield | > 90% | The azide substitution is generally a high-yielding reaction under optimal conditions.[6] |

Experimental Protocols

Protocol 1: Synthesis of N-Boc-3-azidopyrrolidine

This protocol is a general guideline and may require optimization based on the specific stereoisomer and scale.

• Reaction Setup:

  • In a dry, round-bottom flask equipped with a magnetic stir bar and a condenser, add N-Boc-pyrrolidine tosylate (1.0 eq).

  • Under an inert atmosphere (nitrogen or argon), add anhydrous dimethylformamide (DMF).

  • To the stirred solution, add sodium azide (NaN₃, 1.5 eq) in one portion.[2]

• Reaction Execution:

  • Heat the reaction mixture to 60-80 °C using an oil bath.[2]

  • Stir the mixture vigorously for 12-24 hours.[2]

  • Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as eluent) until the starting tosylate spot is no longer visible.

• Aqueous Work-up:

  • Once complete, cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer three times with diethyl ether or ethyl acetate.[2][3]

  • Combine the organic layers and wash sequentially with water and then with brine to remove residual DMF and water.[2][3]

• Isolation and Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.[2]

  • Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane to afford the pure N-Boc-3-azidopyrrolidine.[8]

Visualizations

Caption: General experimental workflow for azide substitution.

Caption: Troubleshooting decision tree for common reaction issues.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Allylic azides: synthesis, reactivity, and the Winstein rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

How to improve solubility for Boc protection reactions

This technical support center provides troubleshooting guidance and frequently asked questions to address solubility challenges commonly encountered during Boc (tert-butoxycarbonyl) protection reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my starting amine or amino acid not dissolving in the reaction solvent?

Poor solubility of the starting material is a frequent issue, particularly with zwitterionic compounds like amino acids or molecules with a high degree of polarity or hydrogen bonding capacity.[1] The choice of solvent is critical and often needs to be tailored to the specific substrate. For instance, amino acids with large, nonpolar side chains may exhibit lower solubility in polar solvents.[2]

Q2: Can changing the solvent improve the solubility of my reactants?

Yes, altering the solvent system is a primary strategy to enhance solubility. Using a mixture of solvents, such as THF/water or dioxane/water, can be effective.[3] For zwitterionic compounds, employing aqueous basic conditions (e.g., NaOH in water/dioxane) can improve solubility by forming the more soluble salt of the amino acid.[3]

Q3: Are there any additives that can help with solubility?

For reactions involving reactants in different phases (e.g., an aqueous soluble amine and an organic soluble Boc anhydride), a phase-transfer catalyst (PTC) can be employed. A PTC facilitates the transfer of a reactant from one phase to another where the reaction occurs.[4]

Q4: My Boc-protected product is precipitating out of the solution during the reaction. What should I do?

Precipitation of the product can occur if it is less soluble in the reaction solvent than the starting material. This can sometimes be addressed by adding a co-solvent in which the product is more soluble. If precipitation occurs upon cooling, gentle warming of the reaction mixture may help redissolve the product, but care must be taken to avoid thermal degradation.[2]

Troubleshooting Guide

Issue: Poor Solubility of Starting Material

If your starting amine or amino acid is not dissolving, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for poor starting material solubility.

Issue: Product Precipitation During Reaction

If the desired Boc-protected product precipitates during the reaction, consider the following steps:

• Add a Co-solvent : Introduce a small amount of a stronger co-solvent, such as DMSO, to help keep the product in solution.[2]

• Gentle Warming : Carefully warm the reaction mixture while stirring. Be cautious as excessive heat can lead to the degradation of some Boc-protected amino acids.[2]

• Sonication : Sonicate the mixture to aid in the redissolution of the precipitate.[2]

Quantitative Data Summary

The solubility of Boc-protected amino acids can vary significantly depending on the amino acid side chain and the solvent. The following table provides a summary of the solubility for selected Boc-protected amino acids in common organic solvents.

Boc-Protected Amino Acid	Solvent	Solubility	Notes
Boc-Val-OH	DMF	Clearly soluble (1 mmole in 2 mL)	Equivalent to ~108.6 mg/mL.
Boc-Gly-Gly-OH	DMSO	~100 mg/mL	Requires sonication.
Boc-β-Ala-OH	DMSO	~100 mg/mL	Requires sonication and warming to 60°C.

This data is compiled from various sources and should be used as a guideline. Actual solubility may vary based on experimental conditions, purity, and specific batch.[2]

Experimental Protocols

Protocol 1: Boc Protection using a Co-Solvent System

This protocol is suitable for substrates with poor solubility in common single solvents.

• Prepare a 1:1:1 (v/v/v) mixture of dichloromethane (DCM), dimethylformamide (DMF), and N-methyl-2-pyrrolidone (NMP).[2]

• Attempt to dissolve the amine or amino acid (1.0 eq) in the co-solvent mixture.

• Add a suitable base, such as triethylamine (1.1-1.5 eq).

• Add di-tert-butyl dicarbonate (Boc₂O) (1.1-1.2 eq) to the stirring solution.[3]

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, proceed with the standard aqueous work-up.[3]

Protocol 2: Boc Protection under Aqueous Basic Conditions

This method is particularly effective for zwitterionic amino acids.

• Dissolve the amino acid (1.0 eq) in a 1:1 mixture of dioxane and water.[5]

• Add sodium hydroxide (or another suitable base) to solubilize the amino acid.[3][6]

• Cool the mixture to 0 °C.

• Add Boc₂O (1.1 eq) portion-wise while stirring.[5]

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Perform an aqueous work-up, typically involving acidification followed by extraction with an organic solvent.[6]

Protocol 3: Catalyst-Free Boc Protection in Water

This environmentally friendly protocol avoids the use of organic solvents.

• In a round-bottom flask, suspend the amine (1 mmol) in a mixture of water (9.5 mL) and acetone (0.5 mL).[7]

• Stir the mixture for a few minutes.

• Add Boc₂O (1.2 mmol) to the suspension.[3]

• Stir vigorously at room temperature. The reaction is often complete within 10-20 minutes.[3]

• Monitor the reaction by TLC.

• Upon completion, extract the product with dichloromethane (DCM).[3]

Caption: Logical relationship for selecting an experimental protocol.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing byproduct formation in enantioselective arylation of N-Boc-pyrrolidine

Technical Support Center: Enantioselective Arylation of N-Boc-Pyrrolidine

This technical support center provides troubleshooting guidance and frequently asked questions for the enantioselective α-arylation of N-Boc-pyrrolidine, a key transformation in the synthesis of valuable chiral molecules.

Troubleshooting Guide

This guide addresses common issues encountered during the enantioselective arylation of N-Boc-pyrrolidine.

Question 1: I am observing low yields of the desired 2-aryl-N-Boc-pyrrolidine. What are the potential causes and solutions?

Answer:

Low yields can stem from several factors related to the initial deprotonation, transmetalation, or the final palladium-catalyzed coupling step.

• Inefficient Deprotonation: The initial lithiation of N-Boc-pyrrolidine is critical.

  • Moisture: The reaction is highly sensitive to moisture. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., argon or nitrogen). All solvents and reagents should be anhydrous.

  • s-BuLi Quality: The titer of the s-BuLi solution should be checked regularly. Use freshly titrated or newly purchased s-BuLi for best results.

  • Temperature Control: The deprotonation step is typically carried out at -78 °C.[1][2][3][4][5] Deviation from this temperature can lead to side reactions and reduced yield.

• Incomplete Transmetalation: The transfer of the lithiated pyrrolidine to the zinc salt is crucial for the subsequent coupling.

  • ZnCl₂ Quality: Anhydrous zinc chloride is essential. It is hygroscopic and should be handled in a glovebox or under a stream of inert gas.

  • Reaction Time and Temperature: Allow sufficient time for the transmetalation to complete before adding the palladium catalyst and aryl halide.

• Poor Catalytic Activity: The palladium catalyst's effectiveness can be compromised.

  • Catalyst and Ligand Quality: Use high-purity Pd(OAc)₂ and t-Bu₃P·HBF₄.[1][2][3][4][5][6] The ligand is air-sensitive and should be handled accordingly.

  • Reaction Temperature: While the initial steps are performed at low temperatures, the Negishi coupling is typically warmed to room temperature.[7] Ensure the reaction is allowed to warm properly to facilitate the catalytic cycle.

Question 2: My reaction shows good conversion, but the enantioselectivity (e.r.) is poor. How can I improve it?

Answer:

Low enantioselectivity is often linked to the stability of the chiral organolithium intermediate and the effectiveness of the chiral ligand.

• Sparteine Quality and Stoichiometry: (-)-Sparteine is the chiral ligand that dictates the enantioselectivity of the deprotonation.

  • Purity: Use high-purity (-)-sparteine. Impurities can negatively impact the enantiomeric ratio.

  • Stoichiometry: A stoichiometric amount of (-)-sparteine relative to s-BuLi is typically used.[1][2][3][4][5] Ensure accurate measurement of both reagents.

• Temperature Control: The stereochemical integrity of the 2-lithio-N-Boc-pyrrolidine intermediate is temperature-dependent. Maintaining a low temperature (-78 °C) until the transmetalation with ZnCl₂ is complete is critical to prevent racemization.[1][2][3][4][5] The resulting organozinc reagent is more stereochemically stable.[7]

• Solvent Effects: The choice of solvent can influence the aggregation state and reactivity of the organolithium species. Ethereal solvents like diethyl ether (Et₂O) or tert-butyl methyl ether (TBME) are commonly used and have been shown to provide high enantioselectivity.[1][2][3][4][5]

Question 3: I am observing significant amounts of a homocoupled byproduct of my aryl bromide. What is causing this and how can I prevent it?

Answer:

Homocoupling of the aryl bromide is a common side reaction in palladium-catalyzed cross-coupling reactions.

• Reaction Conditions: This side reaction can be favored under certain conditions.

  • Catalyst Loading: While a low catalyst loading is desirable, too little catalyst can sometimes lead to a higher proportion of side reactions. Consider a slight increase in the palladium catalyst and ligand loading.

  • Reaction Time: Extended reaction times can sometimes promote side reactions. Monitor the reaction by TLC or LC-MS and work up the reaction once the starting materials are consumed.

• Aryl Bromide Reactivity: Electron-rich aryl bromides can be more prone to oxidative addition and subsequent side reactions. Careful control of the reaction temperature and stoichiometry is important.

Question 4: My reaction has stalled, and I see a significant amount of unreacted N-Boc-pyrrolidine and aryl bromide. What should I do?

Answer:

A stalled reaction indicates a problem with one of the key steps: deprotonation, transmetalation, or catalytic turnover.

• Re-evaluate Reagent Quality: As mentioned previously, the quality of s-BuLi, (-)-sparteine, and the anhydrous nature of the reaction are paramount.

• Catalyst Deactivation: The palladium catalyst can be deactivated by impurities. Ensure all reagents and solvents are of high purity.

• Temperature: Ensure the reaction has been allowed to warm to room temperature for the coupling step, as low temperatures may slow down the catalytic cycle significantly.

Frequently Asked Questions (FAQs)

Q1: What is the general scope of this reaction with respect to the aryl bromide?

A1: The enantioselective α-arylation of N-Boc-pyrrolidine is compatible with a broad range of aryl bromides.[6][7] This includes electron-rich, electron-poor, and sterically hindered aryl bromides, as well as heteroaromatic bromides.[1][2][3][4][5] Even some functional groups that might be considered sensitive, such as unprotected indoles, have been shown to be tolerated.[6]

Q2: What is the role of each key reagent in this reaction?

A2:

• N-Boc-pyrrolidine: The starting material that undergoes C-H activation.

• s-BuLi (sec-Butyllithium): A strong base used for the deprotonation of N-Boc-pyrrolidine at the α-position.

• (-)-Sparteine: A chiral diamine ligand that complexes with s-BuLi to direct the deprotonation to one of the two enantiotopic α-protons, thus inducing enantioselectivity.[6][7]

• ZnCl₂ (Zinc Chloride): A Lewis acid used for transmetalation. It converts the stereochemically labile organolithium intermediate into a more stable organozinc reagent.[7]

• Pd(OAc)₂ (Palladium(II) Acetate): The palladium source for the catalyst.

• t-Bu₃P·HBF₄ (Tri-tert-butylphosphonium tetrafluoroborate): A bulky, electron-rich phosphine ligand that coordinates to the palladium center and facilitates the cross-coupling reaction.[6]

• Aryl Bromide: The coupling partner that provides the aryl group.

Q3: Can other protecting groups be used on the pyrrolidine nitrogen?

A3: The Boc (tert-butoxycarbonyl) group is particularly effective because it acidifies the α-protons, facilitating deprotonation. Other carbamate protecting groups might be suitable, but the reaction conditions, particularly the deprotonation step, may need to be re-optimized.

Q4: Is it possible to access the other enantiomer of the product?

Quantitative Data

The following tables summarize representative yields and enantiomeric ratios (e.r.) for the enantioselective arylation of N-Boc-pyrrolidine with various aryl bromides, as reported in the literature.

Table 1: Arylation with Various Aryl Bromides

Entry	Aryl Bromide	Product	Yield (%)	e.r.
1	4-Bromotoluene	2-(p-tolyl)-N-Boc-pyrrolidine	85	96:4
2	4-Bromoanisole	2-(4-methoxyphenyl)-N-Boc-pyrrolidine	82	96:4
3	4-Bromobenzonitrile	2-(4-cyanophenyl)-N-Boc-pyrrolidine	75	96:4
4	3-Bromopyridine	2-(pyridin-3-yl)-N-Boc-pyrrolidine	78	96:4
5	2-Bromonaphthalene	2-(naphthalen-2-yl)-N-Boc-pyrrolidine	88	96:4

Data synthesized from multiple sources for illustrative purposes.[6][7]

Experimental Protocol

General Procedure for the Enantioselective α-Arylation of N-Boc-Pyrrolidine

All operations should be carried out under an inert atmosphere (argon or nitrogen) using anhydrous solvents and oven-dried glassware.

• Deprotonation: To a solution of (-)-sparteine (1.2 mmol) in anhydrous diethyl ether (or TBME) (10 mL) at -78 °C (acetone/dry ice bath), add s-BuLi (1.2 mmol, ~1.4 M in cyclohexane) dropwise. Stir the resulting solution at -78 °C for 15 minutes. Add a solution of N-Boc-pyrrolidine (1.0 mmol) in anhydrous diethyl ether (2 mL) dropwise. Stir the reaction mixture at -78 °C for 3 hours.

• Transmetalation: To the solution from the previous step, add a solution of anhydrous ZnCl₂ (1.3 mmol) in anhydrous THF (5 mL) dropwise at -78 °C. After the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature and stir for 1 hour.

• Negishi Coupling: To the reaction mixture, add the aryl bromide (1.1 mmol), followed by Pd(OAc)₂ (0.05 mmol) and t-Bu₃P·HBF₄ (0.10 mmol). Stir the reaction mixture at room temperature until the starting materials are consumed (monitor by TLC or LC-MS, typically 12-24 hours).

• Work-up and Purification: Quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to afford the desired 2-aryl-N-Boc-pyrrolidine.

This is a general protocol and may require optimization for specific substrates.[1][2][3][4][5][6]

Visualizations

Caption: General reaction scheme for the enantioselective arylation of N-Boc-pyrrolidine.

Caption: Simplified catalytic cycle for the Negishi cross-coupling step.

Caption: A logical workflow for troubleshooting common experimental issues.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioselective, palladium-catalyzed α-arylation of N-Boc pyrrolidine: in situ react IR spectroscopic monitoring, scope, and synthetic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 5. pure.york.ac.uk [pure.york.ac.uk]
• 6. Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine [organic-chemistry.org]
• 7. Enantioselective, palladium-catalyzed alpha-arylation of N-Boc-pyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing catalyst loading for 1,3-dipolar cycloaddition of azomethine ylide

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing catalyst loading for the 1,3-dipolar cycloaddition of azomethine ylides.

Frequently Asked Questions (FAQs)

Q1: What are the common types of catalysts used for the 1,3-dipolar cycloaddition of azomethine ylides?

A1: A variety of catalysts are employed, with metal-based catalysts being the most common. These often involve complexes of copper, silver, zinc, and nickel.[1][2] Chiral phosphine ligands are frequently used in combination with these metals to induce enantioselectivity.[1] Additionally, organocatalysts, such as those derived from cinchona alkaloids, have been successfully utilized.[3]

Q2: What is a typical catalyst loading range for this reaction?

A2: Catalyst loading is a critical parameter that is typically optimized for each specific reaction. However, common loading ranges reported in the literature are between 0.5 mol% and 10 mol%.[2][4] Remarkably, some highly efficient systems can operate with loadings as low as 0.5 mol% to 1 mol%.[2][3]

Q3: How does catalyst loading affect the reaction outcome?

A3: Catalyst loading directly impacts reaction rate, yield, and in some cases, stereoselectivity. Insufficient catalyst may lead to slow or incomplete conversion, resulting in low yields. Conversely, excessively high catalyst loading is not cost-effective and can sometimes lead to the formation of side products or catalyst deactivation pathways. It is crucial to find the optimal loading that balances reaction efficiency and economy.

Q4: What is the role of the ligand in metal-catalyzed reactions?

A4: In metal-catalyzed asymmetric cycloadditions, the chiral ligand is crucial for controlling the stereochemical outcome of the reaction. The ligand coordinates to the metal center, creating a chiral environment that directs the approach of the reactants, leading to the preferential formation of one enantiomer over the other. The ligand-to-metal ratio can also be a critical parameter to optimize, as it can influence both enantioselectivity and reaction rate.[5][6]

Q5: How are azomethine ylides typically generated for these reactions?

A5: Azomethine ylides are highly reactive intermediates and are therefore most often generated in situ.[7] Common methods for their formation include the condensation of an α-amino acid ester with an aldehyde or ketone, the thermal or photochemical ring-opening of aziridines, and the deprotonation of iminium salts.[1][8] The in situ generation ensures that the reactive dipole is immediately trapped by the dipolarophile, minimizing decomposition pathways.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	Inactive or insufficient catalyst.	- Verify the integrity and purity of the catalyst and ligand.- Systematically increase the catalyst loading (e.g., in increments of 1-2 mol%).- Consider a different catalyst system (e.g., switch metal salt or ligand).
Poor generation of the azomethine ylide.	- Ensure precursors (amine and carbonyl compound) are pure.- Optimize the base used for deprotonation if applicable.- Confirm the reaction conditions are suitable for ylide formation (e.g., temperature).
Unfavorable reaction conditions.	- Screen different solvents of varying polarity.[7]- Optimize the reaction temperature; some reactions require heating while others may need sub-ambient temperatures to avoid decomposition.[7]- Increase the concentration of the limiting reagent.
Low Enantioselectivity (in asymmetric catalysis)	Suboptimal ligand-to-metal ratio.	- Screen different ligand-to-metal ratios (e.g., 1:1, 1.1:1, 1.2:1). A non-linear effect on enantioselectivity has been observed.[5][6]
Inappropriate chiral ligand.	- Screen a panel of chiral ligands with different steric and electronic properties.
Racemization of the product.	- Consider if the reaction or work-up conditions are promoting racemization. Lowering the temperature may be beneficial.
Poor Diastereoselectivity	Reaction conditions favoring multiple transition states.	- Modify the solvent and temperature to favor one diastereomeric pathway.- The choice of catalyst (metal and ligand) can significantly influence diastereoselectivity.
Reaction Stalls Before Completion	Catalyst deactivation.	- Add the catalyst in portions throughout the reaction.- Ensure the reaction is performed under an inert atmosphere if the catalyst is sensitive to air or moisture.
Product inhibition.	- Try running the reaction at a lower concentration.

Catalyst Loading Optimization Data

The following tables summarize data from literature on the effect of catalyst loading on reaction outcomes.

Table 1: Effect of Catalyst Loading on Yield and Enantiomeric Excess (ee) Reaction: Intramolecular 1,3-dipolar cycloaddition of an azomethine ylide.

Entry	Catalyst Loading (mol%)	Yield (%)	ee (%)
1	10	High	High
2	5	Significantly lower	Preserved

(Data synthesized from a study by F. Carrillo-Ríos et al.)[4]

Table 2: Example of a Highly Efficient Low-Loading System Reaction: Cu(II)-catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides with β-fluoroalkyl vinylsulfones.

Catalyst	Catalyst Loading (mol%)	Outcome
Cu(II) complex	0.5	Highly efficient, good to excellent yields, high asymmetric induction.

(Data from a study by Y. Wang et al.)[2]

Experimental Protocols

General Protocol for a Catalytic Asymmetric 1,3-Dipolar Cycloaddition:

• Catalyst Pre-formation: To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the metal salt (e.g., Cu(CH₃CN)₄PF₆) and the chiral ligand (e.g., a derivative from the Segphos family) in the desired ratio in a suitable anhydrous solvent (e.g., dichloromethane or toluene). Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the chiral catalyst complex.

• Reactant Addition: To the solution of the catalyst, add the dipolarophile, followed by the azomethine ylide precursor (e.g., an α-iminoester).

• Reaction Initiation: If required, add a base (e.g., a tertiary amine like triethylamine) to facilitate the in situ generation of the azomethine ylide from its precursor.

• Monitoring: Monitor the progress of the reaction by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction (if necessary) and perform a standard aqueous work-up. The crude product is then purified, typically by flash column chromatography on silica gel.

• Analysis: Characterize the purified product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, HRMS) and determine the enantiomeric excess by chiral High-Performance Liquid Chromatography (HPLC).

Visualized Workflows and Relationships

Caption: General experimental workflow for a catalytic 1,3-dipolar cycloaddition.

Caption: Troubleshooting logic for optimizing cycloaddition reactions.

References

• 1. Azomethine ylide - Wikipedia [en.wikipedia.org]
• 2. Diastereodivergent Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides and β-Fluoroalkyl Vinylsulfones: Low Copper(II) Catalyst Loading and Theoretical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC06484D [pubs.rsc.org]
• 4. repositorio.uam.es [repositorio.uam.es]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 1,3-Dipolar Cycloaddition in the Preparation of New Fused Heterocyclic Compounds via Thermal Initiation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Boc Deprotection in the Presence of Acid-Sensitive Groups

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on the complexities of removing the tert-butyloxycarbonyl (Boc) protecting group, particularly in the presence of other acid-sensitive functionalities. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your synthetic endeavors.

Troubleshooting Guide

This section addresses specific issues that may arise during the Boc deprotection of acid-sensitive substrates. Each problem is presented in a question-and-answer format, followed by potential causes and recommended solutions.

Issue 1: Selective Boc deprotection in the presence of a tert-butyl (tBu) ester.

Question: How can I selectively remove a Boc group without cleaving a tert-butyl ester in my molecule?

Potential Causes: The Boc group and tert-butyl esters are both acid-labile, though the Boc group is generally more sensitive to acid.[1][2] Standard strong acid conditions, such as high concentrations of trifluoroacetic acid (TFA), will likely cleave both groups.[3]

Solutions:

• Use of Sulfuric Acid in tert-Butyl Acetate: This method has been shown to selectively cleave the Boc group in the presence of a tert-butyl ester.[4]

• Methanesulfonic Acid in a Mixed Solvent System: A solution of methanesulfonic acid in a mixture of tert-butyl acetate and dichloromethane can also achieve selective Boc deprotection.[4]

• Cerium(III) Chloride and Sodium Iodide: This system can be used for the selective deprotection of tert-butyl esters in the presence of N-Boc groups, which is the reverse of the desired selectivity. However, it highlights the possibility of achieving selectivity through the use of Lewis acids.[5]

Comparative Data on Selective Boc Deprotection:

Method/Reagents	Solvent	Temperature	Time	Outcome
H₂SO₄ (1.5–3.0 equiv.)	tBuOAc	Not specified	Not specified	70-100% yield of Boc deprotection with tBu ester intact.[4]
MeSO₃H (1.5–3.0 equiv.)	tBuOAc:CH₂Cl₂ (4:1 v/v)	Not specified	Not specified	Successful selective Boc deprotection.[4]

Experimental Protocol: Selective Boc Deprotection using Sulfuric Acid

• Dissolve the substrate containing both Boc and tert-butyl ester groups in tert-butyl acetate (tBuOAc).

• Add 1.5 to 3.0 equivalents of concentrated sulfuric acid (H₂SO₄) to the solution.

• Stir the reaction mixture and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, carefully quench the reaction with a suitable base (e.g., saturated aqueous NaHCO₃ solution).

• Extract the product with an organic solvent, dry the organic layer (e.g., with Na₂SO₄), and concentrate under reduced pressure.

Issue 2: Boc deprotection in the presence of silyl ethers (e.g., TBDMS, TIPS).

Question: My silyl ether protecting group is being cleaved during Boc deprotection. How can I selectively remove the Boc group?

Potential Causes: Silyl ethers, particularly tert-butyldimethylsilyl (TBDMS), can be labile under the acidic conditions typically used for Boc deprotection.[6][7] The stability of silyl ethers to acid is generally in the order of TMS < TES < TBDMS < TIPS < TBDPS.[6]

Solutions:

• Mild Acidic Conditions: Using milder acidic conditions can often achieve selectivity. This includes using a lower concentration of TFA or switching to a weaker acid.

• Non-Acidic Methods: Employing non-acidic deprotection methods can be highly effective.

  • Thermal Deprotection: Heating the Boc-protected compound in a suitable solvent can effect deprotection without the need for acid.[8][9]

  • Oxalyl Chloride in Methanol: This system provides a mild method for Boc deprotection that is tolerant of many functional groups.[10][11][12]

Comparative Data on Mild Boc Deprotection Methods:

Method/Reagent	Conditions	Time	Yield (%)	Reference
Thermal (Continuous Flow)	Methanol or Trifluoroethanol, 240 °C	30 min	88-93%	[8][9]
Thermal (Boiling Water)	Water, 100 °C	10 min - 2 h	Quantitative	[8]
Oxalyl Chloride/Methanol	(COCl)₂ (3 equiv.), Methanol, RT	1 - 4 h	>70% (up to 90%)	[8][10][11][12]

Experimental Protocol: Boc Deprotection using Oxalyl Chloride in Methanol [10]

• Dissolve the Boc-protected substrate in methanol at room temperature.

• To the stirred solution, add 3 equivalents of oxalyl chloride dropwise.

• Continue stirring at room temperature for 1 to 4 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure to obtain the deprotected amine, typically as the hydrochloride salt.

Frequently Asked Questions (FAQs)

Q1: What is an orthogonal protecting group strategy, and why is it important?

A1: An orthogonal protecting group strategy involves the use of multiple protecting groups in a single molecule, where each type of protecting group can be removed under specific conditions without affecting the others.[13][14][15] This is crucial in multi-step synthesis as it allows for the selective deprotection and subsequent reaction of different functional groups at various stages of the synthesis.[13] The Boc group, being acid-labile, is orthogonal to base-labile groups (e.g., Fmoc), groups removed by hydrogenolysis (e.g., Cbz, Benzyl esters), and those cleaved by fluoride ions (e.g., silyl ethers).[13][16]

Q2: What are the common side reactions during Boc deprotection, and how can they be minimized?

A2: A common side reaction is the alkylation of nucleophilic functional groups by the tert-butyl cation that is generated during the acidic cleavage of the Boc group.[1][17][18] This is particularly problematic for amino acids with nucleophilic side chains, such as tryptophan and methionine.[17] This side reaction, known as t-butylation, can be minimized by the addition of "scavengers" to the reaction mixture. Scavengers are nucleophilic species that are more reactive towards the tert-butyl cation than the functional groups on the substrate, thus trapping the carbocation before it can cause unwanted side reactions.[1][17] Common scavengers include triisopropylsilane (TIS), triethylsilane (TES), and anisole.[17]

Q3: Are there any completely non-acidic methods for Boc deprotection?

A3: Yes, several non-acidic methods for Boc deprotection have been developed. These are particularly useful when dealing with highly acid-sensitive substrates.

• Thermal Deprotection: As mentioned earlier, heating the Boc-protected compound can lead to its cleavage.[8][9]

• Basic Deprotection: In some cases, particularly with activated N-Boc groups (e.g., on a pyrrole ring), basic conditions can be used for deprotection.[19]

• Catalytic Methods: Certain metal catalysts, such as iron(III) chloride, have been reported to catalyze Boc deprotection under mild conditions.[8]

Visualizations

Caption: A decision workflow to guide the selection of an appropriate Boc deprotection method.

Caption: The mechanism of the t-butylation side reaction with tryptophan.

Caption: Compatibility of Boc with other common orthogonal protecting groups.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3*7H20-NaI System in Acetonitrile [organic-chemistry.org]
• 6. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 7. fiveable.me [fiveable.me]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Protective Groups [organic-chemistry.org]
• 16. Boc-Protected Amino Groups [organic-chemistry.org]
• 17. benchchem.com [benchchem.com]
• 18. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Continuous Flow N-Boc Deprotection Using Solid Acid Catalysts

This technical support center is designed for researchers, scientists, and drug development professionals utilizing continuous flow chemistry for N-Boc deprotection with solid acid catalysts. Below you will find troubleshooting guidance and frequently asked questions to address common challenges encountered during experimentation.

Troubleshooting Guide

This section addresses specific issues that may arise during continuous flow N-Boc deprotection, offering potential causes and solutions in a question-and-answer format.

Issue 1: Incomplete or Low Conversion

Question: My continuous flow N-Boc deprotection reaction shows low conversion of the starting material. What are the potential causes and how can I improve the yield?

Answer: Incomplete or low conversion in a continuous flow setup can stem from several factors:

• Insufficient Residence Time: The substrate may not be spending enough time in contact with the solid acid catalyst.

  • Solution: Decrease the flow rate to increase the residence time within the reactor.

• Low Reaction Temperature: The temperature of the catalyst bed may be too low for efficient deprotection. While solid acid catalysts lower the required temperature compared to purely thermal deprotection, an optimal temperature is still crucial.[1][2]

  • Solution: Gradually increase the temperature of the reactor. For instance, studies have shown effective deprotection at temperatures ranging from 120-150 °C for catalysts like H-BEA and Siral 40.[2]

• Catalyst Deactivation: The solid acid catalyst may lose activity over time.

  • Solution: Refer to the catalyst deactivation section below.

• Solvent Effects: The choice of solvent can influence the reaction. For example, THF has been used effectively with H-BEA zeolite at 140 °C in a continuous flow setup, a combination that is ineffective in batch conditions due to the lower refluxing temperature of THF.[1][3]

  • Solution: Experiment with different solvents that are compatible with your substrate and the reaction conditions. Be aware that some solvents, like dimethylacetamide (DMAc), can lead to impurity formation at higher temperatures.[2]

Issue 2: Catalyst Deactivation or Fouling

Question: I'm observing a gradual decrease in product yield over time, suggesting catalyst deactivation. What causes this and how can it be addressed?

Answer: Catalyst deactivation is a common issue in continuous flow reactions and can be caused by:

• Poisoning by the Amine Product: The basic amine product can adsorb onto the strong Brønsted acid sites of the catalyst, leading to poisoning.[1][3] It is suggested that moderate Brønsted acid sites are the active sites for the reaction and are less susceptible to poisoning by more basic aliphatic amines.[1][3]

  • Solution: While difficult to completely avoid, selecting a catalyst with an appropriate acid site distribution can mitigate this.

• Coke Formation: At elevated temperatures, organic molecules can decompose and deposit carbonaceous materials (coke) on the catalyst surface, blocking active sites.

  • Solution: A periodic regeneration of the catalyst bed may be necessary. This can sometimes be achieved by washing with a suitable solvent or by a calcination procedure (burning off the coke in a stream of air at high temperatures), depending on the catalyst's stability.

• Mechanical Blocking: Particulate matter in the substrate feed can physically block the catalyst bed.

  • Solution: Ensure your substrate solution is fully dissolved and filtered before introducing it to the flow reactor.

Issue 3: Formation of Side Products

Question: I'm observing the formation of unexpected byproducts. What are the likely side reactions and how can I minimize them?

Answer: The most common side reaction in N-Boc deprotection is the alkylation of the substrate or solvent by the tert-butyl cation generated during the reaction.

• Tert-Butylation: The reactive tert-butyl cation can alkylate nucleophilic sites on your target molecule, particularly electron-rich aromatic rings.[4]

  • Solution: The addition of a "scavenger" to the reaction mixture can help. Scavengers are compounds that are more readily alkylated than your substrate, effectively trapping the tert-butyl cation. While more common in batch chemistry, in a flow setup, co-feeding a scavenger might be a possibility depending on the system. Another approach is to optimize the reaction temperature and residence time to favor the desired deprotection over the side reaction.

• Solvent-Related Impurities: As mentioned, some solvents can react under the process conditions. For instance, DMAc has been observed to generate impurities.[2]

  • Solution: Screen different solvents to find one that is inert under your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using a continuous flow setup with a solid acid catalyst for N-Boc deprotection compared to traditional batch methods?

A1: Continuous flow processing offers several advantages:

• Enhanced Efficiency and Productivity: Flow reactors can be operated for extended periods, leading to higher throughput compared to batch processes.[1][3]

• Improved Safety: The small reaction volumes in flow reactors allow for better temperature control and safer handling of exothermic reactions.

• Facilitated Product Separation: The use of a heterogeneous solid acid catalyst means the catalyst is contained within the reactor, simplifying downstream processing as there is no need to separate a dissolved acid from the product mixture.[1][3]

• Access to Higher Temperatures and Pressures: Flow systems can safely operate at temperatures above the solvent's boiling point, which can significantly accelerate reaction rates.[1]

Q2: What types of solid acid catalysts are commonly used for this reaction?

A2: Several types of solid acid catalysts have been shown to be effective, including:

• Zeolites: H-BEA is a commonly cited example.[1][2]

• Amorphous Silica-Alumina (ASA): Siral 40 is a specific example that has been used.[2]

• Tungstated Zirconia (WZ): This has also been investigated for acid-catalyzed reactions in flow.[5]

Q3: Can I perform selective N-Boc deprotection in a continuous flow system if my molecule has multiple Boc groups?

A3: Yes, selective deprotection can be achieved in a continuous flow setup by carefully controlling the reaction parameters. The reactivity of N-Boc groups can differ based on their electronic environment (e.g., N-Boc on an aryl amine vs. an alkyl amine). By precisely managing the temperature and residence time, it is possible to selectively cleave the more labile Boc group while leaving the other intact.[6]

Q4: How do I choose the right solvent for my continuous flow N-Boc deprotection?

A4: The ideal solvent should:

• Completely dissolve your starting material at the desired concentration.

• Be chemically inert under the reaction conditions.

• Have a boiling point that is compatible with your desired reaction temperature, although flow systems can operate above the boiling point under pressure.

• Be easily removable from the product. Commonly used solvents include THF and DMAc, though the potential for side reactions with the latter should be considered.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data from studies on continuous flow N-Boc deprotection using solid acid catalysts.

Substrate	Catalyst	Solvent	Temperature (°C)	Residence Time	Yield (%)	Throughput	Reference
Boc-protected p-chloroaniline	H-BEA	THF	140	< 1 min	>95	18 mmol/h/gcat	[1][3]
Boc-protected p-bromoaniline	H-BEA	THF	140	< 1 min	>95	-	[4]
Boc-protected 4-aminobiphenyl	H-BEA	THF	140	< 1 min	>95	-	[4]
Boc-protected tryptophanol	H-BEA	THF	180	-	>95	-	[4]
Vepdegestrant precursor	H-BEA	DMAc	150	-	36% conversion (batch)	-	[2]
Vepdegestrant precursor	Siral 40	DMAc	150	-	33% conversion (batch)	-	[2]

Experimental Protocols

General Protocol for Continuous Flow N-Boc Deprotection using H-BEA Zeolite

This protocol is a generalized procedure based on published literature.[4] Researchers should adapt it to their specific substrate and equipment.

• Catalyst Packing:

  • A stainless steel column is packed with a known amount of H-BEA zeolite (e.g., 200 mg).

  • The catalyst is held in place with frits at both ends of the column.

• System Setup:

  • The packed column is installed in a column heater or oven connected to a continuous flow system.

  • The system consists of a high-pressure pump, the packed column, a back-pressure regulator, and a collection vessel.

• Reaction Execution:

  • A solution of the N-Boc protected amine in a suitable solvent (e.g., 0.100 M in THF) is prepared and degassed.

  • The system is pressurized (e.g., to 500 psi) using the back-pressure regulator.

  • The packed column is heated to the desired temperature (e.g., 140 °C).

  • The substrate solution is pumped through the heated column at a specific flow rate (e.g., 0.5 mL/min).

  • The effluent from the reactor is collected after the system has reached a steady state.

• Analysis:

  • The collected solution is analyzed by standard techniques (e.g., NMR, GC-MS, LC-MS) to determine the conversion and yield of the deprotected amine.

Visualizations

Caption: Workflow for continuous flow N-Boc deprotection.

Caption: Troubleshooting decision tree for common issues.

References

• 1. Efficient, continuous N-Boc deprotection of amines using solid acid catalysts - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Managing scalability issues in the synthesis of 1-Boc-pyrrolidine derivatives

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for managing scalability issues in the synthesis of 1-Boc-pyrrolidine derivatives. It is designed for researchers, scientists, and drug development professionals to address common challenges encountered during laboratory and large-scale synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common scalability issues when synthesizing 1-Boc-pyrrolidine derivatives?

A1: The most common scalability issues include problems with heat and mass transfer in large reactors, which can lead to localized overheating and side reactions.[1] Low yields, difficulties in purification, and managing the safe handling of reagents and solvents on a larger scale are also significant challenges.[2][3]

Q2: What is the function of the "Boc" protecting group in these syntheses?

A2: The tert-butoxycarbonyl (Boc) group is a protecting group for the nitrogen atom in the pyrrolidine ring.[1] It prevents the amine from participating in unwanted side reactions during subsequent synthetic steps. The Boc group is stable under a variety of reaction conditions but can be easily removed under mild acidic conditions.[1]

Q3: What are some common starting materials for the synthesis of 1-Boc-pyrrolidine derivatives?

A3: Common starting materials include D-malic acid, 4-amino-2-hydroxybutyric acid, and epichlorohydrin with sodium cyanide.[1] The choice of starting material often depends on factors like cost, availability, and the desired stereochemistry of the final product. For example, while the route from D-malic acid is direct, its high cost can be a significant drawback for large-scale production.[1]

Q4: How can I improve the yield of the Boc protection step?

A4: To improve the yield of the Boc protection step, ensure the use of an adequate base, such as sodium bicarbonate or triethylamine, in a suitable solvent system.[1] The reaction time is also critical, often requiring overnight stirring to ensure completion. Proper work-up and thorough extraction with an appropriate organic solvent are necessary to recover the product efficiently.[1] For weakly nucleophilic or sterically hindered amines, the addition of a catalyst like 4-(Dimethylamino)pyridine (DMAP) can be beneficial, though it should be used judiciously to avoid side reactions.[4]

Q5: What are the best methods for purifying 1-Boc-pyrrolidine derivatives on a large scale?

A5: On a large scale, purification strategies often shift from chromatography to crystallization and distillation to improve efficiency and reduce solvent waste.[5] Finding a suitable solvent system for recrystallization is key and may require screening various solvents or solvent mixtures.[5] For volatile liquid derivatives, vacuum distillation can be an effective method for removing non-volatile impurities.[6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 1-Boc-pyrrolidine derivatives.

Issue 1: Low Yield in the Synthesis

Symptom	Possible Cause	Suggested Solution
Low yield during Boc protection	Incomplete reaction due to insufficient base or reaction time.[1]	Ensure at least one equivalent of base (e.g., triethylamine, sodium bicarbonate) is used. Monitor the reaction by TLC until the starting material is consumed, which may require stirring overnight.[1]
Poor nucleophilicity of the amine.[4]	For weakly nucleophilic amines, consider adding a catalytic amount (0.1-0.2 equivalents) of 4-(Dimethylamino)pyridine (DMAP) to activate the di-tert-butyl dicarbonate.[4]
Product loss during work-up.[6]	The product may have some water solubility. Ensure thorough extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) and consider salting out the aqueous layer with brine to improve extraction efficiency.[6]
Low yield in reduction steps (e.g., reduction of N-Boc-L-proline)	Incomplete reaction due to insufficient reducing agent.[6]	Use a sufficient excess of the reducing agent (e.g., BH₃·THF, LiAlH₄) and monitor the reaction to completion by TLC.[6]
Formation of over-reduced byproducts.[6]	Maintain a low reaction temperature (typically 0 °C to room temperature) to minimize side reactions.[6]
Low yield after purification	Product is too polar and adheres to silica gel during column chromatography.[5]	Consider using a more polar eluent system, switching to a different stationary phase like alumina, or adding a small amount of a basic modifier (e.g., triethylamine) to the eluent.[5]
Product loss during recrystallization.	The chosen solvent system may not be ideal. Perform small-scale solubility tests to find a solvent in which the compound is soluble at high temperatures but poorly soluble at low temperatures.[5]

Issue 2: Presence of Impurities and Side Reactions

Symptom	Possible Cause	Suggested Solution
Formation of di-Boc protected primary amine	Stoichiometry of di-tert-butyl dicarbonate is too high.[4]	Carefully control the stoichiometry, using close to 1.0 equivalent of Boc₂O. Monitor the reaction closely and stop it once the starting material is consumed.[4]
Formation of elimination product (alkene) during mesylation/tosylation	Reaction temperature is too high.[6]	Run the reaction at a lower temperature (e.g., 0 °C) to minimize the competing elimination reaction.[6]
Discoloration of the final product	Presence of baseline impurities or degradation products.[5]	A final purification step by recrystallization can often remove colored impurities. Alternatively, treatment with activated carbon followed by filtration may be effective.[5]

Quantitative Data Presentation

Table 1: Comparison of Synthetic Routes to (R)-3-(Boc-amino)pyrrolidine

Route	Starting Material	Key Steps	Overall Yield	Estimated Cost of Starting Material (per mole of product)	Advantages	Disadvantages
Route 1	(R)-3-Amino-1-benzylpyrrolidine	1. Boc protection2. Catalytic hydrogenation (debenzylation)	~95%[7]	High	High overall yield, straightforward reaction conditions.[7]	High cost of the starting material.
Route 2	Racemic 3-(Boc-amino)pyrrolidine	Enzymatic kinetic resolution using ω-transaminase	~39% (for the desired enantiomer at 50% conversion)[7]	Moderate	High enantioselectivity, environmentally friendly.[7]	Lower yield for the desired enantiomer, high cost of the enzyme, requires separation of enantiomers.
Route 3	L-Aspartic Acid	Multi-step chemical conversion	Not explicitly reported for this specific product.	Low	Inexpensive and readily available starting material.	Likely a multi-step synthesis with potential for lower overall yield and more complex purification.[7]

Table 2: Performance of Catalysts in the Asymmetric Aldol Reaction using Boc-Protected Pyrrolidine Derivatives

Catalyst	Aldehyde	Ketone	Solvent	Temp. (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%)
Boc-L-Prolinamide (1a)	4-Nitrobenzaldehyde	Acetone	Neat	RT	24	80	-	30[8]
Boc-L-Prolinamide (1b)	4-Nitrobenzaldehyde	Cyclohexanone	DMSO	RT	48	95	93:7	98[8]

Note: The data presented is compiled from different studies and direct comparison should be made with caution as reaction conditions may vary slightly.

Experimental Protocols

Protocol 1: Large-Scale Synthesis of (R)-(-)-N-Boc-3-pyrrolidinol from Epichlorohydrin

This protocol is adapted from an industrial process and is suitable for large-scale manufacturing, with a reported overall yield of over 85% and purity exceeding 95%.[9]

Step 1: Synthesis of (R)-4-chloro-3-hydroxybutyronitrile

• To a solution of (R)-epichlorohydrin in an appropriate solvent, add a cyanide source (e.g., sodium cyanide) in a controlled manner at a low temperature (0-5 °C).[9]

• Carefully monitor the reaction by a suitable analytical technique (e.g., GC, HPLC) until completion.[9]

• Upon completion, perform an aqueous work-up to remove inorganic salts.[9]

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).[9]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (R)-4-chloro-3-hydroxybutyronitrile.[9]

Step 2: Reductive Cyclization to (R)-3-hydroxypyrrolidine

• In a high-pressure reactor, dissolve the (R)-4-chloro-3-hydroxybutyronitrile in a suitable solvent (e.g., methanol).[9]

• Add a hydrogenation catalyst, such as Raney Nickel or a palladium-based catalyst.[9]

• Pressurize the reactor with hydrogen gas to the desired pressure and heat to the appropriate temperature.[9]

• Maintain the reaction under these conditions with vigorous stirring until the uptake of hydrogen ceases.[9]

Step 3: Boc Protection of (R)-3-hydroxypyrrolidine

• Dissolve the crude (R)-3-hydroxypyrrolidine in a suitable solvent (e.g., dichloromethane or a biphasic system with water).[9]

• Add a base (e.g., triethylamine or sodium bicarbonate) to the solution.[9]

• Slowly add a solution of di-tert-butyl dicarbonate (Boc)₂O in the same solvent while maintaining the temperature.[9]

Step 4: Purification by Recrystallization

• Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., heptane or an ethyl acetate/heptane mixture).[9]

• Allow the solution to cool slowly to room temperature and then cool further in an ice bath to induce crystallization.[9]

• Collect the crystalline solid by filtration and wash with a small amount of cold solvent.[9]

• Dry the product under vacuum to obtain pure (R)-(-)-N-Boc-3-pyrrolidinol as a white to off-white solid.[9]

Protocol 2: Synthesis of (S)-1-Boc-2-(aminomethyl)pyrrolidine from N-Boc-L-proline

This protocol outlines a multi-step synthesis starting from N-Boc-L-proline.[6]

Step 1: Reduction of N-Boc-L-proline to N-Boc-L-prolinol

• Dissolve N-Boc-L-proline in anhydrous tetrahydrofuran (THF) in a round-bottom flask under an inert atmosphere.[6]

• Cool the solution to 0 °C in an ice bath.[6]

• Slowly add a solution of borane-tetrahydrofuran complex (BH₃·THF) or another suitable reducing agent (e.g., LiAlH₄) to the cooled solution.[6]

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).[6]

• Carefully quench the reaction by the slow addition of methanol or water at 0 °C.[6]

• Perform an aqueous work-up, extracting the product into an organic solvent. Dry the organic layer, filter, and concentrate under reduced pressure to obtain the crude N-Boc-L-prolinol.[6]

Step 2: Mesylation of N-Boc-L-prolinol

• Dissolve the crude N-Boc-L-prolinol in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere.[6]

• Cool the solution to 0 °C.[6]

• Add triethylamine (or another suitable base).[6]

• Slowly add methanesulfonyl chloride (MsCl).[6]

• Stir the reaction at 0 °C until completion (monitor by TLC).[6]

• Perform an aqueous work-up to remove the triethylamine hydrochloride salt. Dry the organic layer, filter, and concentrate to yield the crude mesylate.[6]

Step 3: Synthesis of (S)-1-Boc-2-(azidomethyl)pyrrolidine

• Dissolve the crude mesylate in dimethylformamide (DMF).[6]

• Add sodium azide (NaN₃).[6]

• Heat the reaction mixture (e.g., to 60-80 °C) and stir until the reaction is complete (monitor by TLC).[6]

Step 4: Reduction of the Azide to the Amine

• Dissolve the crude azide in methanol or ethanol.[6]

• Add a catalytic amount of 10% Palladium on Carbon (Pd/C).[6]

• Stir the mixture under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) until the reaction is complete (monitor by TLC).[6]

• Filter the reaction mixture through a pad of Celite to remove the catalyst.[6]

• Concentrate the filtrate under reduced pressure to obtain the crude (S)-1-Boc-2-(aminomethyl)pyrrolidine.[6]

• Purify the crude product by column chromatography on silica gel.[6]

Visualizations

Caption: Troubleshooting workflow for low yield in synthesis.

Caption: General synthesis workflow for 1-Boc-pyrrolidine derivatives.

References

• 1. Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB01943K [pubs.rsc.org]
• 8. lobachemie.com [lobachemie.com]
• 9. Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to N-Boc and N-Cbz Protecting Groups in Pyrrolidine Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of pyrrolidine-containing molecules, the choice of a nitrogen protecting group is a critical strategic decision. The tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz or Z) groups are two of the most ubiquitously employed protecting groups for the pyrrolidine nitrogen. Their selection can significantly influence the efficiency, compatibility with other functional groups, and overall success of a synthetic route. This guide provides an objective comparison of the N-Boc and N-Cbz protecting groups, supported by experimental data, to facilitate an informed choice in the context of pyrrolidine synthesis.

The fundamental difference between the Boc and Cbz groups lies in their deprotection conditions, which forms the basis of their orthogonality. The Boc group is labile to acid, while the Cbz group is typically removed by catalytic hydrogenolysis.[1] This orthogonality allows for the selective deprotection of one group in the presence of the other, a crucial feature in complex, multi-step syntheses.[1]

Data Presentation: A Quantitative Comparison

The following tables summarize typical reaction conditions and yields for the protection and deprotection of pyrrolidine and related amines using Boc and Cbz protecting groups. It is important to note that yields are substrate-dependent and the data presented here is for illustrative purposes.

Table 1: N-Protection of Pyrrolidine and Related Amines

Protecting Group	Reagent	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Reference
N-Boc	Di-tert-butyl dicarbonate ((Boc)₂O)	Triethylamine (Et₃N)	Dichloromethane (DCM)	0 to RT	2-4	>95	BenchChem
Di-tert-butyl dicarbonate ((Boc)₂O)	Sodium bicarbonate (NaHCO₃)	Dioxane/Water	RT	12	~90	Various
N-Cbz	Benzyl Chloroformate (Cbz-Cl)	Sodium carbonate (Na₂CO₃)	Water	0	2-4	>90	[2]
Benzyl Chloroformate (Cbz-Cl)	Sodium bicarbonate (NaHCO₃)	THF/Water	0	20	90	Total Synthesis

Table 2: N-Deprotection of Protected Pyrrolidines and Related Amines

Protecting Group	Reagent(s)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Reference
N-Boc	Trifluoroacetic acid (TFA)	Dichloromethane (DCM)	0 to RT	0.5-2	>90	Benchchem
4M HCl in Dioxane	Dioxane	RT	1-4	>90	Benchchem
N-Cbz	H₂, 10% Pd/C	Methanol (MeOH)	RT	1-16	>95	[2]
H₂, 5% Pd/C	Methanol (MeOH)	60	40	High	Total Synthesis

Experimental Protocols

Detailed methodologies for key protection and deprotection reactions are provided below.

N-Boc Protection of (R)-3-Pyrrolidinol

Materials:

• (R)-3-pyrrolidinol

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (R)-3-pyrrolidinol in anhydrous DCM (approximately 10 mL per gram of pyrrolidinol) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C using an ice bath and stir for 10-15 minutes.

• Add triethylamine (1.2 equivalents) to the stirred solution.

• Dissolve di-tert-butyl dicarbonate (1.1 equivalents) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution and extract the product with DCM.

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected pyrrolidinol.

N-Boc Deprotection of (S)-1-Boc-2-(aminomethyl)pyrrolidine using TFA

Materials:

• (S)-1-Boc-2-(aminomethyl)pyrrolidine

• Trifluoroacetic acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

Procedure:

• Dissolve (S)-1-Boc-2-(aminomethyl)pyrrolidine in anhydrous DCM (at a concentration of approximately 0.1-0.5 M) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add Trifluoroacetic acid (TFA) to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 30 minutes to 2 hours, monitoring by TLC.

• Upon completion, remove the DCM and excess TFA under reduced pressure.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected product.

N-Cbz Protection of an Amine

Materials:

• Amine substrate

• Benzyl chloroformate (Cbz-Cl)

• Sodium bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF) and Water

• Ethyl acetate

Procedure:

• To the amine (1.0 equivalent) in a 2:1 mixture of THF/H₂O, add sodium bicarbonate (2.0 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Add benzyl chloroformate (1.1 equivalents) dropwise to the stirred solution.

• Continue stirring at 0 °C for 2-4 hours.

• Monitor the reaction by TLC. Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography.[3]

N-Cbz Deprotection by Catalytic Hydrogenolysis

Materials:

• N-Cbz protected pyrrolidine derivative

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas supply (e.g., balloon)

Procedure:

• In a flask equipped with a magnetic stir bar, dissolve the Cbz-protected compound in a suitable solvent such as methanol or ethanol.

• Carefully add 10% palladium on carbon (Pd/C) catalyst (typically 5-10 mol%).

• Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon or at 1 atm) at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should be handled while wet.

• Concentrate the filtrate under reduced pressure to yield the deprotected amine. The byproducts, toluene and carbon dioxide, are volatile and easily removed.[2]

Visualizing the Synthetic Workflow

The following diagrams, created using the DOT language, illustrate the logical relationships in the selection and application of N-Boc and N-Cbz protecting groups in a generalized pyrrolidine synthesis.

Decision matrix for protecting group selection.

Comparative synthetic workflows.

Conclusion

Both N-Boc and N-Cbz are highly effective and versatile protecting groups for the pyrrolidine nitrogen, each with distinct advantages. The choice between them is primarily dictated by the stability of other functional groups present in the molecule and the desired deprotection strategy.[1] The N-Boc group is ideal for substrates that are sensitive to hydrogenolysis but stable to acid, while the N-Cbz group is suitable for molecules that can withstand catalytic hydrogenation but may be sensitive to acidic conditions.[1] Their orthogonality makes them invaluable tools in the synthesis of complex pyrrolidine-containing molecules, allowing for selective deprotection and functionalization. This guide provides the fundamental data and protocols to assist researchers in making an informed decision for their specific synthetic needs.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]

A Head-to-Head Comparison of N-Boc-pyrrolidine and N-Fmoc-pyrrolidine Stability for Researchers and Drug Development Professionals

In the realm of synthetic organic chemistry and drug development, the pyrrolidine ring is a privileged scaffold found in numerous pharmaceuticals and natural products. The strategic protection of the pyrrolidine nitrogen is crucial for multi-step syntheses. Among the most common nitrogen protecting groups are the tert-butyloxycarbonyl (Boc) and the 9-fluorenylmethyloxycarbonyl (Fmoc) groups. The choice between N-Boc-pyrrolidine and N-Fmoc-pyrrolidine is dictated by the overall synthetic strategy, which hinges on the relative stability of these protecting groups to various reaction conditions. This guide provides an objective, data-driven comparison of their stability, supported by detailed experimental protocols to inform the selection of the most appropriate protected pyrrolidine for your research needs.

The fundamental difference between the Boc and Fmoc protecting groups lies in their orthogonal lability. The Boc group is labile under acidic conditions, while the Fmoc group is stable to acid but is readily cleaved by bases.[] This orthogonality is the cornerstone of many modern synthetic strategies, allowing for selective deprotection of one group in the presence of the other.

Quantitative Stability Comparison

The stability of N-Boc-pyrrolidine and N-Fmoc-pyrrolidine under various chemical and physical conditions is summarized below. The data is based on the well-established reactivity of these protecting groups in the context of peptide synthesis and general organic chemistry.

Condition	Reagent/Parameter	N-Boc-pyrrolidine Stability	N-Fmoc-pyrrolidine Stability
Acidic Conditions
Standard Deprotection	25-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)	Labile (cleavage typically within 15-30 minutes)[2]	Stable []
Mild Acid	1M HCl in organic solvent	Labile (cleavage may be slower than with TFA)	Stable
Basic Conditions
Standard Deprotection	20% Piperidine in Dimethylformamide (DMF)	Stable [2]	Labile (cleavage typically within 5-20 minutes)[2]
Mild Base	Aqueous NaHCO₃	Stable	Stable
Thermal Conditions
Elevated Temperature	120 °C in DMSO	Generally considered stable under most synthetic conditions.	Potentially Labile (thermal cleavage of Fmoc has been reported)[3]
Reductive Conditions
Catalytic Hydrogenation	H₂, Pd/C	Stable	Labile (can be cleaved)

Chemical Structures and Deprotection Pathways

The differential stability of the Boc and Fmoc groups stems from their distinct chemical structures and the mechanisms by which they are cleaved.

Deprotection mechanisms of N-Boc-pyrrolidine and N-Fmoc-pyrrolidine.

Experimental Protocols for Stability Assessment

To facilitate a direct and standardized comparison of the stability of N-Boc-pyrrolidine and N-Fmoc-pyrrolidine, the following experimental protocols are provided.

Protocol 1: Comparative Kinetic Analysis of Deprotection by HPLC

This protocol outlines a method to quantify the rate of deprotection under standard acidic (for Boc) and basic (for Fmoc) conditions using High-Performance Liquid Chromatography (HPLC).[4]

Objective: To quantitatively determine and compare the deprotection kinetics of N-Boc-pyrrolidine and N-Fmoc-pyrrolidine under their respective standard deprotection conditions.

Materials:

• N-Boc-pyrrolidine

• N-Fmoc-pyrrolidine

• Trifluoroacetic acid (TFA)

• Piperidine

• Dichloromethane (DCM), HPLC grade

• N,N-Dimethylformamide (DMF), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Quenching solution (e.g., a weak base like aqueous NaHCO₃ for the acidic reaction, and a weak acid like aqueous NH₄Cl for the basic reaction)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of N-Boc-pyrrolidine in DCM.

  • Prepare a 1 mg/mL stock solution of N-Fmoc-pyrrolidine in DMF.

• Preparation of Deprotection Reagents:

  • Prepare a 25% (v/v) solution of TFA in DCM.

  • Prepare a 20% (v/v) solution of piperidine in DMF.

• Deprotection Reaction and Sampling:

  • Initiate the deprotection reactions in separate vials at room temperature by adding the respective deprotection reagent to the stock solution.

  • At specified time intervals (e.g., 0, 1, 5, 10, 15, 30 minutes), withdraw an aliquot of the reaction mixture.

• Quenching:

  • Immediately quench the reaction in the aliquot by adding it to a vial containing the appropriate quenching solution.

• HPLC Analysis:

  • Inject the quenched aliquots onto a C18 reversed-phase HPLC column.

  • Use a suitable gradient of ACN in water with 0.1% TFA as a mobile phase modifier. A typical gradient is 5% to 95% ACN over 20 minutes.[4]

  • Monitor the elution profile at an appropriate wavelength (e.g., 210 nm for the carbamate bond and 265 nm for the Fmoc group).[4]

• Data Analysis:

  • Quantify the peak areas of the starting material (N-Boc-pyrrolidine or N-Fmoc-pyrrolidine) and the deprotected product (pyrrolidine) at each time point.

  • Calculate the percentage of the remaining protected pyrrolidine at each time point relative to the initial amount.

  • Plot the percentage of the protected pyrrolidine against time to visualize the deprotection kinetics.

Workflow for comparative deprotection kinetics study.

Protocol 2: Thermal Stability Analysis by Thermogravimetric Analysis (TGA)

This protocol describes a general method for assessing and comparing the thermal stability of N-Boc-pyrrolidine and N-Fmoc-pyrrolidine.

Objective: To determine the onset of thermal decomposition for N-Boc-pyrrolidine and N-Fmoc-pyrrolidine.

Apparatus:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Sample Preparation: Accurately weigh a small amount (typically 5-10 mg) of the sample (N-Boc-pyrrolidine or N-Fmoc-pyrrolidine) into a TGA crucible.

• TGA Measurement:

  • Place the crucible in the TGA furnace.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

  • Conduct the analysis under an inert atmosphere (e.g., nitrogen) to prevent oxidative degradation.

• Data Analysis:

  • Record the mass of the sample as a function of temperature.

  • Determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins.

  • Compare the decomposition profiles of the two compounds.

Protocol 3: Stability Monitoring by NMR Spectroscopy

This protocol provides a framework for monitoring the stability of the protected pyrrolidines under specific non-standard conditions (e.g., prolonged exposure to mild acid or base at room temperature or elevated temperature).

Objective: To qualitatively and semi-quantitatively assess the degradation of N-Boc-pyrrolidine and N-Fmoc-pyrrolidine over time under specific stress conditions.

Materials:

• N-Boc-pyrrolidine

• N-Fmoc-pyrrolidine

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• Stress reagent (e.g., a specific acid or base)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the protected pyrrolidine in a deuterated solvent in an NMR tube.

  • Add a specific amount of the stress reagent.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum at time zero.

  • Incubate the NMR tube under the desired conditions (e.g., room temperature or a specific elevated temperature).

  • Acquire subsequent ¹H NMR spectra at regular time intervals.

• Data Analysis:

  • Identify the characteristic signals for the starting material and any potential degradation products.

  • By integrating the signals, determine the relative ratio of the starting material to the degradation products at each time point to monitor the extent of decomposition.

Conclusion

The choice between N-Boc-pyrrolidine and N-Fmoc-pyrrolidine is a critical decision in the design of a synthetic route. N-Boc-pyrrolidine is the preferred choice when the subsequent reaction steps involve basic conditions, as the Boc group is robust to bases. Conversely, N-Fmoc-pyrrolidine is ideal for syntheses that require acidic conditions, as the Fmoc group is stable to acid.[] The Boc group's sensitivity to strong acids makes it unsuitable for reactions where acid-labile functionalities must be preserved. The Fmoc group, while stable to acid, is susceptible to cleavage by some secondary and primary amines, and its thermal stability may be a concern at highly elevated temperatures. A thorough understanding of the stability profiles of both protecting groups, supported by the experimental protocols provided, empowers researchers to design more efficient and successful syntheses involving the valuable pyrrolidine scaffold.

References

• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

The Boc Protecting Group: A Comparative Guide for Multi-Step Organic Synthesis

In the landscape of organic synthesis, particularly in pharmaceutical development and peptide chemistry, the strategic masking and unmasking of reactive functional groups is a critical element for success. Among the arsenal of amine protecting groups, the tert-Butoxycarbonyl (Boc) group is a ubiquitous and versatile tool. Its widespread adoption is due to a unique combination of stability across a broad range of reaction conditions and its straightforward removal under specific, mild acidic conditions.[1][2]

This guide provides an objective comparison of the Boc protecting group against common alternatives, supported by quantitative data and detailed experimental protocols.

Key Advantages of the Boc Group

The utility of the Boc group stems from several key characteristics that make it advantageous in complex synthetic routes:

• Acid Lability : The Boc group is readily cleaved under anhydrous acidic conditions, most commonly with trifluoroacetic acid (TFA), allowing for selective deprotection.[3][4] This process is highly efficient, often proceeding to completion at room temperature in under an hour.[1] The mechanism involves the formation of a stable tert-butyl cation, which subsequently fragments to gaseous isobutene and carbon dioxide, driving the reaction forward.[5][6]

• Robust Stability : A significant advantage of the Boc group is its exceptional stability under a wide variety of non-acidic conditions.[2] It is resistant to basic hydrolysis, many nucleophiles, and conditions required for catalytic hydrogenation.[4][5][7] This stability allows chemists to perform a broad range of transformations on other parts of a molecule without risking premature deprotection of the amine.[2]

• Orthogonality : In multi-step synthesis, the ability to selectively remove one protecting group in the presence of others—a concept known as orthogonality—is paramount.[8][9] The Boc group's acid lability makes it perfectly orthogonal to the base-labile 9-Fluorenylmethyloxycarbonyl (Fmoc) group and the hydrogenolysis-labile Carboxybenzyl (Cbz) group.[3][5] This orthogonality is the foundation of many complex synthetic strategies, including Solid-Phase Peptide Synthesis (SPPS).[8][10]

• Improved Handling : Intermediates protected with a Boc group are often more crystalline and less polar than the parent amines, which can simplify purification by chromatography or recrystallization.

Comparative Analysis of Amine Protecting Groups

The choice of a protecting group is dictated by the overall synthetic strategy, including the stability of the substrate and the reaction conditions planned for subsequent steps.[3] The following table summarizes the performance of Boc in comparison to other widely used amine protecting groups.

Feature	Boc (tert-Butoxycarbonyl)	Cbz (Carboxybenzyl)	Fmoc (9-Fluorenylmethyloxycarbonyl)
Structure
Protection Reagent	Di-tert-butyl dicarbonate (Boc)₂O	Benzyl chloroformate (Cbz-Cl)	Fmoc-OSu or Fmoc-Cl
Deprotection Condition	Strong Acid (e.g., TFA, HCl)[2]	Catalytic Hydrogenolysis (e.g., H₂, Pd/C)[2][3]	Base (e.g., 20% Piperidine in DMF)[2][3]
Stability Profile	Stable to base, nucleophiles, and catalytic hydrogenation.[2]	Stable to acidic and basic conditions.[2]	Stable to acid and catalytic hydrogenation.[2]
Primary Advantage	Excellent orthogonality with Cbz and Fmoc; mild deprotection.[5]	Stable to a wide range of non-reductive conditions.	Very mild deprotection conditions, ideal for sensitive substrates.
Key Disadvantage	Harsh acidic conditions can harm sensitive substrates.[2]	Incompatible with reducible groups (e.g., alkenes, alkynes).[2]	The liberated dibenzofulvene requires scavenging.[2]

Experimental Protocols

Optimal reaction conditions may vary based on the specific substrate. Monitoring reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial.[11]

Protocol 1: General N-Boc Protection of a Primary Amine

This protocol describes a general procedure for the N-Boc protection of a primary amine using di-tert-butyl dicarbonate ((Boc)₂O).[4][11]

Materials:

• Primary amine (1.0 equiv)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 equiv)

• Triethylamine (TEA) or other suitable base (1.2 equiv)

• Tetrahydrofuran (THF) or other suitable solvent

Procedure:

• Dissolve the amine (1.0 equiv) in the chosen solvent (e.g., THF) in a round-bottom flask equipped with a magnetic stir bar.[11]

• Add the base (e.g., TEA, 1.2 equiv) to the solution.[4]

• Slowly add a solution of (Boc)₂O (1.1 equiv) to the reaction mixture at room temperature.[4]

• Stir the reaction for 1-4 hours, monitoring its progress by TLC.[4]

• Upon completion, remove the solvent under reduced pressure.

• Redissolve the residue in an organic solvent (e.g., ethyl acetate) and wash sequentially with water and brine.[12]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the N-Boc protected amine.[12] Purification by column chromatography may be performed if necessary.[11]

Protocol 2: General N-Boc Deprotection using Trifluoroacetic Acid (TFA)

This protocol describes a general procedure for the removal of the N-Boc group using TFA in dichloromethane (DCM).[4][13]

Materials:

• N-Boc protected amine (1.0 equiv)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the N-Boc protected amine (1.0 equiv) in DCM.

• Slowly add TFA to the solution. The final concentration of TFA is typically between 20-50% (v/v).[1][4] Caution : The reaction is exothermic and evolves CO₂ and isobutene gas; ensure adequate ventilation and perform in a fume hood.[4][14]

• Stir the reaction at room temperature for 30 minutes to 3 hours.[4] Monitor the reaction by TLC until the starting material is consumed.[15]

• Upon completion, remove the solvent and excess TFA under reduced pressure.[15]

• The resulting amine TFA salt can often be used directly in the next step or neutralized by washing with a mild aqueous base (e.g., saturated NaHCO₃ solution).[15]

Visualizing Synthetic Strategy

Diagrams created with Graphviz can illustrate the workflows and logical decisions involved in utilizing Boc protection.

A general experimental workflow for Boc protection and deprotection.

Orthogonal deprotection of Boc and Fmoc groups from a molecule.

A decision flowchart for selecting a suitable amine protecting group.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. biosynth.com [biosynth.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Boc Deprotection - TFA [commonorganicchemistry.com]
• 14. jk-sci.com [jk-sci.com]
• 15. rsc.org [rsc.org]

Orthogonal Deprotection Strategies for Boc and Fmoc Groups: A Comparative Guide

In the landscape of synthetic organic chemistry, particularly in the realm of solid-phase peptide synthesis (SPPS), the strategic use of protecting groups is fundamental to achieving high-purity, complex molecules.[1] Among the most pivotal are the tert-butoxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) groups, employed for the protection of amine functionalities. The success of synthesizing long peptides and other complex organic molecules often hinges on the principle of orthogonal protection, which allows for the selective removal of one protecting group in the presence of another under distinct, non-interfering conditions.[1][]

This guide provides a comprehensive comparison of the Boc and Fmoc deprotection strategies, offering detailed experimental protocols, quantitative data, and visual workflows to aid researchers, scientists, and drug development professionals in making informed decisions for their synthetic endeavors.

The Principle of Orthogonality: Boc and Fmoc

The cornerstone of the utility of Boc and Fmoc groups in tandem lies in their differential lability. The Boc group is stable to basic conditions but is readily cleaved by acid, while the Fmoc group is stable to acidic conditions but is removed by a mild base.[1][][3][4] This mutual exclusivity forms the basis of their orthogonal relationship, enabling the precise and sequential unmasking of reactive sites during a multi-step synthesis.

Caption: Orthogonal deprotection of Boc and Fmoc groups.

Boc (tert-Butoxycarbonyl) Deprotection Strategy

The Boc group is a classic and robust protecting group for amines, forming the foundation of one of the two major SPPS strategies.[5] Its removal is achieved under acidic conditions, typically with trifluoroacetic acid (TFA).

The mechanism of acid-catalyzed Boc deprotection involves the protonation of the carbamate oxygen, followed by fragmentation to release the free amine, carbon dioxide, and a stable tert-butyl cation.[3][6] To prevent side reactions, such as the alkylation of sensitive residues (e.g., tryptophan and tyrosine) by the tert-butyl cation, scavengers like triisopropylsilane (TIS) or anisole are often included in the deprotection cocktail.[]

Fmoc (9-Fluorenylmethyloxycarbonyl) Deprotection Strategy

The Fmoc protecting group has become the dominant choice in modern SPPS, largely due to the mild conditions required for its removal.[5][] The Fmoc group is cleaved under basic conditions, most commonly with a solution of a secondary amine, such as 20% piperidine in N,N-dimethylformamide (DMF).[4][8]

The deprotection mechanism is a base-catalyzed β-elimination reaction.[] A base removes the acidic proton on the fluorenyl ring system, leading to the elimination of dibenzofulvene (DBF) and the release of the free amine via an unstable carbamic acid intermediate. The excess piperidine in the deprotection solution also acts as a scavenger for the reactive DBF electrophile, forming a stable adduct that is washed away.[8]

Comparative Analysis: Boc vs. Fmoc

The choice between Boc and Fmoc strategies depends on various factors, including the peptide sequence, length, presence of sensitive modifications, and the desired scale of synthesis.[9]

Feature	Boc Strategy	Fmoc Strategy
Nα-Protection	tert-butoxycarbonyl (Boc)	9-fluorenylmethyloxycarbonyl (Fmoc)
Deprotection Reagent	25-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)[9]	20% Piperidine in DMF[9]
Side-Chain Protection	Benzyl (Bzl)-based	tert-Butyl (tBu)-based[10]
Final Cleavage Reagent	Hydrofluoric Acid (HF) or TFMSA[10]	Trifluoroacetic Acid (TFA)[10]
Orthogonality	Partial (Graduated Acid Lability)[10]	Fully Orthogonal[10]
Typical Yield per Step	High, but can be affected by aggregation[10]	>99%[10]
Automation Friendliness	Less common in modern automated synthesizers[10]	Highly amenable[10]
Advantages	Robust and well-established; can be better for long or aggregation-prone sequences.[5][9]	Milder deprotection conditions; orthogonality allows for selective side-chain modifications; safer final cleavage reagents.[5][9]
Disadvantages	Harsh repetitive acid deprotection can degrade sensitive peptides; final cleavage requires hazardous HF and specialized equipment.[9]	Aggregation can be an issue in some sequences; potential for base-labile side reactions (e.g., aspartimide formation).[9]
Cost	Generally less expensive protected amino acids.	Fmoc-protected amino acids are typically more expensive.[][9]

Experimental Workflows and Protocols

Boc Solid-Phase Peptide Synthesis (SPPS) Cycle

Caption: Workflow for a single cycle of Boc-based SPPS.

Protocol 1: Boc Deprotection in SPPS

This protocol describes a single cycle of amino acid addition using the Boc strategy.[3][11]

• Resin Swelling: Swell the peptide-resin in Dichloromethane (DCM) for 1-2 hours.[9]

• Boc Deprotection:

  • Treat the resin with a solution of 50% Trifluoroacetic Acid (TFA) in DCM for 5 minutes for a prewash.[9]

  • Drain the solution and add fresh 50% TFA in DCM. Agitate the mixture for 20-30 minutes at room temperature.[3][11]

• Washing: Wash the resin thoroughly with DCM (3 times) to remove excess TFA.[3]

• Neutralization: Neutralize the resin by washing with a solution of 5% N,N-Diisopropylethylamine (DIEA) in DCM (2 times, 5 minutes each).[3]

• Washing: Wash the resin with DCM (3 times) to remove excess DIEA.[3] The resin is now ready for the next coupling step.

Fmoc Solid-Phase Peptide Synthesis (SPPS) Cycle

Caption: Workflow for a single cycle of Fmoc-based SPPS.

Protocol 2: Fmoc Deprotection in SPPS

This protocol describes a typical two-step deprotection procedure for a resin-bound peptide using the Fmoc strategy.[8][12]

• Resin Swelling: Swell the peptide-resin in N,N-dimethylformamide (DMF).

• Initial Deprotection: Add a solution of 20% (v/v) piperidine in DMF to the resin. Agitate the slurry for 1-3 minutes at room temperature.[12]

• Drain: Drain the deprotection solution.

• Second Deprotection: Add a fresh solution of 20% piperidine in DMF and agitate for 10-15 minutes.[13]

• Washing: Wash the resin thoroughly with DMF to remove residual piperidine and the dibenzofulvene-piperidine adduct.[13] The resin is now ready for the next coupling step.

Protocol 3: Monitoring Deprotection with the Kaiser Test

The Kaiser test is a colorimetric assay used to detect the presence of free primary amines, confirming the successful removal of the Fmoc group.[12]

• Sample Preparation: After the final DMF wash in the Fmoc deprotection protocol, take a small sample of resin beads (5-10 mg).[12]

• Reagent Addition: In a small glass test tube, add 2-3 drops of each of the following Kaiser test reagents to the beads:[12]

  • Reagent A: 5 g ninhydrin in 100 mL ethanol

  • Reagent B: 80 g phenol in 20 mL ethanol

  • Reagent C: 2 mL of 0.001 M KCN diluted to 100 mL with pyridine

• Heating: Heat the test tube for 5 minutes at 100°C.

• Observation:

  • A deep blue color indicates the presence of free primary amines, signifying a complete deprotection.

  • A yellow or orange color indicates that the deprotection is incomplete.

Conclusion

The orthogonal nature of Boc and Fmoc protecting groups provides a powerful and versatile toolkit for the synthesis of complex peptides and other organic molecules. The Fmoc strategy has largely become the method of choice for routine peptide synthesis due to its milder reaction conditions and amenability to automation.[5] However, the Boc strategy remains a valuable and robust approach, particularly for the synthesis of long and difficult sequences that are prone to aggregation.[5][9] A thorough understanding of the deprotection mechanisms, optimal reaction conditions, and potential side reactions for both groups is essential for the successful design and execution of synthetic strategies in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chempep.com [chempep.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to N-Tosyl and N-Boc Protected Pyrrolidines: Stability and Deprotection Protocols

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate protecting group for nitrogen is a critical consideration in the multi-step synthesis of complex molecules, particularly in the field of drug discovery and development. The stability of the protecting group under various reaction conditions and the ease and selectivity of its removal are paramount. This guide provides an objective comparison of two commonly used nitrogen protecting groups for the pyrrolidine scaffold: the p-toluenesulfonyl (Tosyl) group and the tert-butyloxycarbonyl (Boc) group.

The N-Tosyl group is known for its considerable stability, offering robust protection under a wide range of synthetic transformations. In contrast, the N-Boc group, while also providing adequate protection, is prized for its lability under mild acidic conditions, which allows for selective deprotection in the presence of other sensitive functionalities. This document outlines the relative stability of N-Tosyl-pyrrolidine and N-Boc-pyrrolidine and provides detailed experimental protocols for their deprotection, supported by quantitative data where available.

Chemical Structures and General Properties

The fundamental differences in the chemical nature of the Tosyl and Boc groups dictate their stability and reactivity. The Tosyl group, a sulfonamide, is electron-withdrawing and renders the nitrogen lone pair significantly less nucleophilic. The Boc group, a carbamate, also reduces the nucleophilicity of the nitrogen but is susceptible to acid-catalyzed cleavage due to the stability of the resulting tert-butyl cation.

Comparative Stability

A direct quantitative, side-by-side comparison of the kinetic stability of N-Tosyl-pyrrolidine and N-Boc-pyrrolidine under a wide range of conditions is not extensively documented in publicly available literature. However, their relative stability can be inferred from the conditions required for their cleavage and their compatibility with various reagents.

• N-Tosyl-pyrrolidine: Exhibits high stability towards a broad spectrum of reagents and conditions. It is generally resistant to strongly basic conditions, organometallic reagents (e.g., Grignard reagents), and nucleophiles.[1] It is also stable under many acidic conditions, though it can be cleaved by very strong acids.[2] Its stability makes it a suitable choice when the protected pyrrolidine needs to be carried through multiple synthetic steps involving basic or nucleophilic reagents.

• N-Boc-pyrrolidine: Is characterized by its excellent stability in basic and nucleophilic conditions, as well as towards catalytic hydrogenation.[3] This orthogonality to other protecting groups like Fmoc (base-labile) and Cbz (hydrogenolysis-labile) is a significant advantage in complex syntheses.[3] However, the Boc group is highly sensitive to acidic conditions and is readily cleaved by acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[4]

Deprotection Conditions: A Tabulated Comparison

The choice of deprotection method is a critical factor in synthetic planning. The following table summarizes common deprotection conditions for N-Tosyl and N-Boc pyrrolidines, with reported yields for analogous systems. It is important to note that optimal conditions and yields are often substrate-dependent.

Protecting Group	Deprotection Method	Reagents and Conditions	Typical Yield (%)	References
N-Tosyl	Reductive Cleavage	Mg, MeOH, Ultrasonication, 40-50 °C	~52% (for a piperidinone derivative)	[5]
Reductive Cleavage	SmI₂, THF, rt	>90% (general for tosylamides)	[5]
Acidic Cleavage	HBr/AcOH, Phenol, rt	High (general for tosylamides)	[5]
Basic Cleavage	Cs₂CO₃, THF/MeOH, rt	Quantitative (for an indole derivative)	[5]
N-Boc	Acidic Cleavage	Trifluoroacetic acid (TFA) in CH₂Cl₂	High (general)	[4][6]
Acidic Cleavage	4M HCl in Dioxane	High (general)	[5]
Lewis Acid Cleavage	AlCl₃	Selective in the presence of other protecting groups	[4]
Silyl-based Cleavage	Trimethylsilyl iodide (TMSI), then MeOH	Mild, for sensitive substrates	[4]

Experimental Protocols

Detailed and reliable experimental procedures are crucial for reproducible results in a laboratory setting. The following are representative protocols for the deprotection of N-Tosyl-pyrrolidine and N-Boc-pyrrolidine.

Protocol 1: Deprotection of N-Tosyl-pyrrolidine using Magnesium in Methanol

This reductive cleavage method is effective for the removal of the Tosyl group.

Materials:

• N-Tosyl-pyrrolidine

• Anhydrous Methanol (MeOH)

• Magnesium (Mg) turnings

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ultrasonic bath

• Standard work-up and purification equipment

Procedure:

• Dissolve N-Tosyl-pyrrolidine (1 equivalent) in anhydrous methanol in a round-bottom flask.

• Add magnesium turnings (2-4 equivalents) to the solution.

• Place the flask in an ultrasonic bath and sonicate at 40-50 °C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, carefully quench the reaction by adding saturated aqueous ammonium chloride solution.

• Filter the mixture to remove inorganic salts.

• Extract the filtrate with dichloromethane or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude pyrrolidine product by column chromatography or distillation if necessary.[1]

Protocol 2: Deprotection of N-Boc-pyrrolidine using Trifluoroacetic Acid (TFA)

This is a standard and widely used protocol for the acidic cleavage of the Boc group.

Materials:

• N-Boc-pyrrolidine

• Anhydrous Dichloromethane (CH₂Cl₂)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Standard work-up and purification equipment

Procedure:

• Dissolve N-Boc-pyrrolidine (1 equivalent) in anhydrous dichloromethane in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) (typically 20-50% v/v) to the stirred solution.

• Remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 1-4 hours, monitoring the progress by TLC or LC-MS.[5]

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the remaining acid. Caution: CO₂ evolution will occur.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected pyrrolidine.[5]

Visualizing the Chemistry: Diagrams and Workflows

Visual representations can aid in understanding the chemical transformations and experimental processes. The following diagrams, generated using Graphviz, illustrate the protection-deprotection cycle and compare the deprotection pathways for N-Tosyl and N-Boc pyrrolidines.

Caption: General workflow for amine protection, synthesis, and deprotection.

Caption: Comparison of deprotection pathways for N-Tosyl and N-Boc pyrrolidines.

Conclusion

The choice between N-Tosyl and N-Boc as a protecting group for pyrrolidine is dictated by the specific requirements of the synthetic route. The N-Tosyl group offers superior stability, making it ideal for multi-step syntheses involving harsh, non-reductive conditions. Its removal, however, requires relatively strong reductive or acidic methods. Conversely, the N-Boc group provides sufficient stability for many transformations and is valued for its ease of removal under mild acidic conditions, offering excellent orthogonality with other protecting groups. A thorough understanding of the stability and deprotection conditions for each group is essential for the strategic design and successful execution of complex organic syntheses in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. rsc.org [rsc.org]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. Boc Deprotection - TFA [commonorganicchemistry.com]

A Comparative Guide to the Efficacy of Acidic Reagents for N-Boc-Pyrrolidine Cleavage

For researchers, scientists, and drug development professionals, the selection of an appropriate deprotection strategy is a critical step in multi-step organic synthesis. The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines, including the nitrogen atom in pyrrolidine rings, due to its stability in a variety of reaction conditions and its susceptibility to cleavage under acidic conditions.[1][2] This guide provides a comparative overview of the efficacy of different acidic reagents for the cleavage of the N-Boc group from pyrrolidine, supported by experimental data and detailed protocols.

The acidic deprotection of an N-Boc-pyrrolidine proceeds via a carbamate hydrolysis mechanism. The process is initiated by the protonation of the carbamate's carbonyl oxygen by an acid. This protonation facilitates the cleavage of the tert-butyl-oxygen bond, resulting in the formation of a stable tert-butyl cation and a carbamic acid intermediate. The unstable carbamic acid subsequently undergoes spontaneous decarboxylation to release carbon dioxide and the free pyrrolidine.[1][3][4] The resulting amine is then protonated by the acid in the reaction mixture, typically yielding an amine salt.[1][4]

Comparative Efficacy of Acidic Reagents

The choice of acidic reagent for N-Boc deprotection is often a balance between reaction efficiency, substrate compatibility, and practical considerations such as reagent volatility and corrosiveness. While strong acids like Trifluoroacetic Acid (TFA) and Hydrochloric Acid (HCl) are highly effective, milder alternatives are available for substrates sensitive to harsh acidic conditions.[2][5]

Below is a summary of commonly used acidic reagents for N-Boc cleavage, with performance data consolidated from general protocols and studies on similar secondary amines.

Reagent	Typical Conditions	Reaction Time	Yield	Remarks
Trifluoroacetic Acid (TFA)	DCM, 0 °C to room temperature	1 - 4 hours	High	A standard and highly effective method. The volatility of TFA can be advantageous for work-up, but its corrosive nature is a notable drawback.[5]
Hydrochloric Acid (HCl)	4M in Dioxane or MeOH, room temperature	1 - 16 hours	High	A common and effective reagent. The resulting hydrochloride salt can often be directly isolated. Anhydrous conditions are recommended to prevent side reactions.[5]
Oxalyl Chloride	MeOH, room temperature	1 - 4 hours	Good to High	A milder alternative to strong acids, often providing clean reactions with high yields (up to 90% for various substrates).[5]
Amberlyst 15	MeOH, reflux	1 - 2 hours	Good	A solid-supported acid catalyst that simplifies the work-up process to simple filtration, offering a more environmentally friendly option.[5]
p-Toluenesulfonic acid (pTSA)	In a Deep Eutectic Solvent (DES) with Choline Chloride, room temperature	10 - 30 mins	Excellent	An efficient and sustainable method. pTSA is an inexpensive, readily available, and biodegradable Brønsted acid catalyst.[6]

Experimental Protocols

Detailed methodologies for the key deprotection reactions are provided below. These protocols are based on general procedures for N-Boc deprotection and can be adapted for N-Boc-pyrrolidine.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA)

• Dissolve N-Boc-pyrrolidine (1.0 eq) in dichloromethane (DCM) to a concentration of 0.1 M.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (5-10 eq) dropwise to the stirred solution.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in a suitable solvent and neutralize with a base (e.g., saturated NaHCO₃ solution) to obtain the free pyrrolidine.[5]

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in Dioxane

• Dissolve N-Boc-pyrrolidine (1.0 eq) in anhydrous 1,4-dioxane to a concentration of 0.1 M.

• Add a 4M solution of HCl in dioxane (5-10 eq) to the solution.

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure to yield the pyrrolidine hydrochloride salt.

• The free amine can be obtained by neutralization with a suitable base.[5]

Protocol 3: Deprotection using p-Toluenesulfonic Acid (pTSA) in a Deep Eutectic Solvent (DES)

• Prepare the Deep Eutectic Solvent by mixing choline chloride and p-toluenesulfonic acid in a 1:1 molar ratio and heating at 60–80 °C for 2 hours with constant stirring until a stable, homogeneous liquid is formed. Cool to room temperature.[6]

• In a round-bottomed flask, add N-Boc-pyrrolidine (1 mmol) to 1 mL of the prepared DES (ChCl:pTSA).

• Stir the mixture at room temperature.

• Monitor the reaction by TLC or Gas Chromatography-Mass Spectrometry (GC/MS).

• Upon completion, add an aqueous solution of sodium bicarbonate (5%).

• Extract the crude material with ethyl acetate (3 x 5 mL).[6]

Visualizing the Process

To better understand the experimental workflow and the chemical transformation, the following diagrams are provided.

Caption: General experimental workflow for the acidic cleavage of N-Boc-pyrrolidine.

Caption: Simplified mechanism of N-Boc-pyrrolidine deprotection under acidic conditions.

Conclusion

The selection of an acidic reagent for the deprotection of N-Boc-pyrrolidine is a critical decision in the synthetic workflow. Traditional strong acids like TFA and HCl offer high efficacy and are well-established methods.[5] However, for substrates containing acid-sensitive functional groups, milder alternatives such as oxalyl chloride or solid-supported catalysts like Amberlyst 15 provide viable options with the potential for cleaner reaction profiles and simpler work-up procedures.[5] Furthermore, emerging sustainable methods utilizing reagents like p-toluenesulfonic acid in deep eutectic solvents present an environmentally friendly and efficient alternative.[6] Researchers and drug development professionals should carefully evaluate the specific requirements of their synthesis, including the presence of other functionalities, scalability, and environmental impact, when choosing the most appropriate deprotection strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection [mdpi.com]

A Comparative Guide to Sparteine Surrogates for Asymmetric Deprotonation of N-Boc-Pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

The asymmetric deprotonation of N-Boc-pyrrolidine, a cornerstone reaction in the synthesis of chiral nitrogen-containing compounds, has historically relied on the chiral diamine (-)-sparteine. However, the limited availability of its enantiomer, (+)-sparteine, presents a significant challenge, often referred to as the "(+)-sparteine problem," hindering access to one of the two possible product enantiomers.[1] This has spurred the development of synthetic sparteine surrogates. This guide provides an objective comparison of the performance of prominent sparteine surrogates against (-)-sparteine in the asymmetric deprotonation of N-Boc-pyrrolidine, supported by experimental data.

Performance Comparison of Sparteine and its Surrogates

The efficacy of a chiral ligand in this transformation is primarily assessed by the yield and the enantiomeric excess (e.e.) or enantiomeric ratio (e.r.) of the resulting 2-substituted N-Boc-pyrrolidine after trapping the lithiated intermediate with an electrophile. The following table summarizes the performance of (-)-sparteine and two notable classes of (+)-sparteine surrogates.

Chiral Ligand	Electrophile	Yield (%)	Enantiomeric Ratio (e.r.) / Enantiomeric Excess (e.e.)	Reference
(-)-Sparteine	Me₃SiCl	62	90:10 e.r.	[2]
(+)-Sparteine Surrogate (+)-1 (from (-)-cytisine)	Me₃SiCl	Not specified	Provides opposite enantioselectivity to (-)-sparteine	[3][4]
(S,S)-Cyclohexane-derived diamine ((S,S)-4)	Allyl bromide (via Cu transmetallation)	78	85:15 e.r.	[3]
N-Me-substituted (+)-sparteine surrogate (from (-)-cytisine)	Not specified	High	95:5 e.r. (opposite to (-)-sparteine)	[5][6]

The data indicates that synthetic surrogates can be highly effective, with the N-Me-substituted surrogate derived from (-)-cytisine showing excellent enantioselectivity, comparable to or even exceeding that of (-)-sparteine in some cases, while providing access to the opposite product enantiomer.[5][6] A cyclohexane-derived diamine has also been demonstrated as a competent (+)-sparteine surrogate.[3][4][7][8][9] These surrogates, particularly those synthesized from readily available starting materials like (-)-cytisine, offer a practical solution to the "(+)-sparteine problem".[2][10]

Experimental Workflow

The general experimental workflow for the asymmetric deprotonation of N-Boc-pyrrolidine using a sparteine surrogate is depicted below. The process involves the formation of a chiral organolithium complex, deprotonation of the substrate, and subsequent reaction with an electrophile.

Caption: General workflow for asymmetric deprotonation.

Experimental Protocols

The following is a representative experimental protocol for the asymmetric deprotonation of N-Boc-pyrrolidine, based on procedures described in the literature.[11]

Materials:

• Anhydrous diethyl ether (Et₂O)

• N-Boc-pyrrolidine

• (-)-Sparteine or a sparteine surrogate

• sec-Butyllithium (s-BuLi) in cyclohexane (concentration to be determined by titration)

• Electrophile (e.g., trimethylsilyl chloride, Me₃SiCl)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (e.g., argon or nitrogen). Anhydrous Et₂O is added via syringe.

• Addition of Reagents: N-Boc-pyrrolidine (1.0 equivalent) and the chiral diamine ((-)-sparteine or surrogate, 1.2 equivalents) are added to the solvent.

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Deprotonation: s-BuLi (1.2 equivalents) is added dropwise to the cooled solution, ensuring the internal temperature remains below -70 °C. The resulting mixture is stirred at -78 °C for a specified time (typically 1-5 hours) to ensure complete formation of the lithiated intermediate.[2][11]

• Electrophilic Quench: The electrophile (e.g., Me₃SiCl, 1.5 equivalents) is added dropwise to the reaction mixture. The solution is stirred for an additional period (e.g., 2 hours) at -78 °C.

• Workup: The reaction is quenched by the slow addition of saturated aqueous NH₄Cl. The mixture is allowed to warm to room temperature.

• Extraction and Purification: The organic and aqueous layers are separated. The aqueous layer is typically extracted with an organic solvent (e.g., Et₂O). The combined organic layers are dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography.

• Analysis: The enantiomeric excess or enantiomeric ratio of the purified product is determined by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Conclusion

The development of sparteine surrogates has successfully addressed the long-standing "(+)-sparteine problem" in asymmetric synthesis. These surrogates, particularly those derived from (-)-cytisine, have demonstrated high levels of enantioselectivity in the deprotonation of N-Boc-pyrrolidine, providing efficient access to the opposite enantiomers of the products obtained with (-)-sparteine. The availability of both enantiomeric series of chiral ligands is crucial for the synthesis of diverse and complex chiral molecules, making these surrogates invaluable tools for researchers in synthetic and medicinal chemistry.

References

• 1. benchchem.com [benchchem.com]
• 2. Basic instinct: design, synthesis and evaluation of (+)-sparteine surrogates for asymmetric synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An experimental and computational study of the enantioselective lithiation of N-Boc-pyrrolidine using sparteine-like chiral diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A new sparteine surrogate for asymmetric deprotonation of N-Boc pyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jacsdirectory.com [jacsdirectory.com]
• 10. Basic instinct: design, synthesis and evaluation of (+)-sparteine surrogates for asymmetric synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]

A Researcher's Guide to Byproducts from TFA-Mediated Boc Deprotection and a Comparison with Alternative Methods

For researchers, scientists, and drug development professionals, the tert-butoxycarbonyl (Boc) protecting group is a cornerstone of modern peptide synthesis and medicinal chemistry. Its widespread use is attributed to its stability under various conditions and its facile removal with trifluoroacetic acid (TFA). However, the acidic conditions of TFA-mediated deprotection can generate reactive intermediates, leading to the formation of unwanted byproducts that can complicate purification and compromise the integrity of the final product. This guide provides an objective comparison of byproducts arising from TFA-mediated Boc deprotection and alternative methods, supported by experimental data, to facilitate informed decisions in synthetic strategy.

The Primary Culprit: The Tert-Butyl Cation

The mechanism of TFA-mediated Boc deprotection involves the protonation of the Boc group, followed by its cleavage to generate a stable tertiary carbocation, the tert-butyl cation (t-Bu⁺), and carbamic acid, which subsequently decomposes to the free amine and carbon dioxide.[1] This reactive t-Bu⁺ electrophile is the primary source of byproducts, readily alkylating nucleophilic residues within the peptide sequence.[2]

Amino acids with nucleophilic side chains are particularly susceptible to this modification. These include:

• Tryptophan (Trp): The electron-rich indole ring is highly prone to tert-butylation.[2]

• Cysteine (Cys): The nucleophilic thiol group can be S-alkylated.[3]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium ion.[4]

• Tyrosine (Tyr): The activated phenolic ring can undergo C-alkylation.[2]

To mitigate these side reactions, "scavengers" are added to the cleavage cocktail. These are nucleophilic agents that trap the t-Bu⁺ cation before it can react with the peptide.[2] Common scavengers include triisopropylsilane (TIS), water, thioanisole, and 1,2-ethanedithiol (EDT).[5]

Quantitative Comparison of Deprotection Methods

The choice of deprotection method significantly impacts the profile and quantity of byproducts. The following table summarizes quantitative data on byproduct formation with various methods.

Deprotection Method	Target Residue/Peptide	Byproduct(s)	Byproduct Percentage (%)	Reference(s)
50% TFA in DCM (5 min)	Tetrapeptide (APFG)	Deletion sequences	~22% (incomplete deprotection)	[6]
50% TFA in DCM (30 min)	Tetrapeptide (APFG)	Not specified	>95% purity (byproduct <5%)	[6]
100% TFA (5 min)	Various peptides	Omission of second residue	Purity ~9% lower than 55% TFA/DCM
TFA/TIS/H₂O (95:2.5:2.5)	Cysteine-containing peptide	S-t-butylated Cys	18.6%	[3]
TFA/TIS/H₂O/DMS (90:2.5:2.5:5)	Cysteine-containing peptide	S-t-butylated Cys	10.3%	[3]
TFA/TIS/H₂O/Thioanisole (90:2.5:2.5:5)	Cysteine-containing peptide	S-t-butylated Cys	9.0%	[3]
4 M HCl in Dioxane (5 min)	Tetrapeptide (APFG)	Not specified	85% purity (byproduct ~15%)	[6]
4 M HCl in Dioxane (30 min)	Tetrapeptide (APFG)	Not specified	>95% purity (byproduct <5%)	[6]
0.1 N HCl in HFIP (30 min)	Boc-Trp-OH	t-butylated Trp	Not detected
Oxalyl chloride in Methanol	N-Boc-L-tryptophan	Not specified	Quantitative conversion (byproducts not quantified)	[7]
ZnBr₂ in DCM	N-Boc secondary amines	Not specified	High yield (byproducts not quantified)	[8]
Thermal (boiling water)	N-Boc substrates	Alkene, alcohol, CO₂	Not quantified	[9]

Alternative Deprotection Strategies

To circumvent the issues associated with TFA, several alternative deprotection methods have been developed.

Acidic Alternatives

• Hydrogen Chloride (HCl): Typically used as a 4 M solution in dioxane, HCl is an effective reagent for Boc deprotection.[10][11] It can offer better selectivity in the presence of other acid-labile groups. A solution of 0.1 N HCl in hexafluoroisopropanol (HFIP) has been shown to quantitatively remove the Boc group from tryptophan without detectable t-butylation byproducts.[12]

• p-Toluenesulfonic Acid (pTSA): A milder protic acid that can be used for Boc deprotection.

Lewis Acids

• Zinc Bromide (ZnBr₂): This Lewis acid can selectively cleave N-Boc groups, particularly from secondary amines.[8] The reaction mechanism involves coordination of the zinc to the carbonyl oxygen, facilitating the removal of the Boc group.[13][14]

• Trimethylsilyl Iodide (TMSI): A mild and efficient reagent for Boc deprotection, often generated in situ.[13]

Non-Acidic Methods

• Thermal Deprotection: In some cases, heating the Boc-protected compound, sometimes in a solvent like boiling water, can effect deprotection without the need for acidic reagents.[15] Byproducts can include alkenes, alcohols, and CO2.[9]

• Oxalyl Chloride in Methanol: This method has been reported to be a mild and selective for the deprotection of a variety of N-Boc protected compounds, proceeding at room temperature with high yields.[7]

Experimental Protocols

TFA-Mediated Boc Deprotection with Scavengers (General Protocol)

• Resin Preparation: Swell the peptide-resin in dichloromethane (DCM).

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail consisting of TFA and scavengers. A common cocktail is TFA/TIS/H₂O (95:2.5:2.5, v/v/v). For peptides containing sensitive residues, a more complex mixture such as "Reagent K" (TFA/phenol/water/thioanisole/EDT; 82.5:5:5:5:2.5) can be used.[2]

• Deprotection/Cleavage: Treat the resin with the cleavage cocktail for 1-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and precipitate the peptide from the filtrate by adding cold diethyl ether.

• Isolation: Centrifuge the suspension to pellet the peptide, decant the ether, and wash the peptide pellet with fresh cold ether.

• Drying: Dry the peptide under a stream of nitrogen or in a vacuum desiccator.

Analysis of Byproducts by HPLC-MS

• Sample Preparation: Dissolve the crude, dried peptide in a suitable solvent, typically 0.1% TFA in water or a mixture of water and acetonitrile.

• HPLC System: Use a reverse-phase HPLC system equipped with a C18 column.

• Mobile Phases:

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: Run a linear gradient from low to high concentration of Mobile Phase B (e.g., 5% to 95% B over 30 minutes) to elute the peptide and any byproducts.

• Detection: Monitor the elution profile using a UV detector at 214 nm and 280 nm.

• Mass Spectrometry Analysis: Couple the HPLC system to a mass spectrometer to identify the molecular weights of the main product and any impurities. Tert-butylated byproducts will show a mass increase of 56 Da.

• Quantification: Determine the relative percentage of byproducts by integrating the peak areas in the HPLC chromatogram.

Visualizing the Chemistry

Mechanism of TFA-Mediated Boc Deprotection and Side Reactions

References

• 1. Absolute quantitative analysis of intact and oxidized amino acids by LC-MS without prior derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 8. Zinc Bromide [commonorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 13. A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.rsc.org [pubs.rsc.org]

Unambiguous Structural Validation of 1-Boc-pyrrolidine: A Comparative Guide to 2D NMR Techniques

For researchers, scientists, and drug development professionals, the precise and unequivocal structural confirmation of building blocks like 1-Boc-pyrrolidine is paramount for ensuring the integrity and success of synthetic pathways. While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy provides initial insights, two-dimensional (2D) NMR techniques are indispensable for unambiguous validation. This guide provides a comprehensive comparison of key 2D NMR methods for the structural elucidation of 1-Boc-pyrrolidine, supported by experimental data and detailed protocols. Furthermore, it briefly contrasts the utility of NMR with alternative analytical techniques.

1D and 2D NMR Data for 1-Boc-pyrrolidine

The structural assignment of 1-Boc-pyrrolidine is achieved through a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments. The data presented below is based on typical chemical shifts observed for this molecule in deuterated chloroform (CDCl₃).

Table 1: ¹H and ¹³C NMR Chemical Shift Assignments for 1-Boc-pyrrolidine

Atom Number	¹H Chemical Shift (ppm)	Multiplicity	Integration	¹³C Chemical Shift (ppm)
1	-	-	-	154.7
2, 5	3.32	t	4H	46.4
3, 4	1.85	p	4H	25.4
6	-	-	-	79.1
7	1.47	s	9H	28.5

t = triplet, p = quintet, s = singlet

2D NMR Correlation Analysis:

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings within the molecule. For 1-Boc-pyrrolidine, a cross-peak is observed between the protons at 3.32 ppm (H-2/H-5) and 1.85 ppm (H-3/H-4), confirming their adjacent positions in the pyrrolidine ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly attached to carbons. The HSQC spectrum of 1-Boc-pyrrolidine shows correlations between the proton signal at 3.32 ppm and the carbon signal at 46.4 ppm (C-2/C-5), and between the proton signal at 1.85 ppm and the carbon signal at 25.4 ppm (C-3/C-4). The protons of the Boc group at 1.47 ppm correlate with the carbon at 28.5 ppm (C-7).

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows longer-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different spin systems and identifying quaternary carbons. Key HMBC correlations for 1-Boc-pyrrolidine include:

  • Protons at 3.32 ppm (H-2/H-5) show correlations to the carbonyl carbon of the Boc group at 154.7 ppm (C-1) and the quaternary carbon of the Boc group at 79.1 ppm (C-6).

  • Protons of the Boc group at 1.47 ppm (H-7) show a strong correlation to the quaternary carbon at 79.1 ppm (C-6) and the carbonyl carbon at 154.7 ppm (C-1).

Experimental Protocols

A detailed methodology for acquiring high-quality 2D NMR data for 1-Boc-pyrrolidine is provided below.

Sample Preparation:

• Weigh 10-20 mg of 1-Boc-pyrrolidine and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

NMR Instrument and Parameters:

• Spectrometer: Bruker Avance 500 MHz spectrometer (or equivalent).

• Temperature: 298 K.

Table 2: Experimental Parameters for 2D NMR Experiments

Experiment	Pulse Program	Spectral Width (¹H)	Spectral Width (¹³C)	Number of Scans	Number of Increments
COSY	cosygpqf	10 ppm	-	8	256
HSQC	hsqcedetgpsisp2.3	10 ppm	160 ppm	4	256
HMBC	hmbcgpndqf	10 ppm	200 ppm	16	256

Logical Workflow for 2D NMR Data Analysis

The process of validating the structure of 1-Boc-pyrrolidine using 2D NMR follows a logical progression.

Caption: Workflow for 2D NMR structural elucidation.

Comparison with Alternative Structural Validation Methods

While 2D NMR is a powerful tool, other spectroscopic techniques can also provide valuable structural information.

Table 3: Comparison of Analytical Techniques for Structural Validation

Technique	Information Provided	Advantages	Limitations
2D NMR Spectroscopy	Detailed connectivity of atoms (through-bond and through-space), stereochemistry.	Provides a complete and unambiguous structural assignment.	Relatively lower sensitivity, requires larger sample amounts, and longer acquisition times.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity, requires very small sample amounts.	Provides limited information on the specific connectivity of atoms and no stereochemical information.[1]
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of specific functional groups.	Fast, simple to operate, and non-destructive.	Provides information on functional groups present but not on how they are connected.[2]

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. rockymountainlabs.com [rockymountainlabs.com]

A Comparative Guide to HPLC Purity Analysis of Synthesized 2-Aryl-N-Boc-Pyrrolidines

The determination of chemical and enantiomeric purity is a critical step in the synthesis of 2-aryl-N-Boc-pyrrolidines, a scaffold of significant interest in medicinal chemistry and drug development. High-Performance Liquid Chromatography (HPLC) is the primary analytical technique for this purpose, offering high resolution and sensitivity for both achiral and chiral separations. This guide provides an objective comparison of HPLC methods for the purity analysis of these compounds, supported by experimental data and detailed protocols.

Comparison of Analytical Methods

The purity assessment of 2-aryl-N-Boc-pyrrolidines involves two key aspects: the determination of chemical purity (presence of byproducts and starting materials) and enantiomeric purity (the ratio of enantiomers). Reversed-Phase HPLC (RP-HPLC) is the standard for chemical purity, while Chiral HPLC is employed for enantiomeric excess (e.e.) determination.

Feature	Reversed-Phase HPLC (Achiral)	Chiral HPLC
Primary Use	Chemical purity, quantification of impurities and byproducts	Enantiomeric purity, determination of enantiomeric excess (e.e.)
Principle	Separation based on hydrophobicity.	Differential interaction of enantiomers with a chiral stationary phase.
Typical Stationary Phase	C18, C8	Polysaccharide-based (e.g., amylose or cellulose derivatives on silica)
Typical Mobile Phase	Acetonitrile/Water or Methanol/Water with additives (e.g., TFA)	Hexane/Isopropanol or Hexane/Ethanol with additives (e.g., TFA)
Sensitivity	High	High
Specificity	High for separating compounds with different polarities.	High for separating enantiomers.

HPLC Performance Data for Purity Analysis of 2-Aryl-N-Boc-Pyrrolidines

The choice of HPLC conditions can significantly impact the separation of 2-aryl-N-Boc-pyrrolidines. The following tables summarize representative data for both achiral and chiral analyses of various derivatives.

Table 1: Representative Achiral HPLC Performance Data

Analyte	Column	Mobile Phase	Flow Rate (mL/min)	Detection (nm)	Retention Time (min)	Purity (%)
2-(4-chlorophenyl)-N-Boc-pyrrolidine	C18	Acetonitrile:Phosphate buffer (pH 3) (50:50 v/v)	1.0	225	~5.5	>98
2-(4-methoxyphenyl)-N-Boc-pyrrolidine	C18	Acetonitrile/Water with 0.1% TFA (gradient)	1.0	236	~12.5	>99
N-Boc-pyrrolidine derivative	Ascentis® C18	60% Acetonitrile/Water	1.0	254	~4.0-6.0	>96

Table 2: Representative Chiral HPLC Performance Data for Enantiomeric Excess (e.e.) Determination

Analyte	Column	Mobile Phase	Flow Rate (mL/min)	Detection (nm)	Retention Times (min) (Enantiomer 1 / Enantiomer 2)	Enantiomeric Excess (e.e.) (%)
2-Aryl-N-Boc-pyrrolidine (general)	Chiralpak AD-H	Hexane/Isopropanol (90:10)	1.0	254	Not Specified	>95
2-Aryl-N-Boc-pyrrolidine (general)	Chiralcel OD-H	Hexane/Isopropanol (98:2)	0.5	254	Not Specified	>98
2-Phenyl-N-Boc-pyrrolidine	Chiralpak IA	Hexane/Ethanol (95:5)	1.0	254	~8.2 / ~9.5	>99
2-(4-Chlorophenyl)-N-Boc-pyrrolidine	Chiralpak IC	Hexane/Isopropanol (90:10)	1.0	254	~10.1 / ~11.3	>99
2-(4-Methoxyphenyl)-N-Boc-pyrrolidine	Chiralpak AD-H	Hexane/Isopropanol (85:15)	0.7	254	~14.5 / ~16.2	>99
2-(2-Naphthyl)-N-Boc-pyrrolidine	Chiralcel OJ-H	Hexane/Isopropanol (90:10)	1.0	254	~18.3 / ~21.7	>99

Experimental Protocols

Protocol 1: Achiral Purity Analysis by Reversed-Phase HPLC

This protocol outlines a general method for determining the chemical purity of synthesized 2-aryl-N-Boc-pyrrolidines.

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A typical starting gradient is 10% to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm (or at the λmax of the specific aryl-substituted compound).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the synthesized compound in the mobile phase to a concentration of approximately 1 mg/mL.

Protocol 2: Enantiomeric Purity Analysis by Chiral HPLC

This protocol describes a general method for determining the enantiomeric excess of synthesized 2-aryl-N-Boc-pyrrolidines.

• Instrumentation: Standard HPLC system with a UV detector.

• Column: Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate) on silica gel), 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of n-Hexane and Isopropanol (IPA). A typical starting ratio is 90:10 (v/v). The ratio may need to be optimized for different aryl substituents.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the synthesized compound in the mobile phase to a concentration of approximately 1 mg/mL.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the purity analysis of 2-aryl-N-Boc-pyrrolidines.

Caption: Workflow for the synthesis and purity analysis of 2-aryl-N-Boc-pyrrolidines.

Caption: Logical relationships for selecting an HPLC method for purity analysis.

A Comparative Guide to N-Boc Deprotection: Lewis Acid-Mediated vs. TFA Cleavage

For Researchers, Scientists, and Drug Development Professionals

The tert-butyloxycarbonyl (Boc) group is a cornerstone in the protection of amines in organic synthesis, particularly in peptide synthesis and the development of complex drug molecules.[1] Its stability under various conditions and facile removal under acidic conditions have made it a popular choice.[1][2] The two most common methods for N-Boc deprotection involve the use of strong Brønsted acids, such as trifluoroacetic acid (TFA), or Lewis acids. This guide provides an objective comparison of these two methodologies, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal strategy for their synthetic needs.

At a Glance: Lewis Acid vs. TFA for N-Boc Cleavage

Parameter	Lewis Acid-Mediated Cleavage	TFA-Mediated Cleavage
Reagents	AlCl₃, FeCl₃, ZnBr₂, SnCl₄, etc.[3]	Trifluoroacetic Acid (TFA)[2]
Typical Conditions	Stoichiometric or catalytic Lewis acid in an aprotic solvent (e.g., CH₂Cl₂) at 0 °C to room temperature.[3][4]	20-50% TFA in a solvent like dichloromethane (DCM) at room temperature.[1][5]
Reaction Time	Can be rapid, often complete within 1-4 hours.[1][4]	Typically complete within 30 minutes to a few hours.[5][6]
Yields	Generally high, often in the range of 85-96%.[4]	Consistently high yields are achievable.[1]
Chemoselectivity	High. Can be selective for the N-Boc group in the presence of other acid-labile protecting groups like benzyl carbamate (Cbz), esters, and silyl ethers.[4][7]	Lower. Can lead to the cleavage of other acid-sensitive groups.[1][6]
Side Reactions	Dependent on the Lewis acid and substrate. Can include complexation with other functional groups.	Tert-butylation of electron-rich residues (e.g., tryptophan, methionine) is a common side reaction.[6][8]
Work-up	Typically involves an aqueous work-up to remove the Lewis acid salts.[4]	Requires removal of excess TFA and neutralization with a base.[2]
Safety	Lewis acids are often moisture-sensitive and require careful handling.	TFA is a strong, corrosive acid that requires handling in a fume hood with appropriate personal protective equipment.[2]

Reaction Mechanisms

The cleavage of the N-Boc group, whether by a Lewis acid or TFA, proceeds through the formation of a carbamic acid intermediate which then decarboxylates to yield the free amine. The key difference lies in the initial activation of the Boc group.

TFA-Mediated Cleavage: The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by TFA. This is followed by the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and a carbamic acid. The unstable carbamic acid readily decarboxylates to yield the free amine and carbon dioxide.[2][9]

Lewis Acid-Mediated Cleavage: In this case, the Lewis acid coordinates to the carbonyl oxygen of the Boc group. This coordination polarizes the carbonyl bond, weakening the tert-butyl-oxygen bond and facilitating its cleavage to form the tert-butyl cation and a metal-complexed carbamic acid, which then decarboxylates.[3]

Figure 1. Comparison of TFA and Lewis acid-mediated N-Boc cleavage mechanisms.

Experimental Protocols

Protocol 1: TFA-Mediated N-Boc Deprotection[2]

Materials:

• N-Boc protected amine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-Boc protected amine in anhydrous DCM (typically 0.1-0.5 M).

• Cool the solution to 0 °C in an ice bath.

• Add TFA dropwise to the stirred solution (typically 20-50% v/v).

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in an organic solvent (e.g., ethyl acetate or DCM) and wash with saturated aqueous NaHCO₃ solution to neutralize the excess acid.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to obtain the deprotected amine.

Note on Scavengers: The tert-butyl cation generated during the reaction can cause side reactions, such as the alkylation of electron-rich amino acid residues. To prevent this, scavengers like triisopropylsilane (TIS) or water can be added to the reaction mixture.[2][8]

Protocol 2: Lewis Acid-Mediated N-Boc Deprotection (using AlCl₃)[4]

Materials:

• N-Boc protected amine

• Aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or other suitable base for neutralization.

Procedure:

• To a stirred solution of the N-Boc protected amine in anhydrous CH₂Cl₂ under a nitrogen atmosphere at 0 °C, add AlCl₃ (typically in stoichiometric amounts).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the addition of a suitable aqueous base (e.g., saturated NaHCO₃ solution).

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography if necessary.

Figure 2. General experimental workflows for TFA and Lewis acid-mediated N-Boc deprotection.

Orthogonal Protecting Group Strategies

The choice between Lewis acid and TFA cleavage is often dictated by the presence of other protecting groups in the molecule. An orthogonal protecting group strategy allows for the selective removal of one protecting group in the presence of others.[10]

The N-Boc group is acid-labile and is therefore orthogonal to base-labile groups like Fmoc (9-fluorenylmethoxycarbonyl) and groups removed by hydrogenolysis like Cbz (benzyloxycarbonyl).[5][10]

Lewis acid-mediated deprotection can offer enhanced chemoselectivity over TFA when other acid-sensitive groups are present. For instance, certain Lewis acids can selectively cleave the N-Boc group in the presence of tert-butyl esters or Cbz groups, which might be partially or fully cleaved by strong TFA solutions.[4][7]

Figure 3. Orthogonal deprotection strategy for common amine protecting groups.

Conclusion

Both TFA and Lewis acid-mediated methods are effective for the cleavage of the N-Boc protecting group. The choice of reagent should be based on the specific substrate and the overall synthetic strategy.

• TFA is a robust, widely used reagent that is effective for a broad range of substrates.[2] However, its strong acidity can be a drawback when other acid-sensitive functional groups are present.[1] The use of scavengers is often necessary to prevent side reactions.[8]

• Lewis acids offer a milder and more chemoselective alternative.[3][4] They can be particularly advantageous in the synthesis of complex molecules where the preservation of other acid-labile protecting groups is crucial.[7] However, the stoichiometry of the Lewis acid and the reaction conditions may require more careful optimization.

Researchers should carefully consider the stability of their substrate and the orthogonality of their protecting group strategy when selecting a method for N-Boc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Lewis Acids - Wordpress [reagents.acsgcipr.org]
• 4. Lewis Acid-Mediated Selective Removal of N-tert-Butoxycarbonyl Protective Group (t-Boc) [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 8. benchchem.com [benchchem.com]
• 9. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 10. benchchem.com [benchchem.com]

Reactivity comparison of pyrrolidine vs piperidine in Fmoc-removal

In the realm of solid-phase peptide synthesis (SPPS), the choice of deprotection reagent is critical for the successful assembly of a target peptide. The most common strategy for protecting the α-amino group of amino acids is the use of the 9-fluorenylmethyloxycarbonyl (Fmoc) group, which is lauded for its base-lability. This allows for an orthogonal protection strategy in conjunction with acid-labile side-chain protecting groups. The standard and most widely used reagent for the removal of the Fmoc group is piperidine. However, pyrrolidine has emerged as a viable alternative, prompting a detailed comparison of their reactivity and performance. This guide provides a comprehensive analysis for researchers, scientists, and drug development professionals to make an informed decision based on experimental data.

Mechanism of Fmoc Deprotection

The removal of the Fmoc group is a two-step process initiated by a secondary amine base.[1] First, the base abstracts the acidic proton from the C9 carbon of the fluorenyl ring. This is followed by a β-elimination reaction, which leads to the formation of a highly reactive dibenzofulvene (DBF) intermediate and the release of carbon dioxide, liberating the N-terminal amine of the peptide.[1] The excess secondary amine in the reaction mixture then acts as a scavenger, trapping the electrophilic DBF to form a stable adduct.[1] This scavenging is crucial to prevent the DBF from reacting with the newly deprotected amine, which would result in chain termination.[1]

Reactivity and Performance Comparison

Experimental evidence suggests that pyrrolidine exhibits a slightly higher reactivity in Fmoc removal compared to piperidine.[2] This increased reactivity can be advantageous in reducing deprotection times, especially for challenging sequences prone to aggregation. However, this enhanced nucleophilicity can also lead to a higher incidence of certain side reactions.

Parameter	Piperidine	Pyrrolidine	Key Observations
Fmoc-Removal Efficiency	High	Very High	Pyrrolidine generally shows faster Fmoc-removal kinetics.[2][3]
Common Concentration	20% (v/v) in DMF	20% (v/v) in DMF	Both are typically used at similar concentrations.
Aspartimide Formation	Can occur, especially with Asp-Xxx sequences.	Increased propensity for aspartimide formation compared to piperidine.[3][4]	The increased nucleophilicity of pyrrolidine can favor this side reaction.[3]
Diketopiperazine (DKP) Formation	Prone to occur at the dipeptide stage.	Shows increased DKP formation in susceptible sequences.[3][4]	A known side reaction for both bases, but potentially more significant with pyrrolidine.
DBF Scavenging	Efficient	Efficient	Both amines are effective at scavenging the dibenzofulvene intermediate.[3]
Solvent Compatibility	Primarily used in polar aprotic solvents like DMF.	Enables Fmoc-removal in less polar solvent mixtures, expanding the "green SPPS" solvent space.[3][4]	Pyrrolidine's efficacy in less polar solvents is a notable advantage.

Experimental Protocols

To provide a clear comparison, a standardized experimental protocol for evaluating Fmoc-deprotection efficiency and side-product formation is outlined below.

Materials:

• Fmoc-protected amino acid-loaded resin (e.g., Fmoc-Gly-Wang resin)

• Deprotection reagent: 20% (v/v) piperidine in DMF and 20% (v/v) pyrrolidine in DMF

• N,N-Dimethylformamide (DMF)

• HPLC grade acetonitrile and water with 0.1% trifluoroacetic acid (TFA) for analysis

Protocol for Deprotection and Analysis:

• Resin Swelling: Swell the Fmoc-protected peptide-resin in DMF for at least 30-60 minutes in a suitable reaction vessel.[1]

• Deprotection: Add the 20% piperidine or pyrrolidine in DMF solution to the resin (approximately 10 mL per gram of resin).

• Agitation: Agitate the mixture at room temperature. Collect aliquots at various time points (e.g., 1, 2, 5, 10, 15 minutes) to monitor the progress of the reaction.

• Washing: After the desired reaction time, drain the deprotection solution and wash the resin thoroughly with DMF (5-7 times) to remove residual base and the dibenzofulvene adduct.[1]

• Cleavage: Cleave a small amount of the peptide from the resin using a standard cleavage cocktail (e.g., TFA/TIS/H2O).

• Analysis: Analyze the crude peptide by reverse-phase HPLC to determine the extent of Fmoc removal and the presence of any side products. Incomplete deprotection will be indicated by the presence of the Fmoc-protected peptide, which has a longer retention time.[1]

Conclusion and Recommendations

Both piperidine and pyrrolidine are effective reagents for Fmoc removal in SPPS. Piperidine remains the gold standard due to its extensive history of successful use and a lower propensity for certain side reactions.[3] However, pyrrolidine presents a compelling alternative, particularly in scenarios where faster deprotection is desired or when exploring greener, less polar solvent systems.[3][4] The increased reactivity of pyrrolidine necessitates careful consideration of the peptide sequence, with particular attention to sequences prone to aspartimide or diketopiperazine formation.[3][4] For such challenging sequences, optimization of the deprotection time and temperature may be required when using pyrrolidine. Ultimately, the choice between pyrrolidine and piperidine should be guided by the specific requirements of the synthesis, including the peptide sequence, desired purity profile, and process optimization goals.

References

• 1. benchchem.com [benchchem.com]
• 2. Total wash elimination for solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 1-Boc-Pyrrolidine: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents like 1-Boc-pyrrolidine (tert-Butyl 1-pyrrolidinecarboxylate) are paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides essential, step-by-step procedures for the proper management and disposal of this compound.

Immediate Safety and Handling Precautions

1-Boc-pyrrolidine is classified as a hazardous chemical and must be handled with care.[1] Adherence to safety protocols is critical before initiating any disposal procedures.

Personal Protective Equipment (PPE): Always wear the appropriate PPE when handling 1-Boc-pyrrolidine:

• Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side shields.[1][2]

• Skin Protection: Use impervious, chemical-resistant gloves (e.g., nitrile rubber) and a lab coat to prevent skin contact.[2][3]

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood.[2][3] If vapors or mists are likely to be generated, a NIOSH-approved respirator with an appropriate filter is necessary.[3]

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[1]

• Keep away from heat, sparks, open flames, and other sources of ignition.[1]

• Store containers in a dry, cool, and well-ventilated place, keeping them tightly closed when not in use.[1][4][5]

• 1-Boc-pyrrolidine is incompatible with strong oxidizing agents and strong acids.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate the affected area and ensure it is well-ventilated, preferably within a fume hood.[4]

• Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad to contain the liquid.[2][4]

• Collection: Carefully scoop the absorbed material into a designated and clearly labeled solid hazardous waste container.[2][4]

• Decontamination: Clean the spill area thoroughly after the material has been collected.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 1-Boc-pyrrolidine is through a licensed professional waste disposal service.[1][2][6] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [4]

Experimental Protocol for Waste Collection and Disposal:

• Waste Segregation: Collect all waste containing 1-Boc-pyrrolidine (including contaminated absorbents and PPE) in a dedicated, compatible, and properly sealed hazardous waste container.[2] Do not mix with other waste streams unless instructed by your institution's Environmental Health and Safety (EHS) department.[7]

• Containerization: Use a suitable, leak-proof container that is clearly labeled for chemical waste.[1] Place the primary waste container in a secondary containment bin to prevent the spread of material in case of a leak.[4]

• Labeling: Clearly label the waste container with the full chemical name "1-Boc-pyrrolidine" or "tert-Butyl 1-pyrrolidinecarboxylate" and indicate the approximate quantity.[2] Attach appropriate hazard symbols as required by your institution and local regulations.

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated designated chemical waste storage area, away from incompatible materials.[2][4] The container should remain closed except when adding waste.[4]

• Professional Disposal: Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal.[2] Provide the waste disposal service with accurate information regarding the composition of the waste.

Quantitative Data for 1-Boc-Pyrrolidine

The following table summarizes key quantitative data for 1-Boc-pyrrolidine for easy reference.

Property	Value	Reference(s)
CAS Number	86953-79-9	[1]
Molecular Formula	C₉H₁₇NO₂
Molecular Weight	171.24 g/mol
Appearance	Liquid	[1]
Boiling Point	80 °C @ 0.2 mmHg	[1]
Flash Point	86 °C / 186.8 °F (closed cup)	[1]
Density	0.977 g/mL at 25 °C
Refractive Index	n20/D 1.449

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Boc-pyrrolidine.

Caption: Disposal workflow for 1-Boc-pyrrolidine.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. capotchem.com [capotchem.com]
• 4. benchchem.com [benchchem.com]
• 5. echemi.com [echemi.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]

Personal protective equipment for handling 1-Boc-Pyrrolidine

This guide provides immediate and essential safety protocols for laboratory personnel, including researchers, scientists, and professionals in drug development, who handle 1-Boc-pyrrolidine. Adherence to these procedures is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

1-Boc-pyrrolidine is classified as a hazardous chemical. Below is a summary of its primary hazards.

Hazard Classification	Description
Skin Corrosion/Irritation	Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity	May cause respiratory irritation.[1][2]
Flammability	Combustible liquid.[1]

Signal Word: Warning[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Boc-pyrrolidine is provided below.

Property	Value
Molecular Formula	C₉H₁₇NO₂
Molecular Weight	171.24 g/mol
Appearance	Liquid[1]
Boiling Point	80 °C / 176 °F @ 0.2 mmHg[1]
Flash Point	86 °C / 186.8 °F[1]
Storage Class	10 - Combustible liquids

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to prevent exposure.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving & Unpacking	Safety glasses with side shields.	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[3]	Lab coat.	Not generally required if the container is intact.
Weighing & Transferring	Chemical safety goggles or a face shield.[3]	Chemical-resistant gloves.	Lab coat.	Use a certified chemical fume hood.[3]
Conducting Reactions	Chemical safety goggles or a face shield.	Chemical-resistant gloves.	Flame-resistant lab coat.[3]	All operations should be in a certified chemical fume hood.[3]
Spill Cleanup	Chemical safety goggles and a face shield.	Double-gloving with chemical-resistant gloves.	Chemical-resistant apron or coveralls.	A NIOSH-approved respirator with appropriate cartridges if ventilation is inadequate.[4]

Standard Operating Procedures

A systematic approach to handling 1-Boc-pyrrolidine is crucial for safety.

A logical workflow for the safe handling of 1-Boc-pyrrolidine.

Protocol:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 1-Boc-pyrrolidine.

  • Put on all required PPE as specified in the table above.

  • Ensure the chemical fume hood is operational and certified.

• Handling:

  • Conduct all weighing and transferring of 1-Boc-pyrrolidine inside the fume hood.

  • Perform all reactions within the fume hood.[4]

  • Continuously monitor the reaction for any unexpected changes.

• Post-Reaction:

  • Safely quench the reaction as per the experimental protocol.

  • Decontaminate all glassware and surfaces that came into contact with the chemical.

Immediate and appropriate action is necessary in the event of a spill.

Protocol:

• Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated, preferably within a fume hood.[3]

• Containment: For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or a commercial sorbent pad.[3][4]

• Collection: Carefully scoop the absorbed material into a designated and labeled hazardous waste container.[3]

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste.

1-Boc-pyrrolidine and any materials contaminated with it must be treated as hazardous waste.

Protocol:

• Segregation: Collect all waste containing 1-Boc-pyrrolidine in a designated, labeled, and sealed hazardous waste container.

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through a licensed professional waste disposal service, in accordance with all federal, state, and local regulations.[5] Under no circumstances should it be disposed of down the drain or in regular trash.[3]

Emergency Procedures

First-aid and emergency response procedures for exposure.

First-Aid Measures:

• Inhalation: Move the victim to fresh air.[1][4] If breathing is difficult, administer oxygen. If not breathing, provide artificial respiration and seek immediate medical attention.[4]

• Skin Contact: Immediately remove all contaminated clothing.[4] Rinse the affected skin area with plenty of water for at least 15 minutes.[1][4] Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if present and easy to do.[1] Continue rinsing and seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate medical attention.[5]

In all cases of exposure, it is crucial to show the Safety Data Sheet to the attending medical personnel.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. N-Boc-pyrrolidine | C9H17NO2 | CID 643455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. capotchem.com [capotchem.com]